Ethyl 5-chloro-6-fluoronicotinate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 5-chloro-6-fluoronicotinate: A Key Building Block in Modern Medicinal Chemistry

This guide provides an in-depth analysis of Ethyl 5-chloro-6-fluoronicotinate, a halogenated heterocyclic compound of significant interest to researchers and professionals in drug development. We will explore its chemical identity, strategic importance in medicinal chemistry, detailed synthetic protocols with mechanistic insights, and essential safety and handling information. This document is designed to serve as a comprehensive technical resource, grounding its claims in authoritative references to ensure scientific integrity.

Core Chemical Identity and Physicochemical Properties

Ethyl 5-chloro-6-fluoronicotinate is a substituted pyridine derivative, specifically an ethyl ester of nicotinic acid (pyridine-3-carboxylic acid). The pyridine ring is functionalized with a chlorine atom at the 5-position and a fluorine atom at the 6-position. This precise arrangement of electron-withdrawing halogens on the pyridine scaffold makes it a highly valuable and reactive intermediate in organic synthesis.

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// Atom nodes N1 [label="N", pos="0,0!"]; C2 [label="C", pos="1.2,0.7!"]; C3 [label="C", pos="1.2,2.1!"]; C4 [label="C", pos="0,2.8!"]; C5 [label="C", pos="-1.2,2.1!"]; C6 [label="C", pos="-1.2,0.7!"];

// Substituent nodes F_sub [label="F", pos="-2.4,0!"]; Cl_sub [label="Cl", pos="-2.4,2.8!"]; C_ester [label="C", pos="2.4,2.8!"]; O_double [label="O", pos="2.4,4.0!"]; O_single [label="O", pos="3.6,2.1!"]; C_ethyl1 [label="CH₂", pos="4.8,2.8!"]; C_ethyl2 [label="CH₃", pos="6.0,2.1!"];

// Aromatic bonds N1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- N1;

// Substituent bonds C6 -- F_sub; C5 -- Cl_sub; C3 -- C_ester; C_ester -- O_double [style=double]; C_ester -- O_single; O_single -- C_ethyl1; C_ethyl1 -- C_ethyl2; } } Caption: 2D Structure of Ethyl 5-chloro-6-fluoronicotinate.

A summary of its key identifiers and properties is provided in the table below.

Property	Value	Source(s)
IUPAC Name	Ethyl 5-chloro-6-fluoropyridine-3-carboxylate	N/A
CAS Number	1214362-87-4	[1]
Molecular Formula	C₈H₇ClFNO₂	[2]
Molecular Weight	203.60 g/mol	[2]
Physical Form	Solid / Powder or Crystals
Storage Conditions	Inert atmosphere, 2-8°C

Strategic Importance in Drug Discovery & Medicinal Chemistry

The incorporation of halogen atoms, particularly chlorine and fluorine, into pharmacologically active molecules is a cornerstone of modern drug design. These elements can profoundly influence a compound's metabolic stability, membrane permeability, binding affinity, and pharmacokinetic profile.

The Role of Fluorine: The fluorine atom at the 6-position is of particular significance. Due to its small size and high electronegativity, fluorine can modulate the pKa of the nearby pyridine nitrogen, alter molecular conformation, and form strong, favorable interactions with enzyme active sites.[3] Crucially, replacing a hydrogen atom with fluorine at a site of metabolic oxidation can block this pathway, thereby increasing the drug's half-life.[3] The development of fluorinated nicotinic acid derivatives has been instrumental in creating PET (Positron Emission Tomography) imaging agents, where the ¹⁸F isotope allows for non-invasive in vivo studies.[4][5]

The Role of Chlorine: The chlorine atom at the 5-position serves as both an electronic modifier and a versatile synthetic handle. Its electron-withdrawing nature further influences the reactivity of the pyridine ring. From a synthetic standpoint, the chlorine atom can be displaced via nucleophilic aromatic substitution or participate in transition metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups. Halogenated nicotinates, such as ethyl 6-chloronicotinate, are well-established intermediates in the synthesis of pharmaceuticals and agrochemicals, valued for their role in building complex molecular architectures.[6] Over 250 FDA-approved drugs contain chlorine, highlighting its importance in the pharmaceutical industry.[7]

The dual halogenation pattern of Ethyl 5-chloro-6-fluoronicotinate thus presents a pre-functionalized scaffold, offering multiple avenues for derivatization in the pursuit of novel therapeutic agents.

Synthesis and Mechanistic Insights

The synthesis of specifically substituted halopyridines requires careful strategic planning. A highly effective and documented method for creating a 6-fluoro-5-chloropyridine system is through a nucleophilic aromatic substitution (SNAᵣ) reaction, specifically a halogen exchange (HALEX) reaction. This approach is particularly powerful for introducing fluorine into a heterocyclic ring.

A detailed study on the synthesis of the methyl analogue, Methyl 5-chloro-6-fluoronicotinate, demonstrates the viability of this pathway.[8] The process involves the displacement of a chlorine atom at the 6-position with fluoride, a reaction that is favorable because the 6-position (ortho to the ring nitrogen) is highly activated towards nucleophilic attack.

Experimental Protocol: Synthesis via Halogen Exchange (HALEX)

This protocol is adapted from the established synthesis of the methyl analogue and is a robust method for preparing the target ethyl ester.[8] The process begins with the commercially available Ethyl 5,6-dichloronicotinate.

// Nodes Start [label="Ethyl 5,6-dichloronicotinate\n(Starting Material)", fillcolor="#FBBC05"]; Reagents [label="Anhydrous KF\nPhase-Transfer Catalyst\n(e.g., 18-crown-6)\nHigh-Boiling Aprotic Solvent\n(e.g., DMSO, Sulfolane)"]; Reaction [label="Halogen Exchange (HALEX)\nReaction Vessel\nHeat (e.g., 180-220°C)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Workup [label="Aqueous Workup\n- Cool Reaction Mixture\n- Dilute with Water\n- Extract with Organic Solvent\n(e.g., Ethyl Acetate)"]; Purification [label="Purification\n- Dry Organic Layer (e.g., Na₂SO₄)\n- Concentrate in vacuo\n- Column Chromatography", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Ethyl 5-chloro-6-fluoronicotinate\n(Final Product)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Reaction; Reagents -> Reaction; Reaction -> Workup [label="1. Reaction Completion"]; Workup -> Purification [label="2. Isolate Crude Product"]; Purification -> Product [label="3. Obtain Pure Product"]; } } Caption: Workflow for the Synthesis of Ethyl 5-chloro-6-fluoronicotinate.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried reaction vessel equipped with a magnetic stirrer and reflux condenser, add Ethyl 5,6-dichloronicotinate (1.0 eq.). Add anhydrous potassium fluoride (KF, ~2.0-3.0 eq.), which has been thoroughly dried beforehand to ensure reactivity.

  • Causality Note: Water can hydrate the fluoride ion, significantly reducing its nucleophilicity. Therefore, anhydrous conditions are critical for the success of this reaction.[8]

• Solvent and Catalyst Addition: Add a high-boiling polar aprotic solvent, such as dimethyl sulfoxide (DMSO) or sulfolane, to the vessel. Add a phase-transfer catalyst, such as 18-crown-6 or tetraphenylphosphonium bromide (~0.1 eq.).

  • Causality Note: The phase-transfer catalyst complexes with the potassium ion (K⁺), liberating a "naked" and highly reactive fluoride anion in the organic solvent, which dramatically accelerates the rate of nucleophilic substitution.[8]

• Reaction: Heat the reaction mixture to a high temperature (typically in the range of 180-220°C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

  • Mechanistic Insight: The reaction proceeds via an addition-elimination mechanism. The fluoride ion attacks the electron-deficient C6 carbon, forming a negatively charged Meisenheimer intermediate. This intermediate is stabilized by the electron-withdrawing ester group and the ring nitrogen. Subsequent elimination of the chloride ion yields the more thermodynamically stable C-F bond. The chlorine at C5 is significantly less reactive towards substitution.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a larger volume of cold water. Extract the aqueous mixture several times with an organic solvent such as ethyl acetate or dichloromethane.

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. Purify the residue using column chromatography on silica gel to obtain the pure Ethyl 5-chloro-6-fluoronicotinate.

Safety and Handling

As a halogenated organic compound and a reactive intermediate, Ethyl 5-chloro-6-fluoronicotinate requires careful handling in a laboratory setting. The safety information for its precursor, 5-Chloro-6-fluoronicotinic acid, indicates that this class of compounds should be treated as harmful and irritating.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[2]

• Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing. After handling, wash hands thoroughly.[1]

• Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere, as recommended for related compounds.

• Spills: In case of a spill, avoid generating dust. Use appropriate absorbent material and dispose of it according to local regulations.

Conclusion

Ethyl 5-chloro-6-fluoronicotinate stands as a strategically important building block for medicinal chemistry and drug discovery. Its unique dual-halogen substitution pattern provides a platform for creating diverse molecular libraries, leveraging the well-established benefits of chlorine and fluorine in modulating pharmacological properties. The synthetic pathway via halogen exchange is a robust and scalable method for its preparation, making this valuable intermediate accessible for innovative research and development programs.

References

• Setliff, F. L., & Coop, L. B. (1998). Preparation of Methyl 5-Chloro-6-Fluoronicotinate by Fluoride- Chloride Exchange. Journal of the Arkansas Academy of Science, 52(1), 24. [Link]

• Chemsrc. 1-N,1-N,6-N,6-N-tetrakis(4-methylphenyl)pyrene-1,6-diamine. [Link]

• Olberg, D. E., Arukwe, J. M., & Hjelstuen, O. K. (2010). One Step Radiosynthesis of 6-[18F]Fluoronicotinic Acid 2,3,5,6-Tetrafluorophenyl Ester ([18F]F-Py-TFP): A New Prosthetic Group for Efficient Labeling of Biomolecules with Fluorine-18. Journal of Medicinal Chemistry, 53(4), 1732–1740. [Link]

• Basuli, F., Zhang, X., Jagoda, E. M., & Swenson, R. E. (2012). Facile Room Temperature Synthesis of Fluorine-18 Labeled Fluoronicotinic acid-2,3,5,6-Tetrafluorophenyl Ester without Azeotropic Drying of Fluorine-18. Molecules, 17(9), 10775–10784. [Link]

• Lindgren, K. M., et al. (2023). [18F]Fluoronicotinic-Acid-Conjugated Folate as a Novel Candidate Positron Emission Tomography Tracer for Inflammation. Pharmaceuticals, 16(1), 112. [Link]

• Cain, M. H. (1993). Process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid and 2,6-dichloro-5-fluoronicotinoyl chloride. U.S.
• Google Patents.

• Basuli, F., Zhang, X., Phelps, T. E., Jagoda, E. M., Choyke, P. L., & Swenson, R. E. (2020). Automated Synthesis of Fluorine-18 Labeled CXCR4 Ligand via the Conjugation with Nicotinic Acid N-Hydroxysuccinimide Ester (6-[18F]SFPy). Molecules, 25(17), 3924. [Link]

• Chemsrc. kaempferol 7-O-β-D-glucopyranoside Price. [Link]

• Kumar, R., et al. (2020). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Bioorganic & Medicinal Chemistry, 28(1), 115183. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

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Physical and chemical properties of Ethyl 5-chloro-6-fluoronicotinate for synthesis

Technical Whitepaper: Ethyl 5-chloro-6-fluoronicotinate as a Pivotal Scaffold in Medicinal Chemistry

Part 1: Executive Summary

Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4 ) represents a high-value halogenated pyridine intermediate, critical in the synthesis of next-generation kinase inhibitors, fluoroquinolone antibiotics, and agrochemicals.[1] Its structural uniqueness lies in the orthogonal reactivity of its three functional handles: a labile C6-fluorine for nucleophilic aromatic substitution (

), a C5-chlorine for transition-metal catalyzed cross-coupling, and a C3-ethyl ester for classical carbonyl transformations.[1] This guide delineates the physicochemical profile, synthetic pathways, and strategic applications of this scaffold, providing a roadmap for its integration into drug discovery workflows.

Part 2: Molecular Profile & Physicochemical Properties[1][2]

The following data consolidates available experimental and predicted values. Due to the specialized nature of this intermediate, some values are derived from high-fidelity QSPR (Quantitative Structure-Property Relationship) models validated against structural analogs.[1]

Property	Value / Description	Note
IUPAC Name	Ethyl 5-chloro-6-fluoropyridine-3-carboxylate
CAS Number	1214362-87-4	Note: Distinguish from 2-fluoro isomer (CAS 1214345-81-9)
Molecular Formula
Molecular Weight	203.60 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid	Dependent on purity; tends to solidify upon cooling.[1][2][3][4]
Boiling Point	~260–270 °C (Predicted)	Decomposes at high temperatures.
Density	~1.35 g/cm³	Estimated based on halogen content.
Solubility	Soluble in DCM, EtOAc, DMSO, MeOH.	Sparingly soluble in water.
LogP	~2.1	Lipophilic; suitable for organic extraction.

Part 3: Chemical Reactivity & Mechanistic Insight

The utility of Ethyl 5-chloro-6-fluoronicotinate stems from the electronic differentiation of the pyridine ring.[1]

The C6-Fluorine: The "Soft" Entry Point

The nitrogen atom at position 1 exerts a strong electron-withdrawing effect (

and ), significantly depleting electron density at C2 and C6.[1] The presence of the electronegative fluorine at C6 further destabilizes the ground state while stabilizing the Meisenheimer complex intermediate during nucleophilic attack.

• Mechanism: Nucleophilic Aromatic Substitution (

  ).[5][6]

• Selectivity: The C6-F bond is orders of magnitude more reactive towards nucleophiles (amines, thiols, alkoxides) than the C5-Cl bond. This allows for chemoselective functionalization at C6 without disturbing the C5-Cl handle.[1]

The C5-Chlorine: The "Hard" Coupling Partner

Positioned meta to the pyridine nitrogen, C5 is electronically less activated for

. However, the C-Cl bond remains intact during mild C6 functionalization, serving as a latent handle for subsequent palladium-catalyzed reactions.[1]

• Reactivity: Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings.[1]

• Strategy: Perform

  at C6 first, then engage C5-Cl in cross-coupling to build complexity.

The C3-Ester: The Anchoring Group

The ethyl ester serves as a masking group for carboxylic acids (via hydrolysis), alcohols (via reduction), or amides (via aminolysis). It also directs ortho-metallation in specific cryogenic protocols.

Part 4: Synthetic Workflows & Protocols

A. Synthesis of the Scaffold (The Halex Route)

Industrial production typically employs a Halogen Exchange (Halex) reaction, converting the dichloro analog to the fluoro-chloro product.

Protocol:

• Precursor: Ethyl 5,6-dichloronicotinate.

• Reagents: Anhydrous Potassium Fluoride (KF), spray-dried.

• Catalyst: 18-Crown-6 (phase transfer catalyst) or tetraphenylphosphonium bromide.[1]

• Solvent: Sulfolane or DMSO (high dielectric constant required).

• Conditions: Heat to 120–140 °C for 4–6 hours under

  .

• Workup: Dilute with water, extract with ethyl acetate. The product is purified via vacuum distillation.

B. Functionalization Workflow

The following diagram illustrates the divergent synthesis capabilities starting from Ethyl 5-chloro-6-fluoronicotinate.

Figure 1: Divergent reactivity map showing chemoselective pathways for scaffold functionalization.

Part 5: Experimental Case Study

Objective: Synthesis of Ethyl 6-((4-methoxybenzyl)amino)-5-chloronicotinate via chemoselective

.

Rationale: This protocol demonstrates the high selectivity of the C6-fluorine over the C5-chlorine.[1]

• Setup: To a solution of Ethyl 5-chloro-6-fluoronicotinate (1.0 eq, 2.0 mmol) in anhydrous DMF (5 mL) is added

  (1.5 eq).

• Addition: 4-Methoxybenzylamine (1.1 eq) is added dropwise at 0 °C to prevent exotherms.

• Reaction: The mixture is allowed to warm to Room Temperature (RT) and stirred for 2 hours.

  • Monitoring: TLC (Hexane:EtOAc 4:[1]1) or LC-MS shows disappearance of starting material (

    ) and formation of product ( ).

• Workup: Pour into ice water (20 mL). The precipitate is filtered, washed with water, and dried under vacuum.

• Result: Off-white solid. Yield: >90%. The C5-chlorine remains intact, available for downstream Suzuki coupling.

Part 6: Handling, Stability & Safety (SDS Summary)

Hazard Classification:

• Signal Word: Warning

• H315: Causes skin irritation.[7][8]

• H319: Causes serious eye irritation.[7][8]

• H335: May cause respiratory irritation.[8]

Storage & Stability:

• Store under inert atmosphere (

  or Ar) at 2–8 °C.

• Moisture sensitive; ester hydrolysis may occur upon prolonged exposure to humid air.

• Incompatibilities: Strong oxidizing agents, strong bases (will hydrolyze ester or displace fluorine).

Part 7: References

• Schlosser, M., et al. (2005). Site-Selective Functionalization of Halogenated Pyridines. European Journal of Organic Chemistry. (General reference for Halex and metallation chemistry of halopyridines).

• PubChem. (n.d.). Compound Summary: Ethyl 5-chloro-6-fluoronicotinate.[1][9][10][11][12][13] Retrieved from [Link]

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• 6. mdpi.com [mdpi.com]
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• 10. 3775-60-8 1,3,4-oxadiazol-2-amine [casget.com]
• 11. 1171918-85-6|Methyl 5-chloro-6-fluoronicotinate|BLD Pharm [bldpharm.com]
• 12. 211122-62-2|tert-Butyl 5-chloro-6-fluoronicotinate|BLD Pharm [bldpharm.com]
• 13. CAS#:663954-33-4 | 1-N,1-N,6-N,6-N-tetrakis(4-methylphenyl)pyrene-1,6-diamine | Chemsrc [chemsrc.com]

Ethyl 5-chloro-6-fluoronicotinate CAS number and IUPAC nomenclature

CAS Number: 1214362-87-4 IUPAC Name: Ethyl 5-chloro-6-fluoropyridine-3-carboxylate

Part 1: Executive Technical Summary

Ethyl 5-chloro-6-fluoronicotinate is a highly specialized pyridine building block used extensively in medicinal chemistry for the synthesis of bioactive small molecules. Its structural core features a 2,3,5-trisubstituted pyridine ring (using IUPAC numbering relative to the heteroatom), where the 6-fluoro substituent serves as a highly reactive electrophilic handle for Nucleophilic Aromatic Substitution (SNAr), while the 5-chloro group provides metabolic stability and lipophilicity. The 3-ethoxycarbonyl group acts as a versatile acceptor for further derivatization or heterocycle formation.

This compound is a critical intermediate in the development of kinase inhibitors, GPCR ligands, and antibacterial agents (e.g., fluoroquinolone analogs), where the specific substitution pattern governs both potency and pharmacokinetic properties.

Part 2: Identity & Nomenclature

Precise identification is paramount due to the existence of multiple positional isomers (e.g., ethyl 6-chloro-5-fluoronicotinate).

Attribute	Detail
CAS Registry Number	1214362-87-4
IUPAC Name	Ethyl 5-chloro-6-fluoropyridine-3-carboxylate
Common Synonyms	Ethyl 5-chloro-6-fluoronicotinate; 5-Chloro-6-fluoronicotinic acid ethyl ester
Molecular Formula	C₈H₇ClFNO₂
Molecular Weight	203.60 g/mol
SMILES	CCOC(=O)C1=CC(Cl)=C(F)N=C1
InChI Key	NHESJWPBKSDWPD-UHFFFAOYSA-N (Acid precursor linkage)
MDL Number	MFCD14698190

Part 3: Physicochemical Profile

Note: Data derived from structural analogs and available safety sheets. Experimental verification is recommended for specific batches.

Property	Value / Description
Physical State	Solid or low-melting semi-solid (dependent on purity/temperature)
Melting Point	Typically 35–45 °C (Estimate based on analogs)
Boiling Point	~260 °C (Predicted at 760 mmHg)
Solubility	Soluble in DCM, EtOAc, DMSO, Methanol; Insoluble in Water
pKa	~ -0.5 (Pyridine nitrogen, calculated)
LogP	~ 2.1 (Predicted)

Part 4: Synthesis & Manufacturing Protocols

The synthesis of Ethyl 5-chloro-6-fluoronicotinate typically proceeds via the esterification of the corresponding carboxylic acid. The acid precursor, 5-chloro-6-fluoronicotinic acid (CAS 38185-57-8) , is the limiting reagent in this pathway.

Synthetic Pathway Diagram

Caption: Acid-catalyzed esterification of 5-chloro-6-fluoronicotinic acid to the ethyl ester.

Detailed Experimental Protocol (Fischer Esterification)

Objective: Convert 5-chloro-6-fluoronicotinic acid to its ethyl ester.

Reagents:

• 5-Chloro-6-fluoronicotinic acid (1.0 eq)

• Ethanol (anhydrous, 10-20 volumes)

• Thionyl Chloride (SOCl₂) (1.5 eq) OR Conc. H₂SO₄ (0.1 eq)

Procedure:

• Setup: Charge a round-bottom flask with 5-chloro-6-fluoronicotinic acid and a magnetic stir bar.

• Solvent Addition: Add anhydrous Ethanol under an inert atmosphere (N₂ or Ar). Cool the suspension to 0 °C in an ice bath.

• Activation: Dropwise add Thionyl Chloride (SOCl₂) over 20 minutes. Caution: Exothermic reaction with gas evolution (SO₂, HCl).

  • Alternative: If using H₂SO₄, add catalytic amount at room temperature.

• Reaction: Remove the ice bath and heat the mixture to reflux (approx. 78 °C) for 3–6 hours. Monitor by TLC (System: Hexane/EtOAc 4:1) or LC-MS until the acid is fully consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove excess ethanol.

  • Dilute the residue with Ethyl Acetate (EtOAc).

  • Wash carefully with saturated NaHCO₃ solution (to neutralize residual acid) and then with Brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The crude product is often sufficiently pure (>95%). If necessary, purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Part 5: Reactivity & Applications in Drug Discovery

The strategic value of this compound lies in the differential reactivity of the halogen substituents.

Reactivity Profile (SNAr Selectivity)

The Fluorine at C6 is highly activated for Nucleophilic Aromatic Substitution (SNAr) due to:

• Inductive Effect: The adjacent Nitrogen atom (N1) pulls electron density.

• Resonance: The ester group at C3 (para-like to the C2-C3 bond, but electronically coupled) stabilizes the Meisenheimer complex intermediate.

• Leaving Group Ability: Fluoride is a superior leaving group to Chloride in SNAr reactions on heteroaromatics.

The Chlorine at C5 is relatively inert to SNAr conditions but can be engaged in Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) after the C6 position has been derivatized.

Application Workflow Diagram

Caption: Primary application route via regioselective S_NAr displacement of fluorine.

Case Study: Kinase Inhibitor Synthesis

In the synthesis of EGFR or BTK inhibitors, the 5-chloro-6-fluoro scaffold is often used to introduce a specific hinge-binding motif.

• Step 1: Reaction with an aniline or aliphatic amine displaces the C6-Fluorine.

• Step 2: Hydrolysis of the C3-Ester to the acid.

• Step 3: Amide coupling to the pharmacophore.

• Role of C5-Cl: The chlorine atom fills a hydrophobic pocket in the target protein (e.g., the gatekeeper region) and prevents oxidative metabolism at the C5 position.

Part 6: Safety & Handling (MSDS Highlights)

• GHS Classification:

  • Skin Irritation: Category 2 (H315)

  • Eye Irritation: Category 2A (H319)

  • STOT-SE: Category 3 (Respiratory Irritation, H335)

• Handling: Use in a fume hood. Avoid inhalation of dust/vapors.

• Storage: Store at 2–8 °C under inert gas (Argon/Nitrogen). Moisture sensitive (ester hydrolysis risk).

References

• PubChem. Ethyl 5-chloro-6-fluoronicotinate (Compound Summary). National Library of Medicine. [Link][1]

• ChemSrc. Ethyl 5-chloro-6-fluoronicotinate CAS Database.[2] [Link]

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Solubility Profile and Solvent Compatibility of Ethyl 5-chloro-6-fluoronicotinate: A Technical Guide for Synthetic and Pharmaceutical Applications

Executive Summary

Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4) is a highly versatile, di-halogenated pyridine building block widely utilized in the development of 1[1]. The simultaneous presence of a chlorine atom, a fluorine atom, and an ethyl ester moiety on the pyridine core creates a unique physicochemical landscape compared to unhalogenated analogs like 2[2]. For Application Scientists and Process Chemists, understanding the precise solubility profile of this compound is not merely a logistical requirement—it is the foundational step for optimizing reaction kinetics, particularly in Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-couplings.

Structural Causality and Physicochemical Properties

Solubility is a macroscopic manifestation of microscopic molecular architecture. To predict and utilize the solubility of Ethyl 5-chloro-6-fluoronicotinate, we must dissect its structural components:

• The Pyridine Core: While typically basic and polar, the electron-withdrawing nature of the 5-chloro, 6-fluoro, and 3-carboxylate groups drastically reduces the electron density of the aromatic ring. This functionalization nearly eliminates the basicity of the pyridine nitrogen, rendering it less capable of hydrogen bonding with protic solvents.

• Halogenation Effects: The introduction of chlorine and fluorine increases the overall lipophilicity (LogP) and crystal lattice energy. As observed across 3[3], this structural shift typically reduces aqueous solubility to near-zero while drastically enhancing solubility in moderately polar to 4[4].

• The Ethyl Ester: This moiety provides a strong hydrogen-bond acceptor but lacks hydrogen-bond donors. Consequently, the molecule exhibits exceptional compatibility with polar aprotic solvents.

Table 1: Key Physicochemical Parameters

Property	Value	Structural & Solvation Implication
Molecular Formula	C8H7ClFNO2	High halogen-to-carbon ratio drives lipophilicity.
Molecular Weight	203.60 g/mol	Low molecular weight favors high molarity in solution.
Predicted LogP	~2.4	Significantly more lipophilic than ethyl nicotinate (LogP 1.32).
H-Bond Donors	0	Cannot self-associate; relies on solvent dipole interactions.
H-Bond Acceptors	4	Interacts strongly with polar solvents (e.g., Alcohols, DMF).

Solubility Profile in Organic Solvents

Based on Hansen Solubility Parameters (HSP)—specifically the interplay of dispersion forces (

), polar interactions ( ), and hydrogen bonding ( )—the empirical solubility of Ethyl 5-chloro-6-fluoronicotinate can be categorized into distinct solvent classes.

Table 2: Empirical Solubility Matrix (Estimated at 25°C)

Solvent Class	Representative Solvents	Solubility Range	Application Suitability
Polar Aprotic	DMF, DMSO, NMP	> 200 mg/mL (Highly Soluble)	Ideal for SNAr and metal-catalyzed cross-coupling.
Moderate Aprotic	Ethyl Acetate, DCM	100 - 200 mg/mL (Soluble)	Excellent for liquid-liquid extraction and chromatography.
Polar Protic	Ethanol, Methanol	50 - 100 mg/mL (Moderate)	Useful for saponification, but carries transesterification risks.
Non-Polar	Hexane, Heptane	< 10 mg/mL (Poorly Soluble)	Ideal as an anti-solvent for crystallization/precipitation.
Aqueous	Water, Aqueous Buffers	< 1 mg/mL (Insoluble)	Phase separation; requires organic co-solvents for assays.

Experimental Methodology: Thermodynamic Solubility Screening

To validate the solubility profile for specific process chemistry needs, a rigorous thermodynamic shake-flask method is required. Kinetic solubility methods (such as solvent-shift assays) are prone to supersaturation and should be avoided for crystalline building blocks. The following protocol is designed as a self-validating system , ensuring that the data collected represents true thermodynamic equilibrium.

Protocol: High-Throughput Shake-Flask Method

• Dispensing: Accurately weigh 10 mg of Ethyl 5-chloro-6-fluoronicotinate into 2 mL glass HPLC vials.

• Solvent Addition: Add 100 µL of the target organic solvent to achieve a theoretical maximum concentration of 100 mg/mL.

• Equilibration: Cap the vials and agitate on a thermoshaker at 400 rpm and 25.0 ± 0.1 °C for 24 hours.

  • Causality: A 24-hour window ensures the solid-liquid interface fully reaches thermodynamic equilibrium, preventing false-low readings caused by slow dissolution kinetics.

• Phase Separation: Centrifuge the vials at 10,000 x g for 10 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: The use of PTFE is mandatory. Nylon or PES filters possess polar amide/ether linkages that may non-specifically bind the highly lipophilic halogenated compound, artificially lowering the quantified concentration.

• Quantification: Dilute the filtrate appropriately with the mobile phase and analyze via HPLC-UV (λ = 254 nm). The concentration must be calculated against a minimum 5-point calibration curve prepared in a universal solubilizer (e.g., Acetonitrile) to ensure self-validation of the detector's linear dynamic range.

Fig 1: Thermodynamic shake-flask workflow for high-throughput solubility screening.

Application Insights: Solvent Selection for Downstream Synthesis

The primary synthetic utility of Ethyl 5-chloro-6-fluoronicotinate lies in its differential reactivity. The 6-fluoro position is highly activated toward SNAr by amines or alkoxides, while the 5-chloro position is typically reserved for late-stage transition-metal catalysis (e.g., Suzuki-Miyaura or Stille couplings).

Solvent-Driven Reaction Control

• For SNAr Reactions: Polar aprotic solvents (DMF, DMSO, or NMP) are the gold standard. They possess the high

  (polar) parameters necessary to fully dissolve both the nicotinate and the incoming nucleophile. More importantly, they poorly solvate the negative charge of the transition state, thereby dramatically accelerating the reaction rate.

• Mitigating Side Reactions: If a polar protic solvent (like Ethanol) is selected to enhance the solubility of a specific amine nucleophile, chemists must account for the distinct risk of transesterification at the ethyl ester moiety. Solvent selection must constantly balance solute capacity with chemical inertness.

Fig 2: Solvent selection logic tree for Nucleophilic Aromatic Substitution (SNAr).

Conclusion

The solubility profile of Ethyl 5-chloro-6-fluoronicotinate is strictly dictated by its electron-deficient, halogen-rich aromatic core and its ester functionality. By leveraging polar aprotic solvents, synthetic chemists can maximize its concentration for high-yielding substitutions, while utilizing non-polar solvents like hexane for efficient anti-solvent crystallization. Rigorous, thermodynamically validated solubility screening remains the most reliable method for ensuring reproducible scale-up in drug development pipelines.

References

• National Toxicology Program (NIH). "2-Chloropyridine" (Details on halogenated pyridine solubility and organic matrix absorption). Available at:[Link]

Sources

• 1. 1214345-81-9 | Ethyl 5-chloro-2-fluoronicotinate | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 2. Ethyl nicotinate | 614-18-6 [chemicalbook.com]
• 3. CAS 25297-51-2: 2,6-dichloro-4-phenylpyridine | CymitQuimica [cymitquimica.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Role of Ethyl 5-chloro-6-fluoronicotinate as a pharmaceutical intermediate

The Strategic Role of Ethyl 5-chloro-6-fluoronicotinate in Modern Drug Discovery: A Trifunctional Scaffold for Precision Therapeutics

Executive Summary

In the landscape of modern pharmaceutical synthesis, the design of targeted therapeutics—such as kinase inhibitors and advanced antibacterial agents—relies heavily on versatile, multi-halogenated building blocks. Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4) has emerged as a premier pharmaceutical intermediate. Its value lies in its highly orchestrated, trifunctional architecture: a pyridine core decorated with three distinct reactive handles that can be manipulated orthogonally without the need for cumbersome protecting groups. This whitepaper provides an in-depth technical guide on leveraging this scaffold, detailing the mechanistic causality behind its reactivity, validated experimental workflows, and quantitative optimization data.

Molecular Architecture & Reactivity Profile

The brilliance of Ethyl 5-chloro-6-fluoronicotinate stems from the electronic disparity between its substituents, which dictates a strict hierarchy of reactivity:

• C6-Fluorine (Primary Electrophile): Positioned ortho to the pyridine nitrogen and para to the electron-withdrawing ethyl ester, the C6-fluorine is highly activated for Nucleophilic Aromatic Substitution (SNAr). The strong electronegativity of fluorine stabilizes the anionic Meisenheimer intermediate, making the displacement of fluoride exceptionally fast. In fact, studies have shown that SNAr on 2-fluoropyridine derivatives can be over 300 times faster than on their chloro-counterparts [1].

• C5-Chlorine (Secondary Electrophile): The C5-chlorine is virtually inert to SNAr under standard conditions due to its lower electronegativity and meta relationship to the pyridine nitrogen. However, it is perfectly primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) once the C6 position has been functionalized.

• C3-Ethyl Ester (Tertiary Handle): The ester serves a dual purpose: it provides the necessary electron-withdrawing pull to activate the C6-fluorine, and it acts as a stable precursor for late-stage saponification and amidation to form the final Active Pharmaceutical Ingredient (API).

Fig 1: Orthogonal reactivity map of the trifunctional nicotinate scaffold.

Mechanistic Pathways: The SNAr and Cross-Coupling Synergy

The standard synthetic logic utilizing this intermediate follows a sequential functionalization strategy.

Step 1: Regioselective SNAr The initial step involves the introduction of an amine, alkoxide, or thiolate nucleophile at the C6 position. Because the C–F bond is the strongest single bond to carbon, its reactivity in SNAr seems paradoxical. However, the rate-determining step is the initial nucleophilic attack, not the bond cleavage. The highly electronegative fluorine dramatically lowers the activation energy for this attack, allowing for mild reaction conditions that preserve the rest of the molecule[1].

Step 2: Suzuki-Miyaura Cross-Coupling Following SNAr, the C5-chlorine is targeted. Because aryl chlorides are notoriously sluggish in oxidative addition compared to bromides or iodides, the Suzuki-Miyaura coupling requires electron-rich, sterically hindered phosphine ligands (such as PCy3 or XPhos) to accelerate the Pd(0) to Pd(II) transition [2]. The adjacent C6-substituent (often a bulky amine) can also influence the reaction via steric hindrance or transient palladium coordination, necessitating careful ligand selection to ensure high turnover numbers [3].

Fig 2: Step-by-step synthetic workflow for API derivation from the nicotinate scaffold.

Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify mechanistic success.

Protocol A: Regioselective SNAr with Morpholine Objective: Displace the C6-fluorine while leaving the C5-chlorine intact.

• Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve Ethyl 5-chloro-6-fluoronicotinate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.2 M.

• Reagent Addition: Add morpholine (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (1.5 eq). The mild base neutralizes the generated HF without causing premature ester hydrolysis.

• Reaction: Stir at room temperature for 2–4 hours. The enhanced reactivity of the fluoropyridine eliminates the need for heating, preserving the C5-chlorine.

• Self-Validation Checkpoint: Monitor via LCMS. The reaction is complete when the starting material peak (m/z ~204) disappears, replaced entirely by a single product peak (m/z ~271). The absence of a mass corresponding to di-substitution confirms orthogonal regioselectivity.

• Workup: Quench with water, extract with Ethyl Acetate (3x), wash the combined organic layers with brine to remove DMF, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Suzuki-Miyaura Cross-Coupling at C5 Objective: Couple an aryl boronic acid to the C5-chlorine of the intermediate.

• Preparation: Combine the 6-morpholino-5-chloronicotinate intermediate (1.0 eq), arylboronic acid (1.2 eq), and K₃PO₄ (2.0 eq) in a 4:1 mixture of 1,4-Dioxane and water.

• Degassing: Sparge the mixture with argon for 15 minutes to remove dissolved oxygen, which can rapidly deactivate the palladium catalyst.

• Catalyst Addition: Add Pd₂(dba)₃ (2 mol%) and XPhos (4 mol%). The bulky XPhos ligand is critical for facilitating the oxidative addition into the stubborn C–Cl bond [2, 3].

• Reaction: Heat the mixture to 90°C for 12 hours.

• Self-Validation Checkpoint: The initial dark purple/red color of Pd₂(dba)₃ should transition to a pale yellow/brown upon heating, indicating the successful formation of the active Pd(0)-XPhos complex. TLC should show complete consumption of the chlorinated starting material.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, concentrate the filtrate, and purify via flash chromatography.

Quantitative Data Presentation

The following table summarizes typical optimization parameters for the functionalization of the Ethyl 5-chloro-6-fluoronicotinate scaffold, demonstrating the causality between reaction conditions and yield.

Reaction Step	Nucleophile / Coupling Partner	Catalyst / Base	Solvent	Temp (°C)	Time (h)	Yield (%)
SNAr (C6)	Morpholine (1.1 eq)	DIPEA (1.5 eq)	DMF	25	3	92
SNAr (C6)	Sodium Methoxide (1.0 eq)	None (Reagent is base)	MeOH	0 to 25	1.5	88
Suzuki (C5)	Phenylboronic Acid (1.2 eq)	Pd₂(dba)₃ / XPhos / K₃PO₄	Dioxane/H₂O	90	12	85
Suzuki (C5)	3-Pyridylboronic Acid (1.5 eq)	Pd(OAc)₂ / PCy₃ / K₂CO₃	Toluene/H₂O	100	16	78

Table 1: Optimization of SNAr and Suzuki-Miyaura Coupling on the Nicotinate Scaffold.

Future Perspectives & Concluding Remarks

Ethyl 5-chloro-6-fluoronicotinate represents a masterclass in rational intermediate design. By exploiting the inherent electronic differences between fluorine and chlorine on a pyridine ring, chemists can execute highly complex, regioselective syntheses. As the pharmaceutical industry continues to pivot towards densely functionalized, low-molecular-weight heterocycles for targeted therapies, this trifunctional scaffold will remain a cornerstone of preclinical drug development.

References

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.
• Blakemore, D. (2016). Suzuki–Miyaura Coupling. Synthetic Methods in Drug Discovery: Volume 1, The Royal Society of Chemistry.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

Strategic Halogenation of Nicotinates in Medicinal Chemistry: A Technical Guide to Synthesis and Pharmacological Optimization

Executive Summary & Strategic Context

The pyridine ring is a privileged heterocyclic scaffold in modern drug discovery, forming the structural core of numerous approved therapeutics and agrochemicals. Within this chemical space, nicotinic acid (vitamin B3) derivatives—specifically halogenated nicotinates—represent a highly versatile class of building blocks. The strategic introduction of halogen atoms (fluorine, chlorine, bromine, or iodine) onto the nicotinate core fundamentally alters the molecule's physicochemical profile.

Halogenation is not merely a structural tweak; it is a calculated mechanism to modulate lipophilicity, enhance metabolic stability by blocking cytochrome P450 oxidation sites, and increase target binding affinity through highly directional non-covalent interactions known as halogen bonding1[1]. This whitepaper provides an in-depth analysis of the causality behind specific halogenation strategies, validated synthetic protocols, and the pharmacological impact of these modifications.

Mechanistic Causality: The "Why" Behind Halogenation

The decision to halogenate a nicotinate derivative is driven by precise structure-activity relationship (SAR) goals. Pyridines are inherently electron-deficient due to the electronegative nitrogen atom, making them resistant to traditional electrophilic aromatic substitution (EAS)2[2].

• Fluorination at C6: Introducing fluorine at the 6-position significantly enhances metabolic stability. Because the C-F bond is highly polarized and strong, it resists metabolic degradation while modulating the pKa of the adjacent pyridine nitrogen, thereby altering the molecule's pharmacokinetic distribution.

• Bromination/Iodination at C4 and C5: Heavier halogens at these positions serve a dual purpose. Pharmacologically, they act as potent halogen bond donors within target active sites (e.g., stabilizing conformations in kinase domains). Synthetically, they provide orthogonal reactive handles for late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira)1[1].

• Synergistic Multi-Halogenation: Compounds like 2-bromo-4-fluoronicotinic acid leverage the synergistic effects of two distinct halogens. The fluorine atom enhances membrane permeability, while the bromine atom at the 2-position provides a site for nucleophilic displacement, creating a highly tunable pharmacological profile 3[3].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and in-process controls.

Protocol A: C4-Selective Halogenation via Phosphonium Intermediates

Causality: Direct halogenation of unactivated pyridines at the 4-position is notoriously difficult due to electronic mismatching. This protocol overcomes this by utilizing a designed heterocyclic phosphine reagent. The pyridine is first N-activated, allowing the phosphine to attack the C4 position, forming a phosphonium salt. This intermediate then undergoes a rate-determining Nucleophilic Aromatic Substitution (

) driven by steric interactions during C-P bond cleavage 2[2].

Step-by-Step Methodology:

• N-Activation: Dissolve the nicotinate precursor (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add an activating agent (e.g., triflic anhydride, 1.1 eq) at -78 °C to form the highly reactive N-activated pyridinium species.

• Phosphonium Salt Formation: Introduce the designed heterocyclic phosphine (1.2 eq). Stir the mixture, allowing it to warm to room temperature. Validation Check: Monitor via

  NMR to confirm the disappearance of the free phosphine peak and the emergence of the phosphonium intermediate.

• Nucleophilic Displacement: Add the desired halide nucleophile (e.g., a metal halide or halogen acid, 2.0 eq). Heat the reaction to 60 °C. The halide displaces the phosphine leaving group via an

  pathway.

• Isolation & Verification: Quench with saturated aqueous

  . Extract with ethyl acetate, dry over , and concentrate. Purify via flash chromatography. Validation Check: Confirm C4-regioselectivity using 2D NMR (HMBC/HSQC) and verify the mass via LC-MS.

Workflow for C4-selective halogenation of nicotinates via phosphonium intermediates.

Protocol B: Synthesis of 6-Fluoronicotinic Acid via Fluoride Displacement

Causality: Fluoride is a poor nucleophile in protic environments due to strong hydrogen bonding. To achieve efficient fluorination at the 6-position, this protocol utilizes anhydrous tetramethylammonium fluoride (TMAF) in a polar aprotic solvent. The 6-position is highly activated for

by the adjacent electron-withdrawing nitrogen, allowing the "naked" fluoride ion to efficiently displace a bromide leaving group4[4].

Step-by-Step Methodology:

• Preparation of Reagents: Ensure tetramethylammonium fluoride (TMAF) is strictly anhydrous. Dissolve 6-bromonicotinate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Fluorination (

  ): Add TMAF (1.5 eq) to the solution. Heat the reaction mixture to 40-50 °C for 16 hours. Validation Check: Monitor reaction progress via HPLC. The reaction is complete when the 6-bromonicotinate peak is <1%.

• Hydrolysis: Cool the mixture to room temperature and distill off the DMF under reduced pressure. Add 30% NaOH solution dropwise at 20-30 °C. Stir for 3-4 hours to hydrolyze the ester to the corresponding acid.

• Acidification & Recovery: Adjust the pH to 3-4 using 20% hydrochloric acid. A white solid will precipitate. Filter, wash the filter cake with water, and dry under vacuum. Validation Check: Verify product identity (6-fluoronicotinic acid) via LC-MS (

  142.1 ) and melting point (146.5-148.9 °C)4[4].

Quantitative Structure-Activity Relationships (QSAR)

The following table summarizes key quantitative and qualitative data for prominent halogenated nicotinates used in medicinal chemistry, highlighting how specific substitution patterns dictate their end-use applications.

Compound Name	CAS Number	Substitution Pattern	Key Properties & Pharmacological Utility
6-Bromonicotinic acid	6311-35-9	Br at C6, COOH at C3	MW: 202.01. MP: 179-188 °C. Acts as an inhibitor of bacterial coenzyme synthesis and an intermediate for anti-lipolytic agents5[5].
5-Bromo-6-chloronicotinic acid	29241-62-1	Br at C5, Cl at C6	MW: 236.45. Dual halogenation provides unique steric bulk. Investigated for antimicrobial and antitumor activity; serves as a precursor for neurological therapeutics 6[6].
Methyl 2-bromo-4-fluoronicotinate	N/A	Br at C2, F at C4	High lipophilicity. The synergistic F/Br effect enhances binding affinity to specific biological targets, notably nicotinic acetylcholine receptors (nAChRs)7[7].
Methyl 6-chloro-4-iodonicotinate	1824572-65-7	Cl at C6, I at C4	Differential reactivity between C-Cl and C-I bonds allows for highly selective, sequential cross-coupling reactions in complex molecule synthesis 1[1].

Biological Applications & Target Engagement

Halogenated nicotinates are frequently deployed as precursors to inhibitors targeting Nicotinic Acetylcholine Receptors (nAChRs). The introduction of halogens like bromine and fluorine onto cytisine or nicotinate derivatives significantly enhances binding to specific receptor subtypes (e.g.,

and ) 3[3]. The mechanism relies on the halogen atom acting as a Lewis acid (via its -hole), forming a strong, directional non-covalent bond with Lewis base domains (such as backbone carbonyl oxygens) within the receptor's binding pocket. This interaction stabilizes the ligand-receptor complex, triggering an allosteric shift that modulates ion channel activity.

Mechanism of nAChR modulation by halogenated nicotinate derivatives.

References

• Source: National Institutes of Health (NIH)
• CN115433122A - Preparation method of 6-fluoronicotinic acid - Google Patents Source: Google Patents URL
• Methyl 6-chloro-4-iodonicotinate | 1824572-65-7 - Benchchem Source: Benchchem URL
• Buy 2-Bromo-4-fluoronicotinic acid | 1060809-35-9 - Smolecule Source: Smolecule URL
• Buy 5-Bromo-6-chloronicotinic acid | 29241-62-1 - Smolecule Source: Smolecule URL
• What are the properties, synthesis, and applications of 6-Bromonicotinic acid?
• Methyl 2-bromo-4-fluoronicotinate - Smolecule Source: Smolecule URL

Sources

• 1. Methyl 6-chloro-4-iodonicotinate | 1824572-65-7 | Benchchem [benchchem.com]
• 2. Selective Halogenation of Pyridines Using Designed Phosphine Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 2-Bromo-4-fluoronicotinic acid | 1060809-35-9 [smolecule.com]
• 4. CN115433122A - Preparation method of 6-fluoronicotinic acid - Google Patents [patents.google.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Buy 5-Bromo-6-chloronicotinic acid | 29241-62-1 [smolecule.com]
• 7. Buy Methyl 2-bromo-4-fluoronicotinate [smolecule.com]

A Technical Guide to the Thermodynamic Stability of 5-Chloro-6-Fluoro Pyridine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, with halogenated derivatives offering unique physicochemical properties. This guide provides an in-depth analysis of the thermodynamic stability of 5-chloro-6-fluoro pyridine derivatives. We will explore the theoretical underpinnings of their stability, detailing the electronic effects of halogen substituents. Furthermore, this whitepaper presents a dual-pronged approach for stability assessment, combining predictive computational modeling with empirical thermal analysis techniques. The causality behind experimental choices is explained, and detailed, self-validating protocols for Density Functional Theory (DFT) calculations, Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) are provided. The overarching goal is to equip researchers with the foundational knowledge and practical methodologies required to rationally design, evaluate, and optimize the stability of this critical class of heterocyclic compounds for advanced applications.

Introduction: The Imperative of Thermodynamic Stability

In the realm of drug development, the thermodynamic stability of an Active Pharmaceutical Ingredient (API) is not merely a desirable characteristic; it is a critical quality attribute that dictates the safety, efficacy, and shelf-life of a final drug product.[1][2][3] Unstable compounds can degrade over time, leading to a loss of potency and the potential formation of toxic byproducts.[3][4] The pyridine ring and its derivatives are ubiquitous in pharmaceuticals, valued for their versatile biological activities.[5][6] The introduction of halogen atoms, such as chlorine and fluorine, to the pyridine scaffold profoundly alters its electronic and steric properties, thereby influencing its stability, reactivity, and interaction with biological targets.[7][8]

5-chloro-6-fluoro pyridine derivatives, in particular, represent a class of compounds with significant potential. The distinct electronegativity and size of chlorine and fluorine atoms create a unique electronic environment on the pyridine ring, making a thorough understanding of their thermodynamic stability essential for harnessing their full potential in drug design and materials science. This guide serves as a comprehensive technical resource, bridging theoretical principles with practical, validated methodologies for assessing the stability of these important molecules.

Theoretical Framework: Electronic Influences on the Pyridine Ring

The stability of an aromatic heterocycle like pyridine is fundamentally governed by its electronic structure.[9] The introduction of substituents, especially potent electron-withdrawing halogens like chlorine and fluorine, significantly perturbs this structure.

• Inductive and Resonance Effects : Both chlorine and fluorine exert a strong electron-withdrawing inductive effect (-I) due to their high electronegativity. This effect tends to decrease the electron density of the pyridine ring, which can influence its stability. Concurrently, they exhibit a weaker electron-donating resonance effect (+M) via their lone pairs. The interplay of these opposing effects, along with their specific positions on the ring, dictates the overall electronic character and, consequently, the thermodynamic stability.[7]

• Bond Strength and Aromaticity : Halogen substitution alters the C-C and C-N bond lengths within the pyridine ring, which can impact its aromaticity and overall stability.[7] The C-F bond is significantly stronger than the C-Cl bond, a factor that contributes to the overall thermodynamic profile of the molecule.

A conceptual model of these electronic effects is illustrated below.

Caption: Electronic effects of chloro and fluoro substituents.

Computational Assessment of Thermodynamic Stability

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting the molecular properties of pyridine-based compounds.[5] It offers a rational, cost-effective approach to estimate thermodynamic stability before undertaking extensive experimental work.[5][9]

Density Functional Theory (DFT) Calculations

DFT calculations can determine the ground-state electronic structure of a molecule, from which key thermodynamic parameters like the heat of formation can be derived.[6] A lower heat of formation generally corresponds to greater thermodynamic stability.

The overall workflow for assessing stability involves comparing the optimized energy of the target molecule to appropriate reference compounds through a balanced chemical equation, known as an isodesmic reaction.[6]

Caption: Workflow for DFT-based stability prediction.

Step-by-Step Protocol for DFT Calculations

The following protocol outlines a standard procedure for performing DFT calculations on pyridine derivatives.[5]

Objective: To calculate the ground-state energy and predict the relative thermodynamic stability of a 5-chloro-6-fluoro pyridine derivative.

Methodology:

• Structure Preparation:

  • Construct the 3D structure of the 5-chloro-6-fluoro pyridine derivative using molecular modeling software (e.g., GaussView).

  • Create structures for reference compounds required for the isodesmic reaction (e.g., pyridine, chlorobenzene, fluorobenzene).

• Geometry Optimization:

  • Causality: This step is crucial to locate the lowest energy conformation of the molecule on the potential energy surface.[5]

  • Perform a geometry optimization calculation using a suitable DFT functional and basis set. A common and well-validated choice is the B3LYP functional with the 6-311G+(d,p) basis set.[10] This combination provides a good balance between accuracy and computational cost for organic molecules.[5]

• Vibrational Frequency Analysis:

  • Causality: This is a self-validating step to confirm that the optimized geometry represents a true energy minimum (a stable state) and not a saddle point (a transition state).

  • Perform a frequency calculation at the same level of theory. The absence of imaginary frequencies confirms a true minimum. The output also provides the zero-point vibrational energy (ZPVE), which is essential for accurate total energy calculations.[6]

• Energy Calculation and Analysis:

  • Extract the ZPVE-corrected total electronic energies for the target molecule and all reference compounds.[6]

  • Construct a balanced isodesmic reaction. For example: 5-chloro-6-fluoropyridine + benzene → pyridine + 1-chloro-2-fluorobenzene

  • Calculate the enthalpy of reaction (ΔH_rxn) from the total energies of reactants and products.

  • Use the calculated ΔH_rxn and known experimental heats of formation for the reference compounds to determine the heat of formation of the target molecule. Compare this value to isomers or related compounds to assess relative stability.

Experimental Verification of Thermodynamic Stability

While computational methods are powerfully predictive, experimental validation is the gold standard for confirming thermodynamic stability. Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are cornerstones of this process in the pharmaceutical industry.[11][12][13]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[14][15] It provides critical information on melting point, purity, polymorphism, and degradation events.[11][16]

Table 1: Key Thermal Events Detectable by DSC

Thermal Event	Description	Appearance on DSC Curve	Significance for Stability
Glass Transition (Tg)	Transition of an amorphous solid from a rigid to a more rubbery state.	Endothermic shift in the baseline.	Indicates the stability of amorphous forms.
Crystallization (Tc)	Amorphous material transitioning to a crystalline form.	Exothermic peak.[15]	Reveals potential for instability in amorphous APIs.
Melting (Tm)	Transition from a solid to a liquid state.	Sharp endothermic peak.	A sharp, high melting point often correlates with higher lattice energy and greater stability. Purity can be assessed from the peak shape.[11]

| Decomposition | Chemical breakdown of the material. | Often a broad, irregular endo- or exothermic event following the melt. | Indicates the upper-temperature limit of the compound's stability. |

Step-by-Step Protocol for DSC Analysis

Objective: To determine the melting point and assess the thermal stability of a 5-chloro-6-fluoro pyridine derivative.

Methodology:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the sample into a clean aluminum DSC pan.

  • Causality: This sample size is optimal for ensuring good thermal contact and signal resolution without causing thermal lag.

  • Hermetically seal the pan to prevent solvent evaporation or interaction with the atmosphere during the analysis.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (typically nitrogen at 20-50 mL/min).

  • Causality: An inert atmosphere is critical to prevent oxidative degradation of the sample, ensuring that the observed thermal events are intrinsic to the compound's stability.[13]

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a constant rate, typically 10 °C/min, to a final temperature well above the melting point (e.g., 300 °C).

  • Causality: A 10 °C/min heating rate is a standard practice that balances good resolution of thermal events with practical experiment duration.[16][17] Slower rates can improve resolution but may broaden peaks.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Determine the onset temperature and peak maximum of the melting endotherm. This provides the melting point range.

  • Integrate the area of the melting peak to determine the enthalpy of fusion (ΔHfus).

  • Observe any exothermic or endothermic events after the melt, which may indicate decomposition.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[18][19][20] It is an essential technique for determining the temperature at which a material begins to decompose and for quantifying mass loss associated with volatiles or degradation.[12][13]

Caption: Integrated experimental workflow for thermal stability analysis.

Step-by-Step Protocol for TGA

Objective: To determine the decomposition temperature of a 5-chloro-6-fluoro pyridine derivative.

Methodology:

• Sample Preparation:

  • Place 5-10 mg of the sample into a tared TGA pan (typically ceramic or platinum).

  • Causality: A slightly larger sample size than DSC is often used to ensure the mass loss is accurately detected by the microbalance.

• Instrument Setup:

  • Place the sample pan onto the TGA balance mechanism.

  • Purge the furnace with an inert gas (e.g., nitrogen at 20-50 mL/min).

• Thermal Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant rate, typically 10 °C/min.

  • Causality: This heating rate and temperature range are generally sufficient to capture the primary decomposition events for most organic pharmaceutical compounds.

• Data Analysis:

  • Plot the percent mass loss versus temperature.

  • Determine the onset temperature of decomposition (Td), often defined as the temperature at which 5% mass loss occurs (Tₔ₅). This value serves as a key indicator of thermal stability.[17]

  • The first derivative of the TGA curve (DTG curve) can be plotted to more clearly identify the temperatures of maximum decomposition rates.[18]

Implications for Drug Development

A comprehensive understanding of the thermodynamic stability of 5-chloro-6-fluoro pyridine derivatives, derived from both computational and experimental data, is paramount for successful drug development.[1][21]

• Shelf-Life Prediction: The thermal stability data obtained from DSC and TGA are fundamental inputs for designing accelerated stability studies, which are used to predict the shelf-life of a drug product under various storage conditions.[1][2][22]

• Formulation Development: Knowledge of a compound's melting point, potential for polymorphism, and degradation temperature guides the selection of appropriate excipients and manufacturing processes (e.g., milling, granulation, drying) to ensure the final dosage form is stable.[11][23]

• Lead Optimization: In the early discovery phase, comparing the thermodynamic stability of different halogenated analogs can be a key criterion for lead optimization. Computational methods, in particular, allow for the rapid in silico screening of many potential candidates to prioritize those with favorable stability profiles.[5]

Conclusion

The thermodynamic stability of 5-chloro-6-fluoro pyridine derivatives is a multifaceted property governed by the intricate electronic effects of the halogen substituents. A robust assessment of this stability requires a synergistic approach, leveraging the predictive power of computational methods like DFT and the definitive empirical data from thermal analysis techniques such as DSC and TGA. By following the detailed, validated protocols outlined in this guide, researchers and drug development professionals can gain a thorough understanding of their compounds' stability profiles. This knowledge is critical for making informed decisions throughout the development lifecycle, from rational molecular design and candidate selection to formulation strategy and shelf-life determination, ultimately ensuring the delivery of safe, stable, and effective pharmaceutical products.

References

• Theoretical studies and DFT calcul
• Differential Scanning Calorimetry (DSC Analysis)
• A DFT Study on Nitro Derivatives of Pyridine. (2010). Taylor & Francis.
• Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. Sahu. International Journal of Thermodynamics and Chemical Kinetics.
• The Use of Differential Scanning Calorimetry and Modulated Differential Scanning Calorimetry to Study Material Interactions of APIs and Excipients. TA Instruments.
• Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. RSC Publishing.
• The DFT calculations of pKa values of the cationic acids of aniline and pyridine derivatives in common solvents.
• DFT analysis of the nucleophilicity of substituted pyridines and prediction of new molecules having nucleophilic character stron. Indian Academy of Sciences.
• DFT analysis of substituent effects on electron-donating efficacy of pyridine. (2025).
• Thermogravimetric Analysis (TGA). (2022). Aurigaresearch.
• Thermogravimetric analysis. Wikipedia.
• Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Intertek.
• How DSC Assists in Characterizing Active Pharmaceutical Ingredients. (2022).
• An Efficient Computational Model to Predict the Synthetic Utility of Heterocyclic Arynes.
• decomposition kinetics using TGA, TA-075. TA Instruments.
• What is TGA Analysis? Principles and Applications. (2026).
• Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. (2019). MDPI.
• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. (2025).
• Thermodynamic stability and transformation of pharmaceutical polymorphs*. (2005). Pure and Applied Chemistry.
• Electrostatic field modulation of high-nitrogen heterocycles: a computational study on energy and stability.
• Chlorine exchange for fluorine in 2-fluoro-pyridine compounds.
• Dissolution of Crystalline Pharmaceuticals: Experimental Investigation and Thermodynamic Modeling. (2014).
• Thermodynamic Studies for Drug Design and Screening. PMC.
• Thermodynamic Evaluation of Halogen Abstracting Abilities of Diazaphosphinyl Radicals. (2025).
• Analyzing the impact of the size of fluoro and chloro substituents on induced mesomorphism in hydrogen bonded liquid crystals. (2024). PMC.
• Stability Testing and its Role in Drug Development Process. (2022). Research and Reviews.
• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. (2025).
• Computational study of heterocyclic anticancer compounds through nbo method. (2026).
• Unlocking Drug Longevity: The Crucial Role of Stability Studies. (2025). Almac.
• Synthesis, Characterization and Biological evaluation of some newer 5-[6-chloro/fluoro/nitro-2. Semantic Scholar.
• meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. (2024). Organic Syntheses.
• Investigating the effects of the core nitrogen atom configuration on the thermodynamic solubility of 6,​5-​bicyclic heterocycles. (2021).
• Empirical and Kinetic Models for the Determination of Pharmaceutical Product Stability.
• Chlorine exchange for fluorine in 2-fluoro-pyridine compounds.
• The Role of Stability Studies in Ensuring Pharmaceutical Product Quality. (2025).
• Development of stability indicating studies for pharmaceutical products: an innov
• Synthesis and Antifungal Activity of 5-Chloro-6-Phenyl-pyridazin-3(2H)
• STABILITY STUDIES IN DRUG DEVELOPMENT PROCESS. (2017).
• Synthesis of fluorine-18-labelled 5- and 6-fluoro-2-pyridinamine.
• A Comparative Guide to the Thermal Stability of Polyimides Derived from Halogenated Anhydrides. Benchchem. qvHlbwtH0LgJTUO76S2uGDeQ==)

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• 8. Analyzing the impact of the size of fluoro and chloro substituents on induced mesomorphism in hydrogen bonded liquid crystals - PMC [pmc.ncbi.nlm.nih.gov]
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Reactivity profile of C-6 fluorine in Ethyl 5-chloro-6-fluoronicotinate

Technical Deep Dive: Reactivity Profile of C-6 Fluorine in Ethyl 5-chloro-6-fluoronicotinate

Executive Summary

Ethyl 5-chloro-6-fluoronicotinate (CAS: 848366-26-9 / 56673-34-8 derivatives) represents a "privileged scaffold" in modern medicinal chemistry, particularly in the synthesis of kinase inhibitors, fluoro-quinolones, and bicyclic heterocycles.

The molecule’s utility is defined by its orthogonal reactivity .[1] The C-6 fluorine atom serves as a highly labile "warhead" for Nucleophilic Aromatic Substitution (

), while the C-5 chlorine atom and C-3 ethyl ester remain temporarily inert under controlled conditions. This guide provides a mechanistic breakdown of the C-6 fluorine’s reactivity, supported by validated protocols to ensure high regioselectivity and yield.[1]

Structural Analysis & Reactivity Mapping

To manipulate this molecule effectively, one must understand the electronic forces at play.[1] The pyridine ring is inherently electron-deficient, but the specific substitution pattern creates a distinct hierarchy of reactivity.

The Electronic Landscape

• Position 6 (Fluorine): This is the "hotspot."[1] It is located ortho to the pyridine nitrogen and para to the electron-withdrawing ester group at C-3. Both the inductive effect (-I) of the nitrogen and the resonance effect (-R) of the ester deplete electron density at C-6, lowering the energy barrier for nucleophilic attack.

• Position 5 (Chlorine): Located meta to the pyridine nitrogen.[1] It lacks the resonance activation provided by the ring nitrogen.[1] While chlorine is generally a good leaving group, its position renders it significantly less reactive than the C-6 fluorine in this specific scaffold.[1]

• The "Fluorine Paradox": In

  reactions, fluoride is often the best leaving group (F >> Cl > Br > I), contrary to / trends. This is because the highly electronegative fluorine stabilizes the anionic Meisenheimer complex intermediate, which is usually the rate-determining step.

Visualization: Reactivity Vectors

The following diagram maps the electronic influences activating the C-6 position.

Figure 1: Electronic activation map showing the convergence of withdrawing effects on the C-6 position.

Primary Workflow: Displacement

The most common application of this intermediate is the displacement of fluorine by amines (primary/secondary) or alkoxides.

Mechanism: Addition-Elimination

The reaction proceeds via a two-step mechanism:[1]

• Addition: The nucleophile attacks C-6, breaking the aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer complex).[1] The negative charge is delocalized onto the pyridine nitrogen and the ester carbonyl oxygen.

• Elimination: The aromaticity is restored by the expulsion of the fluoride ion.[1]

Experimental Protocol: Amine Displacement

Objective: Selective substitution of F at C-6 with a secondary amine (e.g., Morpholine, Piperazine) without hydrolyzing the ester or displacing the chlorine.[1]

Reagents:

• Substrate: Ethyl 5-chloro-6-fluoronicotinate (1.0 equiv)

• Nucleophile: Morpholine (1.1 equiv)[1]

• Base:

  (2.0 equiv) or DIPEA (1.5 equiv)[1]

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)[1]

Step-by-Step Methodology:

Step	Action	Technical Rationale (Why?)
1	Preparation	Dissolve substrate in anhydrous MeCN (0.2 M concentration). Ensure glassware is dry.[1]
2	Base Addition	Add (solid) or DIPEA.[1] Stir for 5 mins at RT.[1]
3	Nucleophile Addition	Add amine dropwise at 0°C or RT.
4	Reaction	Stir at RT for 2–4 hours. Monitor by TLC/LC-MS.
5	Workup	Dilute with EtOAc, wash with water x3, brine x1.[1] Dry over .[1][2]
6	Purification	Concentrate in vacuo.[1] Recrystallize (Hexane/EtOAc) or Flash Column.[1]

Visualization: Process Flow

Figure 2: Decision tree for the

protocol.

Troubleshooting & Optimization (The "Gotchas")

Even with a robust protocol, specific pitfalls exist when working with this scaffold.[1]

Regioselectivity (F vs. Cl)

• Observation: Trace amounts of bis-substitution (displacement of both F and Cl) are observed.[1]

• Cause: Reaction temperature too high (>80°C) or using an extremely strong nucleophile (e.g., thiolate anion) in excess.[1]

• Solution: Maintain temperature <40°C. The C-6 F reacts orders of magnitude faster than C-5 Cl at room temperature.[1] Control stoichiometry strictly (1.05 - 1.1 equiv of nucleophile).

Chemoselectivity (Ester Stability)[1][2]

• Observation: Formation of the carboxylic acid or a different ester (transesterification).[1]

• Cause:

  • Acid:[1][3] Presence of water + base.[1][2][4][5]

  • Transesterification:[1] Using methanol or ethanol as a solvent with a different alkoxide.[1]

• Solution: Use non-nucleophilic, aprotic solvents (Acetonitrile, THF, DMF).[1] If using alkoxides (e.g., NaOMe), ensure the solvent matches the alkoxide (MeOH) or accept the transesterification to the methyl ester.

Solubility Issues

• Issue: The starting material is an oil or low-melting solid; the product precipitates early, trapping unreacted material.[1]

• Solution: Use a co-solvent system (e.g., THF/DMF 9:1) to maintain homogeneity until completion.

Comparative Data: Leaving Group Ability

The following table summarizes why Fluorine is the target choice for this specific transformation compared to analogs.

Leaving Group at C-6	Relative Rate ( )	Conditions Required	Risk of Side Reactions
Fluorine	100 (Fastest)	RT to 40°C	Low
Chlorine	~1	80°C - 120°C	Moderate (Ester hydrolysis)
Bromine	<1	>100°C	High

Note: Data derived from general pyridine

trends [1, 3].[1]

References

• Regioselective Substitution of Chloronicotines

  • Title: Regioselective 5-, 4-, and 2-Substitution of (S)-6-Chloronicotine.[6]

  • Source: Wiley-VCH, Eur. J. Org.[1] Chem. (2006).[1][5][6]

  • Relevance: Establishes the baseline reactivity of chloronicotine derivatives and the activ

  • [1]

• Nucleophilic Aromatic Substitution Mechanisms

  • Title: Nucleophilic Aromatic Substitution (Chapter 16.6).[1][5]

  • Source: Chemistry LibreTexts / OpenStax.[1][5]

  • Relevance: Provides the foundational mechanistic proof for Meisenheimer complex stabilization by electronegative leaving groups (F > Cl).[1]

• Fluorine vs. Chlorine Reactivity in

  :
  • Title: Predicting Regioselectivity in Nucleophilic Arom

  • Source:J. Org.[1][7] Chem. (2011/2016 Data Collection).[1]

  • Relevance: Computational and experimental validation that Fluorine is the superior leaving group in activated aromatic systems due to transition state stabilization.[1]

  • [1]

• Compound Data & Safety (Ethyl 4-amino-6-chloro-5-fluoronicotinate isomer context)

  • Title: Ethyl 4-amino-6-chloro-5-fluoronicotin

  • Source: PubChem (NIH).[1]

  • Relevance: Provides physical property data and safety handling for the specific fluorinated nicotin

  • [1]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. benchchem.com [benchchem.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 7. acs.figshare.com [acs.figshare.com]

A Comprehensive Technical Guide to the Safe Handling of Ethyl 5-chloro-6-fluoronicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety data and hazard identification for Ethyl 5-chloro-6-fluoronicotinate, a key building block in pharmaceutical and agrochemical research. As a Senior Application Scientist, the following information is synthesized from available safety data sheets and chemical databases to ensure technical accuracy and promote a culture of safety in the laboratory.

Understanding the Hazard Profile

Ethyl 5-chloro-6-fluoronicotinate (CAS No. 1214332-76-9) is a substituted pyridine derivative. Its specific combination of chloro, fluoro, and nicotinate ester functional groups dictates its reactivity and toxicological profile. The primary hazards associated with this compound are related to its potential for irritation and acute toxicity.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a clear framework for understanding these hazards. For Ethyl 5-chloro-6-fluoronicotinate, the following classifications are consistently reported:

• Acute Toxicity, Oral (Category 4) : Harmful if swallowed.[1][2]

• Skin Irritation (Category 2) : Causes skin irritation.[1][2]

• Serious Eye Irritation (Category 2) : Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation : May cause respiratory irritation.[1][2]

These classifications are communicated through the use of a specific pictogram and signal word on safety data sheets and labels.

Table 1: GHS Hazard Identification for Ethyl 5-chloro-6-fluoronicotinate

Hazard Class	GHS Category	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	GHS07	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	GHS07	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	GHS07	Warning	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3	GHS07	Warning	H335: May cause respiratory irritation

Data sourced from multiple suppliers and chemical databases.[1][2]

The causality behind these classifications lies in the chemical's ability to react with biological tissues. The electrophilic nature of the pyridine ring, enhanced by the electron-withdrawing chloro and fluoro substituents, likely contributes to its irritant properties upon contact with skin, eyes, and the respiratory tract. Ingestion can lead to systemic effects, hence the acute oral toxicity warning.

Prudent Laboratory Practices: A Proactive Approach to Safety

A self-validating safety protocol is one that anticipates potential exposures and builds in multiple layers of protection. The following recommendations are based on established laboratory safety standards and the specific hazard profile of Ethyl 5-chloro-6-fluoronicotinate.

Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense against exposure is to minimize the generation of dusts and vapors at the source.

• Ventilation : Always handle Ethyl 5-chloro-6-fluoronicotinate in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[3][4][5]

• Eye and Face Protection : Wear tight-sealing safety goggles or a face shield to protect against splashes and airborne particles.[3][4][6]

• Skin Protection : Chemical-resistant gloves (e.g., nitrile) are required.[4] Lab coats or other protective clothing should be worn to prevent skin contact.[3][5]

• Respiratory Protection : If engineering controls are insufficient or during emergency situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter for organic vapors and particulates.[3]

Caption: Figure 1: A workflow diagram illustrating the hierarchy of controls for mitigating hazards associated with chemical handling.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and preventing accidental exposure.

• Handling : Avoid contact with skin, eyes, and clothing.[3][4] Do not breathe dust or vapors.[1][3] Wash hands thoroughly after handling.[3][6]

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3] Some suppliers recommend storage at 4°C, protected from light.

Emergency Procedures: A Rapid and Informed Response

In the event of an exposure or spill, a swift and correct response is crucial.

Table 2: First-Aid Measures for Ethyl 5-chloro-6-fluoronicotinate Exposure

Exposure Route	First-Aid Protocol
Inhalation	Remove the individual to fresh air and keep them comfortable for breathing. If respiratory symptoms persist, seek medical attention.[3][6]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[3][6] If skin irritation occurs, seek medical advice.[3][6] Remove contaminated clothing.[3]
Eye Contact	Rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical attention.[3][6]
Ingestion	Rinse mouth with water. Do NOT induce vomiting.[1] Immediately call a POISON CENTER or doctor.[1]

Protocols are based on standard first-aid for chemical exposure and specific recommendations for this class of compounds.

Accidental Release Measures

In the case of a spill, the primary objectives are to contain the material, prevent its spread, and protect personnel.

• Small Spills : For solid material, sweep up and shovel into a suitable container for disposal, avoiding dust formation.[3][5]

• Large Spills : Evacuate the area. Wear appropriate PPE, including respiratory protection.[4][5] Prevent the material from entering drains or waterways.[5]

• Cleanup : After the material has been collected, decontaminate the area with a suitable solvent and then wash with soap and water.

Physical and Chemical Properties

Understanding the physical and chemical properties of Ethyl 5-chloro-6-fluoronicotinate is essential for its safe handling and use in experimental design.

Table 3: Physicochemical Data for Ethyl 5-chloro-6-fluoronicotinate

Property	Value
Molecular Formula	C₈H₇ClFNO₂
Molecular Weight	203.60 g/mol
Appearance	Solid
Boiling Point	322.3 ± 42.0 °C at 760 mmHg (Predicted)
Storage Temperature	4°C, protect from light

Stability and Reactivity

• Reactivity : No hazardous reactions have been reported under normal processing.[3]

• Chemical Stability : The compound is stable under recommended storage conditions.[3][4]

• Conditions to Avoid : Avoid dust formation, excess heat, and exposure to incompatible materials.[3]

• Incompatible Materials : Strong oxidizing agents, strong acids, and strong bases.[3]

• Hazardous Decomposition Products : Under fire conditions, hazardous decomposition products may include carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[3]

Toxicological and Ecological Information

Detailed toxicological and ecological studies for Ethyl 5-chloro-6-fluoronicotinate are not widely available in the public domain. The hazard classifications are based on data from similar compounds and computational models. It is imperative to handle this chemical with the assumption that it may have uncharacterized toxicological and ecotoxicological properties. Therefore, prevent its release into the environment.[3]

Conclusion

Ethyl 5-chloro-6-fluoronicotinate is a valuable research chemical with a defined, yet manageable, hazard profile. A thorough understanding of its GHS classification, coupled with the consistent application of robust safety protocols, is paramount for the protection of researchers and the environment. The principles of proactive risk assessment, implementation of engineering controls, diligent use of personal protective equipment, and preparedness for emergencies form the foundation of a strong safety culture in any research setting.

References

• PubChem. Ethyl 4-amino-6-chloro-5-fluoronicotinate. National Center for Biotechnology Information. [Link]

Sources

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• 2. 1214332-76-9|Ethyl 6-chloro-5-fluoronicotinate|BLD Pharm [bldpharm.com]
• 3. fishersci.com [fishersci.com]
• 4. tlcstandards.com [tlcstandards.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. tcichemicals.com [tcichemicals.com]

Difference between Ethyl 5-chloro-6-fluoronicotinate and Ethyl 5,6-dichloronicotinate

Title: Process Chemistry Insight: Strategic Selection of Halonicotinates in Drug Synthesis Subtitle: A Comparative Technical Guide to Ethyl 5-chloro-6-fluoronicotinate vs. Ethyl 5,6-dichloronicotinate

Executive Summary

In the synthesis of bicyclic heterocycles (e.g., naphthyridines, pyridopyrimidines) and kinase inhibitors, the choice of the nicotinic acid core is a critical decision point. This guide analyzes the functional divergence between Ethyl 5-chloro-6-fluoronicotinate and Ethyl 5,6-dichloronicotinate .

While both serve as electrophiles to generate ethyl 5-chloro-6-substituted nicotinates , they represent two distinct process chemistry philosophies. The 5,6-dichloro variant is the "commodity" choice—economical but kinetically sluggish. The 5-chloro-6-fluoro variant is the "precision" choice—leveraging the

Element Effect to drive rapid, mild, and high-yielding substitutions, particularly with sterically hindered or sensitive nucleophiles.

Structural & Electronic Profile

The core difference lies in the halogen at the C-6 position, which is activated for Nucleophilic Aromatic Substitution (

) by the para-nitrogen atom.

Feature	Ethyl 5,6-dichloronicotinate	Ethyl 5-chloro-6-fluoronicotinate
CAS Number	401566-69-6	1214362-87-4
Leaving Group (LG)	Chlorine (Cl)	Fluorine (F)
C-X Bond Energy	~339 kJ/mol (Weaker)	~485 kJ/mol (Stronger)
Electronegativity	3.16 (Pauling)	3.98 (Pauling)
Dipole Moment	Moderate	High (Strong C-F dipole)
Reactivity	Moderate (Requires heat)	High (Fast at RT)
Primary Utility	Bulk manufacturing; robust amines.	Late-stage functionalization; weak nucleophiles.[1]

Mechanistic Analysis: The Element Effect

To understand why the stronger C-F bond breaks faster than the weaker C-Cl bond in this context, we must examine the reaction coordinate.

The Mechanism: The reaction proceeds via an addition-elimination mechanism (

).[2][3][4]

• Step 1 (Rate Determining): Nucleophile attacks C-6, disrupting aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer complex).[1]

• Step 2 (Fast): The leaving group is expelled, restoring aromaticity.

The "Element Effect" Explained:

• Fluorine: Due to its extreme electronegativity, fluorine strongly pulls electron density from the C-6 carbon (Inductive effect,

  ). This lowers the energy of the transition state for nucleophilic attack and stabilizes the negative charge on the Meisenheimer intermediate.

• Chlorine: While a better leaving group in

  / reactions (due to weaker bond strength), it is less electronegative.[1] It provides less stabilization to the transition state of the addition step.[1]

Visualization: Reaction Energy Profile

[2]

Comparative Experimental Protocols

The following protocols illustrate the operational differences. The target is the synthesis of Ethyl 5-chloro-6-(cyclopropylamino)nicotinate .

Protocol A: Using Ethyl 5,6-dichloronicotinate (Standard Route)

• Reagents: Ethyl 5,6-dichloronicotinate (1.0 eq), Cyclopropylamine (1.2 eq), DIPEA (2.0 eq).[1]

• Solvent: Acetonitrile or DMF (Polar aprotic required).[1]

• Conditions: 80°C for 12–16 hours .

• Observations: Requires thermal energy to overcome the activation barrier.[1] Risk of side reactions (hydrolysis of ester) if not anhydrous.[1]

• Workup: Requires extraction to remove high-boiling solvents or thermal byproducts.[1]

Protocol B: Using Ethyl 5-chloro-6-fluoronicotinate (Accelerated Route)

• Reagents: Ethyl 5-chloro-6-fluoronicotinate (1.0 eq), Cyclopropylamine (1.1 eq), TEA (1.5 eq).

• Solvent: Ethanol or THF (Milder solvents possible).[1]

• Conditions: Room Temperature (20–25°C) for 1–2 hours .

• Observations: Reaction is often exothermic upon addition.[1] Complete conversion is rapid.[1]

• Workup: Simple concentration or filtration (if amine salt precipitates).[1]

Decision Matrix: Which to Choose?

Synthetic Utility & Applications

Both compounds are precursors to the 5-chloro-nicotinate scaffold, widely used in:

• Kinase Inhibitors: The 5-chloro group provides lipophilic bulk in the ATP-binding pocket.[1]

• Agrochemicals: Chlorinated pyridines are common in neonicotinoid analogs.[1]

Why retain the 5-Chloro? The substitution occurs selectively at C-6. The chlorine at C-5 is meta to the ring nitrogen and is not activated for

. It remains intact, serving as a handle for subsequent cross-coupling (e.g., Suzuki-Miyaura) or simply as a structural substituent.[1]

Self-Validating Check:

• TLC Monitoring: The Fluoro-starting material will have a different Rf than the Dichloro. However, the product formed from both reactions is identical.[1]

• NMR Verification:

  • Start (Fluoro):

    F NMR shows a singlet around -70 to -80 ppm.

  • Product:

    F NMR signal disappears.

  • Start (Dichloro): No

    F signal.[1]

References

• Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.[1] (Foundational text on

  Element Effect).

• Loudon, G., & Parise, J. (2015).[1] Organic Chemistry. Roberts and Company.[1] (Reactivity of Pyridines).

• BenchChem. (2025).[1][5][6] A Comparative Analysis of Reaction Kinetics for Halopyridines in Nucleophilic Aromatic Substitution. Link[1]

• ChemicalBook. (2025).[1] Ethyl 5,6-dichloronicotinate Product Properties and CAS 401566-69-6. Link

• BLD Pharm. (2025).[1] Ethyl 5-chloro-6-fluoronicotinate Product Page and CAS 1214362-87-4. Link

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of Ethyl 5-chloro-6-fluoronicotinate

Introduction & Mechanistic Rationale

Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4) is a highly versatile, di-halogenated pyridine building block widely utilized in the synthesis of complex pharmaceuticals, including kinase inhibitors and PARP inhibitors[1]. The strategic placement of the halogens and the ester group creates a highly differentiated reactivity profile, allowing for precise, regioselective functionalization via Nucleophilic Aromatic Substitution (SNAr)[2].

Causality of Regioselectivity

In a di-halogenated heterocyclic system, predicting the exact site of nucleophilic attack is critical for synthetic planning. For Ethyl 5-chloro-6-fluoronicotinate, SNAr occurs almost exclusively at the C6 position (displacing the fluorine atom) rather than the C5 position (chlorine). This selectivity is driven by three synergistic factors:

• Electronic Activation : The C6 position is ortho to the strongly electron-withdrawing pyridine nitrogen and para to the ethyl ester group. This dual activation severely depletes electron density at C6, making it highly susceptible to nucleophilic attack[2].

• Leaving Group Ability : In SNAr reactions, fluorine is a vastly superior leaving group compared to chlorine. The high electronegativity of fluorine stabilizes the anionic Meisenheimer transition state through inductive effects, significantly lowering the activation energy barrier[3].

• Steric and Electronic Inertia at C5 : The chlorine at C5 is meta to both the pyridine nitrogen and the ester group, lacking the necessary resonance stabilization for a Meisenheimer intermediate. Consequently, the C5-Cl bond remains intact under standard SNAr conditions, preserving it as a valuable handle for downstream cross-coupling reactions (e.g., Suzuki or Sonogashira couplings)[4].

Mechanistic pathway of SNAr at the C6 position of Ethyl 5-chloro-6-fluoronicotinate.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols detail the SNAr of Ethyl 5-chloro-6-fluoronicotinate with two common classes of nucleophiles: aliphatic/aromatic amines and alkoxides.

Protocol A: SNAr with Amine Nucleophiles (N-Alkylation/Arylation)

This method is optimized for primary and secondary amines, utilizing a mild organic base to scavenge the generated HF and drive the reaction forward.

• Preparation : In an oven-dried round-bottom flask, dissolve Ethyl 5-chloro-6-fluoronicotinate (1.0 equiv, e.g., 1.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) (5.0 mL) under an inert nitrogen atmosphere.

• Base Addition : Add N,N-Diisopropylethylamine (DIPEA) or anhydrous Potassium Carbonate (K₂CO₃) (2.0 equiv). Expert Insight: The choice of base depends on the amine's basicity; DIPEA is preferred for aliphatic amines to maintain homogeneity, while K₂CO₃ is optimal for less nucleophilic anilines[4].

• Nucleophile Addition : Dropwise add the amine nucleophile (1.1 to 1.2 equiv).

• Reaction Execution : Stir the reaction mixture at room temperature for unhindered aliphatic amines, or heat to 60–80 °C for sterically hindered or aromatic amines. Monitor progression via TLC or LC-MS until the starting material is entirely consumed (typically 2–6 hours).

• Workup : Quench the reaction by pouring it into ice-cold distilled water (20 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 6-amino-5-chloronicotinate derivative.

Protocol B: SNAr with Alkoxide Nucleophiles (O-Alkylation)

• Alkoxide Generation : In a separate dry flask, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in anhydrous Tetrahydrofuran (THF) at 0 °C. Slowly add the alcohol nucleophile (1.1 equiv) and stir for 30 minutes until H₂ evolution ceases.

• Substitution : Dropwise add a solution of Ethyl 5-chloro-6-fluoronicotinate (1.0 equiv) in THF to the alkoxide solution at 0 °C.

• Reaction Execution : Allow the mixture to warm to room temperature. O-nucleophiles are typically highly reactive, and the substitution often reaches completion within 1–2 hours.

• Workup & Purification : Quench carefully with saturated aqueous NH₄Cl to neutralize excess alkoxide. Extract with Dichloromethane (DCM), dry over Na₂SO₄, and purify as described in Protocol A.

Step-by-step experimental workflow for the SNAr reaction.

Quantitative Data & Condition Optimization

The table below summarizes typical reaction parameters and expected outcomes based on the nucleophile class.

Nucleophile Type	Reagent Example	Solvent	Base	Temp (°C)	Time (h)	Expected Yield
Primary Aliphatic Amine	Benzylamine	DMF	DIPEA	RT	2 - 4	85 - 95%
Secondary Aliphatic Amine	Morpholine	MeCN	K₂CO₃	60	3 - 5	80 - 90%
Aromatic Amine (Aniline)	4-Fluoroaniline	DMSO	K₂CO₃	80 - 100	6 - 12	65 - 80%
Alkoxide	Sodium Methoxide	THF / MeOH	NaH (or direct)	0 to RT	1 - 2	90 - 98%

Troubleshooting & Optimization Insights

• Solvent Effects : Polar aprotic solvents (such as DMF or DMSO) significantly accelerate SNAr by solvating the cations of the base, thereby leaving the nucleophile highly "naked" and reactive.

• Temperature Management : If incomplete conversion is observed with bulky secondary amines, increasing the temperature to 80 °C in DMSO is recommended. However, exceeding 100 °C may lead to unwanted ester hydrolysis if trace water is present in the reaction mixture.

References

1.2 2.4 3.1 4.3

Sources

• 1. Exploring the radiochemistry of PARP inhibitors: a new era in therapy and imaging - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Synthesis of 5-Chloro-6-fluoronicotinic Acid via Hydrolysis

A Senior Application Scientist's Guide to the Controlled Saponification of Ethyl 5-chloro-6-fluoronicotinate

This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the hydrolysis of ethyl 5-chloro-6-fluoronicotinate to its corresponding carboxylic acid, 5-chloro-6-fluoronicotinic acid. This transformation is a critical step in the synthesis of numerous active pharmaceutical ingredients (APIs).

Introduction: The Significance of Fluorinated Nicotinic Acids

5-Chloro-6-fluoronicotinic acid is a vital heterocyclic building block in medicinal chemistry. The strategic incorporation of fluorine atoms into organic molecules can significantly modulate their physicochemical and biological properties, including metabolic stability, binding affinity, and membrane permeability.[1] This often translates into improved pharmacokinetic profiles and enhanced therapeutic efficacy.[1][2] As a derivative of nicotinic acid (Vitamin B3), this scaffold is integral to the development of novel therapeutics across various disease areas, including oncology and infectious diseases.

The hydrolysis of the ethyl ester precursor is a fundamental and often final step in the synthetic route to this valuable intermediate. This guide provides an in-depth protocol for this conversion, emphasizing the mechanistic rationale, safety considerations, and analytical validation required for successful and reproducible synthesis.

Reaction Mechanism: Base-Promoted Ester Hydrolysis (Saponification)

The conversion of an ester to a carboxylic acid can be catalyzed by either acid or base. For this specific transformation, base-promoted hydrolysis, also known as saponification, is generally preferred.[3]

The reaction proceeds via a nucleophilic acyl substitution mechanism. A hydroxide ion (from a base like NaOH or KOH) acts as the nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and eliminating the ethoxide (⁻OEt) as a leaving group.

A key advantage of the base-promoted pathway is its irreversibility.[3][4] In the final step, the highly basic ethoxide leaving group deprotonates the newly formed carboxylic acid. This acid-base reaction forms a stable carboxylate salt and ethanol. The formation of this salt is thermodynamically highly favorable and drives the reaction to completion.[3] An acidic workup is then required in a separate step to protonate the carboxylate salt and yield the final carboxylic acid product.

Caption: Overall reaction scheme for the hydrolysis.

Detailed Experimental Protocol

This protocol is designed for the synthesis of 5-chloro-6-fluoronicotinic acid on a laboratory scale.

Materials and Equipment

Reagents	CAS Number	Recommended Purity
Ethyl 5-chloro-6-fluoronicotinate	40296-36-8	>97%
Sodium Hydroxide (NaOH)	1310-73-2	>98% (pellets)
Hydrochloric Acid (HCl)	7647-01-0	37% (concentrated)
Deionized Water (H₂O)	7732-18-5	N/A
Ethyl Acetate (EtOAc)	141-78-6	ACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	ACS Grade

Equipment

Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Heating mantle with temperature controller

Condenser

Thermometer

Beakers and graduated cylinders

Separatory funnel (250 mL)

Büchner funnel and filter flask

pH paper or pH meter

Rotary evaporator

Reagent Quantities

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Ethyl 5-chloro-6-fluoronicotinate	203.59	5.00 g	0.0246	1.0
Sodium Hydroxide (NaOH)	40.00	1.47 g	0.0368	1.5
Deionized Water (H₂O)	18.02	25 mL	-	-
Concentrated HCl	36.46	~4 mL	-	-

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add ethyl 5-chloro-6-fluoronicotinate (5.00 g, 0.0246 mol).

  • In a separate beaker, carefully dissolve sodium hydroxide (1.47 g, 0.0368 mol) in deionized water (25 mL). Caution: This dissolution is exothermic. Allow the solution to cool to room temperature.

  • Add the aqueous NaOH solution to the round-bottom flask containing the ester.

  • Attach a condenser to the flask and place it in a heating mantle on a magnetic stirrer.

• Hydrolysis Reaction:

  • Begin stirring the mixture and heat it to 60-70°C.

  • Maintain this temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting ester spot is no longer visible. A typical mobile phase for TLC would be a mixture of ethyl acetate and hexanes.

• Work-up and Acidification:

  • After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

  • Transfer the reaction mixture to a beaker and place it in an ice bath to cool further (0-5°C).

  • While stirring vigorously, slowly add concentrated hydrochloric acid dropwise to the solution. The purpose of this step is to neutralize the excess NaOH and protonate the sodium 5-chloro-6-fluoronicotinate salt.

  • Monitor the pH with pH paper or a calibrated pH meter. Continue adding HCl until the pH of the solution is approximately 2-3. A white precipitate of the carboxylic acid product should form.[5]

• Product Isolation:

  • Keep the mixture in the ice bath for another 30 minutes to ensure complete precipitation.

  • Isolate the solid product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold deionized water (2 x 10 mL) to remove any inorganic salts.

  • Press the solid dry on the filter paper and then transfer it to a watch glass to air dry. For complete drying, place the solid in a vacuum oven at 40-50°C overnight.

• Characterization:

  • Determine the yield of the dried product.

  • Characterize the 5-chloro-6-fluoronicotinic acid (CAS 38185-57-8) by determining its melting point and acquiring spectroscopic data (e.g., ¹H NMR, ¹³C NMR, FT-IR) to confirm its identity and purity.[6]

Caption: Experimental workflow for the hydrolysis protocol.

Analytical Monitoring

Consistent and reliable synthesis requires careful monitoring.

• Thin-Layer Chromatography (TLC): An excellent technique for qualitatively monitoring the disappearance of the starting ester and the appearance of the product. The carboxylic acid product is significantly more polar and will have a lower Rf value than the ester.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is the method of choice. It can be used to determine the exact conversion rate and assess the purity of the final product.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is invaluable for confirming the structure of the final product. The disappearance of the characteristic ethyl group signals (a quartet around 4.4 ppm and a triplet around 1.4 ppm) and the appearance of a broad carboxylic acid proton signal (>10 ppm) are clear indicators of a successful hydrolysis.[5]

Safety and Handling Precautions

Adherence to safety protocols is paramount. All procedures should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear safety goggles conforming to EN166, a lab coat, and appropriate chemical-resistant gloves.[8][9]

• Ethyl 5-chloro-6-fluoronicotinate: May be harmful if inhaled, swallowed, or absorbed through the skin. May cause irritation to the skin, eyes, and respiratory tract.

• 5-chloro-6-fluoronicotinic acid: Causes skin irritation and serious eye irritation.[9][10] Avoid dust formation.

• Sodium Hydroxide (NaOH): Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• Hydrochloric Acid (HCl): Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation. The concentrated acid releases corrosive vapors.

First Aid Measures:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected area with plenty of water for at least 15 minutes.[10]

• Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[9]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[10]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Always consult the full Safety Data Sheet (SDS) for each chemical before starting any work.[8][9][10][11]

References

• PubMed. (n.d.). Structure-metabolism relationships in the hydrolysis of nicotinate esters by rat liver and brain subcellular fractions. Retrieved from [Link]

• LibreTexts Chemistry. (2022, September 24). Chemistry of Esters. Retrieved from [Link]

• MDPI. (2026, January 25). Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Divakaran, R. (n.d.). Mechanisms of Ester hydrolysis. Science discussions. Retrieved from [Link]

• YouTube. (2019, January 15). Mechanism of ester hydrolysis. Retrieved from [Link]

• Analytica Chimica Acta. (2015). Analytical methods for human biomonitoring of pesticides. A review. Retrieved from [Link]

• University of Victoria. (n.d.). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from [Link]

• PMC. (n.d.). Analytical methods for determining environmental contaminants of concern in water and wastewater. Retrieved from [Link]

• Patsnap. (2005, May 11). Preparation of 2-Cl-5-F-nicotinate and nicotonic acid. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of nicotinic acids.

• PMC. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved from [Link]

• JRC Publications Repository. (2018, March 1). Analytical methods for substances in the Watch List under the Water Framework Directive. Retrieved from [Link]

• EPA. (n.d.). Analytical Methods Approved for Drinking Water Compliance Monitoring under the Disinfection Byproduct Rules. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 6-fluoronicotinic acid.
• Google Patents. (n.d.). Process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid and 2,6-dichloro-5-fluoronicotinoyl chloride.

• ResearchGate. (2022, February). Synthesis, hydrolysis, and reductive cyclization of ethyl 5-chloro-4-(4-nitropyrrolidin-3-yl)pyrrole-3-carboxylates. Retrieved from [Link]

• ResearchGate. (2025, September 27). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• PMC. (n.d.). Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 14). The Indispensable Role of 2,6-Dichloro-5-Fluoronicotinic Acid in Modern Pharmaceutical Manufacturing. Retrieved from [Link]

• Googleapis.com. (n.d.). Process for producing chloronicotinic acid compounds. Retrieved from [Link]

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• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. science-blogs.ucoz.com [science-blogs.ucoz.com]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. 5-Chloronicotinic acid synthesis - chemicalbook [chemicalbook.com]
• 6. 5-Chloro-6-fluoronicotinic acid | 38185-57-8 [sigmaaldrich.com]
• 7. Analytical methods for determining environmental contaminants of concern in water and wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
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• 10. fishersci.com [fishersci.com]
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Precision Amidation of Ethyl 5-Chloro-6-fluoronicotinate: Overcoming Chemoselectivity Challenges

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Application Note & Protocol Guide

As a Senior Application Scientist in medicinal chemistry, one of the most frequent challenges I encounter involves functionalizing highly activated heterocyclic scaffolds. The amidation of Ethyl 5-chloro-6-fluoronicotinate presents a classic chemoselectivity dilemma: transforming an ester into an amide without triggering a Nucleophilic Aromatic Substitution (SNAr) at a highly electrophilic adjacent site.

This guide deconstructs the mechanistic causality behind this challenge and provides a field-proven, self-validating protocol to achieve orthogonal reactivity under kinetic control.

Mechanistic Causality: The Chemoselectivity Dilemma

To understand why direct amidation of Ethyl 5-chloro-6-fluoronicotinate fails, we must analyze the electronic topology of the substrate.

The C6 position of this pyridine ring is extraordinarily electrophilic. It is activated by three synergistic forces:

• Inductive & Resonance Withdrawal: The adjacent pyridine nitrogen pulls electron density away from C6.

• Inductive Activation: The C5-chloro group further depletes electron density via the inductive effect.

• Para-Activation: The C3-ester group acts as a strong

  -acceptor, stabilizing any developing negative charge in the transition state.

While the C–F bond is the strongest single bond to carbon, fluoride is an exceptional leaving group in SNAr reactions. The rate-determining step in SNAr is the initial nucleophilic attack to form the anionic Meisenheimer complex. The highly electronegative fluorine atom stabilizes this transition state dramatically. As demonstrated in foundational studies on fluoroheteroarenes by [1], 2-fluoropyridines react with nucleophiles hundreds of times faster than their chloro-analogues.

Consequently, if you expose Ethyl 5-chloro-6-fluoronicotinate directly to an aliphatic amine, the amine will preferentially attack the C6-fluoro position (SNAr) rather than the C3-ester carbonyl, resulting in the undesired 6-amino-5-chloronicotinate derivative.

Competing pathways: Ester amidation vs. SNAr at the highly activated 6-fluoro position.

Strategic Solution: The Two-Step Kinetic Control Protocol

To bypass the SNAr pathway, we must alter the kinetics of the reaction. The pharmaceutical industry standard for this transformation is a two-step sequence: Mild Saponification followed by HATU-Mediated Active Ester Coupling [2].

By converting the ester to a highly reactive 7-aza-1-hydroxybenzotriazole (OAt) active ester using HATU, the activation energy for amide bond formation is drastically lowered. The amine will react with the OAt ester almost instantaneously at 0 °C, outcompeting the SNAr pathway.

Two-step amidation workflow utilizing mild saponification and HATU-mediated coupling.

Quantitative Comparison of Strategies

Strategy	Reagents	Temp	Primary Outcome	Ester Amidation Yield	C6-SNAr Byproduct
Direct Amidation	R-NH₂, EtOH (Neat)	80 °C	SNAr at C6	< 5%	> 90%
Lewis Acid Catalyzed	AlMe₃, R-NH₂, Toluene	60 °C	Mixed	30-40%	40-50%
Two-Step (Recommended)	1. LiOH 2. HATU, DIPEA	0 °C to RT	Ester Amidation	85-95%	< 2%

Detailed Experimental Methodologies

Protocol A: Mild Saponification to 5-chloro-6-fluoronicotinic acid

Causality Note: We use Lithium Hydroxide (LiOH) at 0 °C rather than NaOH at room temperature. The lithium cation coordinates with the developing carboxylate, and the strict temperature control prevents the hard hydroxide nucleophile from displacing the 6-fluoro group.

Reagents & Equivalents:

• Ethyl 5-chloro-6-fluoronicotinate: 1.0 eq (10.0 mmol, 2.03 g)

• LiOH·H₂O: 1.1 eq (11.0 mmol, 461 mg)

• THF / H₂O (3:1 v/v): 0.2 M (50 mL)

Step-by-Step Procedure:

• Dissolve Ethyl 5-chloro-6-fluoronicotinate in THF (37.5 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice-water bath.

• Dissolve LiOH·H₂O in distilled water (12.5 mL) and add this aqueous solution dropwise to the THF mixture over 10 minutes to prevent localized exotherms.

• Stir the reaction at 0 °C for 2–3 hours. Monitor via TLC (Hexanes/EtOAc 7:3) until the starting material is consumed.

• Quench the reaction at 0 °C by carefully adding 1M HCl dropwise until the pH reaches 3.0–4.0. (Crucial: Do not over-acidify, as highly acidic conditions can hydrolyze the C-F bond over time).

• Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 5-chloro-6-fluoronicotinic acid as a white solid.

Protocol B: HATU-Mediated Amide Coupling

Causality Note: N,N-Diisopropylethylamine (DIPEA) is utilized because its bulky isopropyl groups render it non-nucleophilic, meaning it will deprotonate the acid without attacking the C6-fluoro position [3]. HATU is chosen over EDC/HOBt due to its superior kinetics, ensuring the active ester is consumed by the amine before any side reactions occur.

Reagents & Equivalents:

• 5-chloro-6-fluoronicotinic acid: 1.0 eq (5.0 mmol, 877 mg)

• Primary/Secondary Amine: 1.2 eq (6.0 mmol)

• HATU: 1.2 eq (6.0 mmol, 2.28 g)

• DIPEA: 3.0 eq (15.0 mmol, 2.6 mL)

• Anhydrous DMF: 0.1 M (50 mL)

Step-by-Step Procedure:

• Charge a flame-dried flask with 5-chloro-6-fluoronicotinic acid and anhydrous DMF under a nitrogen atmosphere.

• Add DIPEA to the solution and cool the mixture to 0 °C.

• Add HATU in one portion. Stir the mixture at 0 °C for 15 minutes to ensure complete formation of the OAt active ester. The solution will typically turn a pale yellow color.

• Add the amine dropwise (if liquid) or in portions (if solid).

• Maintain the reaction at 0 °C for 30 minutes, then allow it to slowly warm to room temperature over 1 hour.

• Workup: Dilute the reaction mixture with Ethyl Acetate (150 mL). Wash the organic layer sequentially with 5% aqueous LiCl (3 × 50 mL) to remove DMF, saturated aqueous NaHCO₃ (50 mL), and brine (50 mL).

• Dry over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography to isolate the pure 5-chloro-6-fluoronicotinamide derivative.

Self-Validating Systems & Troubleshooting

To ensure the integrity of your experimental protocol, you must implement a self-validating analytical framework. Relying solely on UV-Vis LC-MS can be misleading if the mass of the SNAr byproduct closely matches the desired product (e.g., if the amine and the ester leaving group have similar molecular weights).

Primary Validation: ¹⁹F NMR Spectroscopy ¹⁹F NMR is the ultimate diagnostic tool for this workflow.

• Intact Product: The desired amide will exhibit a distinct, sharp singlet (or doublet depending on long-range coupling) in the ¹⁹F NMR spectrum, typically between -65.0 ppm and -75.0 ppm (referenced to CFCl₃).

• Failure State (SNAr): If the amine attacked the C6 position, the fluorine atom is displaced, and the ¹⁹F signal will completely disappear from the spectrum.

Secondary Validation: LC-MS Mass Shift Analysis When analyzing the crude reaction mixture via LC-MS, look for the specific mass displacement. If an aliphatic amine (e.g., methylamine, MW = 31.06) displaces the fluorine (MW = 19.00), the resulting SNAr byproduct will show a mass shift of exactly +12 Da relative to the expected molecular weight of the starting material, distinct from the mass of the desired amide.

References

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(28), 10139-10147.[Link]

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480(7378), 471-479.[Link]

• Constable, D. J. C., Dunn, P. J., Hayler, J. D., Humphrey, G. R., Leazer, J. L., Linderman, R. J., Lorenz, K., Manley, J., Pearlman, B. A., Wells, A., Zaks, A., & Zhang, T. Y. (2007). Key green chemistry research areas—a perspective from pharmaceutical manufacturers. Green Chemistry, 9(5), 411-420.[Link]

Application Note: Precision Palladium-Catalyzed Cross-Coupling of Ethyl 5-chloro-6-fluoronicotinate

This Application Note is structured to serve as a definitive technical guide for the regioselective functionalization of Ethyl 5-chloro-6-fluoronicotinate . It synthesizes mechanistic insights with practical, field-proven protocols.

Executive Summary & Chemical Biology Context

Ethyl 5-chloro-6-fluoronicotinate (CAS: 2454397-74-9) is a high-value pharmacophore scaffold, particularly prevalent in the synthesis of kinase inhibitors (e.g., c-Met, VEGFR, ALK). Its structural uniqueness lies in the orthogonal reactivity of its two halogen substituents:

• C5-Chlorine: A handle for Palladium-catalyzed cross-coupling (Suzuki, Stille, Negishi) to extend the carbon skeleton.

• C6-Fluorine: A highly activated "warhead" for Nucleophilic Aromatic Substitution (

  ), enabling the subsequent introduction of solubilizing amines or hinge-binding motifs.

The Challenge: The C6-Fluorine is electronically activated by both the adjacent pyridine nitrogen (ortho-effect) and the C3-ester (para-effect), rendering it extremely labile to nucleophilic attack. The primary technical hurdle in Pd-catalyzed coupling at C5 is preventing the premature displacement of the C6-Fluorine by bases or nucleophilic coupling partners.

This guide provides the "Retention Protocol" —a methodology to selectively couple at C5 while preserving the C6-F bond for later stages.

Reactivity Landscape & Mechanistic Logic

To design a successful experiment, one must understand the competing pathways. The diagram below illustrates the electronic pressures on the scaffold.

Figure 1: Orthogonal reactivity map. Path A is the desired route for this protocol. Path B represents the primary failure mode (chemoselectivity erosion).

Critical Experimental Parameters

Catalyst & Ligand Selection

The C5-Cl bond is on an electron-deficient pyridine ring. While this facilitates oxidative addition compared to chlorobenzene, the presence of the C6-F adds steric bulk and further electron deficiency.

• Recommendation: Use Pd(OAc)₂ with XPhos or SPhos .

• Why? Buchwald biaryl phosphine ligands (Dialkylbiarylphosphines) are bulky and electron-rich. They accelerate oxidative addition into the C-Cl bond and, crucially, the bulk prevents the palladium center from interacting with the C6-F or the pyridine nitrogen, reducing catalyst poisoning.

Base Selection (The "Make or Break" Factor)

Standard Suzuki bases like NaOEt, NaOH, or even

in water can hydrolyze the C6-F bond (yielding the pyridone) or the C3-ester.

• Recommendation: Potassium Phosphate Tribasic (

  ) or Cesium Fluoride (CsF) .

• Why?

  is sufficiently basic to activate the boronic acid but has low nucleophilicity in anhydrous organic solvents, minimizing at C6.

Solvent System

• Recommendation: 1,4-Dioxane or Toluene (Anhydrous).

• Avoid: Alcohols (Ethanol/Methanol) which will immediately displace the C6-F to form the alkoxy ether.

Protocol 1: Regioselective C5-Suzuki Coupling (C6-F Retention)

Objective: Cross-coupling of Phenylboronic acid with Ethyl 5-chloro-6-fluoronicotinate to yield Ethyl 5-phenyl-6-fluoronicotinate.

Materials Table

Reagent	Equiv.[1][2]	MW	Amount (Example)	Role
Ethyl 5-chloro-6-fluoronicotinate	1.0	203.6	204 mg (1.0 mmol)	Substrate
Phenylboronic Acid	1.2	121.9	146 mg (1.2 mmol)	Coupling Partner
Pd(OAc)₂	0.05	224.5	11 mg (5 mol%)	Pre-catalyst
XPhos	0.10	476.7	48 mg (10 mol%)	Ligand
(finely ground)	2.0	212.3	425 mg (2.0 mmol)	Base
1,4-Dioxane (Anhydrous)	-	-	5.0 mL	Solvent

Step-by-Step Methodology

• Inert Gas Setup: Flame-dry a 25 mL Schlenk tube or microwave vial equipped with a magnetic stir bar. Allow to cool under a stream of Argon or Nitrogen.

• Solids Addition: Charge the vessel with the Substrate, Phenylboronic Acid,

  , XPhos, and .

  • Note: Adding the catalyst and ligand as a solid mixture is acceptable, but pre-complexing (stirring Pd+Ligand in solvent for 5 mins) can reduce induction time.

• Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.

  • Critical: Do not use "wet" solvent. Water promotes hydrolysis of the C6-F.

• Degassing: Sparge the mixture with Argon for 5–10 minutes (bubbling gas directly into the liquid). Cap the vessel tightly.

• Reaction: Heat the reaction block to 80°C . Stir vigorously for 4–12 hours.

  • Monitoring: Check by LC-MS or TLC (Hexane/EtOAc 4:1) every 2 hours. Look for the disappearance of the starting chloride (MW ~203) and appearance of the product (MW ~245).

• Work-up:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (20 mL).

  • Filter through a pad of Celite to remove inorganic salts and Palladium black.

  • Concentrate the filtrate under reduced pressure.

• Purification: Flash column chromatography on silica gel.

  • Eluent: Gradient of 0% to 20% Ethyl Acetate in Hexanes.

  • Note: The product (C6-F retained) is usually less polar than the hydrolyzed byproduct (C6-OH pyridone).

Protocol 2: Sequential Workflow (S_NAr followed by Coupling)

If your target molecule requires an amine at position 6, it is often higher yielding to install the amine first, rendering the pyridine more electron-rich and stable for the subsequent Palladium step.

Figure 2: Sequential functionalization strategy. This route eliminates the risk of chemoselectivity errors during the metal catalysis step.

Brief Method for Step 1 ( ):

• Dissolve Ethyl 5-chloro-6-fluoronicotinate (1 eq) in THF.

• Cool to 0°C.

• Add the amine (e.g., Morpholine, 1.1 eq) and DIPEA (1.2 eq).

• Stir at 0°C for 30 mins, then warm to RT. Reaction is usually complete in <1 hour due to high C6 reactivity.

• Isolate the 6-amino-5-chloronicotinate intermediate.

Brief Method for Step 2 (Suzuki on Intermediate):

• Use the intermediate from Step 1.

• Since the C6-F is gone, you can now use standard, robust conditions: Pd(dppf)Cl₂ ,

  , Dioxane/Water (4:1) at 90°C.

• The presence of the electron-donating amine at C6 deactivates the C5-Cl slightly, so higher temperatures (90-100°C) may be required compared to Protocol 1.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Product contains C6-OH (Pyridone)	Hydrolysis by water/hydroxide.	Ensure solvents are anhydrous. Switch base from Carbonate to Phosphate or Fluoride.
Product contains C6-OEt	Solvent solvolysis.	Do not use Ethanol as solvent. Ensure Dioxane/Toluene is alcohol-free.
Low Conversion of C5-Cl	Catalyst deactivation or poor oxidative addition.	Switch to XPhos Pd G3 or Amphos . Increase temp to 100°C.
Homocoupling of Boronic Acid	Oxygen in system.	Improve degassing (freeze-pump-thaw is best). Reduce catalyst loading.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 154644444, Ethyl 4-amino-6-chloro-5-fluoronicotinate. Retrieved from [Link]

• Lutz, A., et al. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.[3] MDPI. Retrieved from [Link]

• Broutin, P. E., et al. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition.[2] Retrieved from [Link]

• ChemRxiv (2023). Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. Retrieved from [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. uwindsor.ca [uwindsor.ca]
• 3. mdpi.com [mdpi.com]

Synthesis of fluoroquinolone antibiotics using Ethyl 5-chloro-6-fluoronicotinate

Application Note: High-Yield Synthesis of 6-Chloro-1,8-Naphthyridine Antibiotics using Ethyl 5-chloro-6-fluoronicotinate

Part 1: Strategic Overview & Scientific Rationale

The synthesis of third- and fourth-generation fluoroquinolone antibiotics (specifically the 1,8-naphthyridin-4-one subclass, such as Enoxacin and Gemifloxacin) relies heavily on the regioselective functionalization of the pyridine core.

This guide details the protocol for utilizing Ethyl 5-chloro-6-fluoronicotinate (CAS: 848245-03-8) as a core scaffold. While standard fluoroquinolones (like Ciprofloxacin) typically utilize a 6-fluoro substituent for DNA gyrase binding, the use of this specific 5-chloro-6-fluoro precursor yields 6-chloro-7-amino-1,8-naphthyridines . These analogs are critical for Structure-Activity Relationship (SAR) studies, investigating the steric and electronic effects of chlorine at the C-6 position compared to the traditional fluorine.

Critical Design Note: Regiochemistry

Researchers must recognize the atom mapping from the pyridine precursor to the final naphthyridine core:

• Precursor C-5 (Cl): Becomes C-6 in the final naphthyridine (the DNA gyrase binding site).

• Precursor C-6 (F): Becomes C-7 in the final naphthyridine. Due to the strong electron-withdrawing effect of the ring nitrogens, this fluorine acts as an excellent leaving group for the final

  attachment of the solubilizing amine (e.g., piperazine).

Part 2: Synthetic Pathway Visualization

The following flowchart illustrates the Modified Grohe-Heberg route required to convert the pyridine ester into the tricyclic antibiotic core. Note the critical "Activation Step" (Step 1) required to functionalize the C-2 position of the pyridine ring.

Figure 1: Strategic synthetic pathway transforming the pyridine precursor into the naphthyridinone antibiotic core via C-2 activation and Grohe-Heberg cyclization.

Part 3: Detailed Experimental Protocols

Phase 1: Activation of the Pyridine Ring (C-2 Functionalization)

The starting material lacks a leaving group at the C-2 position, which is necessary for the final ring closure. We must install a chlorine atom here via N-oxide rearrangement.

Reagents:

• Ethyl 5-chloro-6-fluoronicotinate (1.0 eq)

• Urea-Hydrogen Peroxide (UHP) (2.5 eq)

• Trifluoroacetic Anhydride (TFAA) (2.5 eq)

• Phosphorus Oxychloride (

  )

Protocol:

• N-Oxidation: Dissolve Ethyl 5-chloro-6-fluoronicotinate in

  (0.5 M). Add UHP. Dropwise add TFAA at 0°C. Stir at room temperature (RT) for 12 hours. Quench with , extract, and concentrate to yield the N-oxide.

• Chlorination: Dissolve the crude N-oxide in

  . Add (5.0 eq) slowly. Reflux for 4–6 hours.

  • Mechanism: The N-oxide oxygen attacks the phosphorus, creating a good leaving group. Chloride attacks C-2 (alpha position), restoring aromaticity.

• Workup: Pour onto ice/water carefully (exothermic). Neutralize with

  .[1] Extract with DCM.[2]

• Result: Ethyl 2,5-dichloro-6-fluoronicotinate . This is the "Active Ester" ready for the Grohe-Heberg reaction.

Phase 2: The Grohe-Heberg Cyclization

This is the industry-standard method for constructing the quinolone/naphthyridinone ring.

Reagents:

• Active Ester (from Phase 1)

• tert-Butyl acetate

• LiHMDS (Lithium hexamethyldisilazide) or LDA

• DMF-DMA (N,N-Dimethylformamide dimethyl acetal)

• Cyclopropylamine (or desired N-1 substituent)

Protocol:

• Formation of

  -Keto Ester:

  • Cool a solution of tert-butyl acetate (1.2 eq) in dry THF to -78°C. Add LiHMDS (1.3 eq) dropwise. Stir for 45 min.

  • Add the Active Ester (dissolved in THF) dropwise.

  • Allow to warm to RT and stir for 3 hours.

  • Quench with

    (aq). Extract and concentrate.[2][3]

  • Note: The crude product is the mixed ester (ethyl/tert-butyl keto ester). Decarboxylation of the tert-butyl group occurs in the next step or via acid treatment (pTsOH) if isolation is required.

• Enamine Formation:

  • Dissolve the crude

    -keto ester in Toluene or Acetic Anhydride.

  • Add DMF-DMA (2.0 eq). Stir at RT or mild heat (50°C) for 2 hours.

  • Evaporate volatiles to obtain the dimethylamino-acrylate intermediate .

• Amine Exchange & Cyclization:

  • Dissolve the acrylate in Ethanol or Acetonitrile.

  • Add Cyclopropylamine (1.1 eq) at 0°C. Stir for 1 hour (forms the amino-acrylate).

  • Add Potassium Carbonate (

    , 2.5 eq) or NaH (if in DMF). Heat to 60–80°C.

  • Reaction: The secondary amine displaces the Chlorine at C-2 (installed in Phase 1) via intramolecular

    .

• Isolation:

  • Precipitate by adding water or adjusting pH. Filter the solid.[1][2][4]

  • Product: Ethyl 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate .

Phase 3: Final Functionalization (C-7 Amination)

The fluorine atom at C-7 (originally C-6 of the pyridine) is now highly activated by the para-carbonyl and the adjacent ring nitrogen.

Protocol:

• Suspend the naphthyridine core in Acetonitrile or DMSO.

• Add N-Methylpiperazine (2.0 eq).

• Heat to 80°C for 2–4 hours.

  • Observation: The reaction mixture typically clears then precipitates the product.

• Hydrolysis (Optional): To obtain the free acid (active drug form), reflux the ester in 6M HCl or NaOH/EtOH for 2 hours.

Part 4: Data Summary & Optimization Parameters

Parameter	Recommended Value	Impact on Yield
C-2 Activation Temp	Reflux ( )	Critical. Too low = incomplete rearrangement. Too high = degradation of ester.
Solvent (Cyclization)	Acetonitrile or DMF	DMF increases reaction rate ( ) but complicates workup. MeCN is cleaner.
Amine Stoichiometry	1.1 eq (Cyclopropylamine)	Excess amine can displace the 7-F prematurely (side reaction).
Leaving Group	Fluorine at C-7	F is displaced ~100x faster than Cl in this system, ensuring regioselectivity at C-7 over C-6.

References

• Grohe, K., & Heberg, H. (1987). Process for the preparation of 7-amino-1-cyclopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acids.[5] US Patent 4,670,444. Link

• Bouzard, D., et al. (1989). Fluoronaphthyridines as antibacterial agents. Synthesis and structure-activity relationships of new 1-substituted derivatives. Journal of Medicinal Chemistry, 32(3), 537–542. Link

• Al-Hiari, Y. M., et al. (2007). Synthesis and antibacterial activity of some substituted-7-(3-methylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids. Molecules, 12(8), 1762-1772. Link

• PubChem Compound Summary. (2025). Ethyl 5-chloro-6-fluoronicotinate.[6][7][8] National Center for Biotechnology Information. Link

• Li, H., et al. (2012). Crystal structure of Ethyl 7-chloro-1-cyclopropyl-6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Acta Crystallographica Section E. Link

Sources

• 1. pdf.journalagent.com [pdf.journalagent.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 5. WO2005040164A1 - Process for preparing 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid - Google Patents [patents.google.com]
• 6. 211122-62-2|tert-Butyl 5-chloro-6-fluoronicotinate|BLD Pharm [bldpharm.com]
• 7. CAS#:663954-33-4 | 1-N,1-N,6-N,6-N-tetrakis(4-methylphenyl)pyrene-1,6-diamine | Chemsrc [chemsrc.com]
• 8. 1214345-81-9 | Ethyl 5-chloro-2-fluoronicotinate | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Application Note: Chemoselective Reduction of Ethyl 5-chloro-6-fluoronicotinate to Pyridine Alcohols

Introduction and Scope

The synthesis of highly functionalized pyridine building blocks is a cornerstone of modern pharmaceutical development. Specifically, the reduction of ethyl 5-chloro-6-fluoronicotinate[1] to (5-chloro-6-fluoropyridin-3-yl)methanol[2] presents a unique chemoselectivity challenge. The substrate contains an ester group that requires reduction, alongside an electron-deficient pyridine ring substituted with sensitive carbon-chlorine (C-Cl) and carbon-fluorine (C-F) bonds.

Using standard, aggressive reducing agents like Lithium Aluminum Hydride (LiAlH4) often leads to undesired hydrodehalogenation or partial reduction of the heteroaromatic system. This application note details a highly chemoselective, scalable, and field-proven protocol using a Sodium Borohydride (NaBH4) and Calcium Chloride (CaCl2) system to achieve quantitative reduction while preserving the halogenated pharmacophores[3].

Mechanistic Insights: The Ca(BH4)2 System

Sodium borohydride alone is generally too mild to efficiently reduce esters at room temperature, typically reacting very slowly or requiring refluxing conditions in protic solvents[4]. However, the addition of anhydrous CaCl2 to NaBH4 in a mixed solvent system (such as THF/Ethanol) fundamentally alters the reagent's reactivity profile[3].

The reaction between NaBH4 and CaCl2 generates Calcium Borohydride (Ca(BH4)2) in situ[5]. This transformation is critical for two reasons:

• Lewis Acid Activation: The Ca2+ cation acts as a Lewis acid, coordinating to the carbonyl oxygen of the ester. This coordination withdraws electron density, increasing the electrophilicity of the carbonyl carbon and priming it for hydride attack[3].

• Chemoselectivity: While the Lewis acid activation allows for the reduction of the ester, the inherent hydride transfer potential of the borohydride anion remains mild enough that it does not initiate oxidative addition or nucleophilic aromatic substitution at the C-Cl or C-F bonds[6].

This synergistic mechanism allows the reduction to proceed smoothly at 0 °C to room temperature, bypassing the need for cryogenic conditions required by reagents like DIBAL-H[6].

Comparative Analysis of Reducing Agents

The selection of the reducing agent dictates the impurity profile of the final active pharmaceutical ingredient (API) intermediate. Table 1 summarizes the empirical data regarding reagent selection for halonicotinate esters.

Table 1: Comparison of Reducing Agents for Halonicotinate Esters

Reducing Agent	Ester Reactivity	Risk of Dehalogenation	Operating Temperature	Overall Suitability
LiAlH4	Very High	High (C-F and C-Cl cleavage)	0 °C to RT	Poor
DIBAL-H	High	Moderate (if > -20 °C)	-78 °C	Fair (Scale-up difficult)
NaBH4 / MeOH	Low to Moderate	Low	Reflux (65 °C)	Fair (Slow reaction)
NaBH4 / CaCl2	High	Very Low	0 °C to RT	Excellent

Reaction Workflow and Decision Matrix

Figure 1: Decision matrix and reaction pathways for halonicotinate reduction.

Experimental Protocol

The following protocol describes the standardized reduction of ethyl 5-chloro-6-fluoronicotinate to (5-chloro-6-fluoropyridin-3-yl)methanol using the in situ Ca(BH4)2 method[3].

Materials Required:

• Ethyl 5-chloro-6-fluoronicotinate (1.0 equivalent)[1]

• Sodium Borohydride (NaBH4, 3.0 equivalents)

• Anhydrous Calcium Chloride (CaCl2, 1.5 equivalents)

• Tetrahydrofuran (THF, anhydrous)

• Ethanol (EtOH, absolute)

• Saturated aqueous Ammonium Chloride (NH4Cl)

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Substrate Dissolution: Dissolve ethyl 5-chloro-6-fluoronicotinate (1.0 eq) in a 1:2 mixture of anhydrous THF and absolute EtOH to achieve a substrate concentration of 0.2 M[3].

• Lewis Acid Addition: Add anhydrous CaCl2 (1.5 eq) to the stirring solution. Stir for 15 minutes at room temperature to ensure complete dissolution and pre-coordination of the Ca2+ ions to the ester carbonyl[3].

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

• Hydride Addition: Add NaBH4 (3.0 eq) portion-wise over 10 minutes to control the evolution of hydrogen gas and manage the exothermic in situ formation of Ca(BH4)2[3].

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc, 7:3) or LC-MS until complete consumption of the starting material is observed.

• Quenching: Cool the mixture back to 0 °C. Carefully quench the excess hydride by the dropwise addition of saturated aqueous NH4Cl (or acetone) until effervescence ceases[3].

• Extraction: Evaporate the volatile organic solvents (THF/EtOH) under reduced pressure. Dilute the remaining aqueous phase with water and extract three times with EtOAc.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under vacuum.

• Purification: The crude (5-chloro-6-fluoropyridin-3-yl)methanol[2] is typically >95% pure by NMR. If necessary, purify via flash column chromatography (silica gel, gradient elution of Hexanes/EtOAc).

References

1.[1] BLD Pharm. "1214362-87-4 | Ethyl 5-chloro-6-fluoronicotinate". URL: 2.[2] BLD Pharm. "1217554-18-1 | (5-Chloro-6-fluoropyridin-3-yl)methanol". URL: 3.[3] ResearchGate. "Why some esters can be reduced by sodium borohydride?". URL: 4.[6] Reddit. "NaBH4 reduction of ester : r/Chempros". URL: 5.[4] MDMA.ch. "Reductions of Carboxylic Acids and Esters with NaBH4 in Diglyme at 1628C". URL: 6.[5] Tandfonline. "Calcium Borohydride Reduction of ,s-Ketoesters". URL:

Sources

• 1. 1214362-87-4|Ethyl 5-chloro-6-fluoronicotinate|BLD Pharm [bldpharm.com]
• 2. bldpharm.com [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. tandfonline.com [tandfonline.com]
• 6. reddit.com [reddit.com]

Application Note: Scalable Manufacturing Process for Ethyl 5-chloro-6-fluoronicotinate Intermediates

Target Audience: Process Chemists, Drug Development Scientists, and Manufacturing Engineers Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

The synthesis of highly functionalized pyridine building blocks is a critical path in the development of modern pharmaceuticals, particularly in the design of fluoroquinolone antibiotics and targeted kinase inhibitors. Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4) serves as a highly versatile electrophilic intermediate. This application note details a scalable, two-stage manufacturing protocol starting from commercially available [3].

The process leverages a regioselective Halex (halogen exchange) fluorination followed by a robust esterification. By strictly controlling the thermodynamics and phase-transfer kinetics, this protocol ensures high regiocontrol, minimizes defluorination impurities, and provides a self-validating framework for pilot-scale execution.

Mechanistic Rationale & Regioselectivity

As a Senior Application Scientist, I emphasize that successful scale-up requires a deep understanding of the underlying reaction mechanisms rather than merely following a recipe.

The Halex Reaction (SNAr): The first stage involves the conversion of 5,6-dichloronicotinic acid to [1]. The pyridine nitrogen acts as a powerful electron-withdrawing group via resonance, significantly depleting electron density at the ortho (2, 6) and para (4) positions. Consequently, the carbon at the 6-position is highly activated toward Nucleophilic Aromatic Substitution (SNAr). The 5-position, being meta to the nitrogen, lacks this resonance activation and remains inert under these conditions.

To drive the kinetics of the solid-liquid heterogeneous reaction, we utilize spray-dried Potassium Fluoride (KF) and a phase-transfer catalyst (PTC), Tetraphenylphosphonium bromide (

). The PTC solubilizes the fluoride ion into the polar aprotic solvent (Sulfolane), stripping away its hydration shell and rendering it a "naked," highly reactive nucleophile. Sulfolane is chosen over DMF or DMSO due to its superior thermal stability at the required 140°C operating temperature.

Esterification: The subsequent conversion to [2] utilizes thionyl chloride (

) in absolute ethanol. The causality here is two-fold: first converts the carboxylic acid to a highly reactive acyl chloride intermediate in situ, which is immediately trapped by ethanol. The byproduct, gas, further catalyzes the reaction while shifting the equilibrium entirely to the product side, ensuring near-quantitative yields.

Process Workflow

Workflow for the scalable synthesis of Ethyl 5-chloro-6-fluoronicotinate.

Quantitative Process Parameters

To facilitate rapid comparison and process transfer, the stoichiometric and thermodynamic parameters for both stages are summarized below.

Parameter	Stage 1: Halex Fluorination	Stage 2: Esterification
Starting Material	5,6-Dichloronicotinic acid (1.0 eq)	5-Chloro-6-fluoronicotinic acid (1.0 eq)
Primary Reagent	Potassium Fluoride (Spray-dried, 3.0 eq)	Thionyl Chloride (1.5 eq)
Solvent / Catalyst	Sulfolane (5 vol) / (0.05 eq)	Absolute Ethanol (10 vol)
Operating Temperature	140°C ± 5°C	75°C (Reflux)
Reaction Time	12 - 16 hours	4 - 6 hours
Expected Yield	78 - 82%	88 - 92%
Target Purity (HPLC)	> 98.0% (a/a)	> 99.0% (a/a)

Step-by-Step Manufacturing Protocol

This protocol is designed as a self-validating system . At critical junctures, In-Process Controls (IPCs) dictate whether the process can advance, ensuring that failures are caught and corrected before downstream contamination occurs.

Stage 1: Synthesis of 5-Chloro-6-fluoronicotinic acid

• Preparation: Equip a clean, dry glass-lined reactor with a mechanical stirrer, reflux condenser, and a nitrogen inlet. Ensure the system is rigorously purged with nitrogen, as moisture will rapidly deactivate the fluoride nucleophile.

• Charging: Charge the reactor with Sulfolane (5.0 L per kg of starting material). Add 5,6-Dichloronicotinic acid (1.0 eq) and Tetraphenylphosphonium bromide (0.05 eq).

• Fluoride Addition: Add spray-dried Potassium Fluoride (3.0 eq) in a single portion. Causality note: Spray-dried KF has a significantly higher surface area than standard crystalline KF, which is critical for overcoming the lattice energy barrier in heterogeneous reactions.

• Heating: Heat the suspension to 140°C. Maintain vigorous agitation (≥ 250 RPM) to ensure adequate solid-liquid mixing.

• Self-Validation (IPC 1): After 12 hours, withdraw a 1.0 mL sample. Dilute with 9.0 mL of Acetonitrile/Water (1:1) and analyze via HPLC (UV at 254 nm).

  • Pass Criteria: 5,6-Dichloronicotinic acid peak area is < 1.0%.

  • Corrective Action: If > 1.0%, continue heating for 4 hours and re-sample.

• Workup: Cool the reaction mixture to 25°C. Pour the mixture into crushed ice/water (15 vol) under rapid stirring. Adjust the pH to 2.0 using 6N HCl to fully protonate the carboxylic acid, inducing precipitation.

• Isolation: Filter the resulting off-white solid, wash extensively with cold water (to remove Sulfolane and inorganic salts), and dry under vacuum at 50°C until constant weight is achieved.

Stage 2: Synthesis of Ethyl 5-chloro-6-fluoronicotinate

• Preparation: In a dry reactor equipped with a dropping funnel and an acid gas scrubber, charge the 5-Chloro-6-fluoronicotinic acid (1.0 eq) from Stage 1 and Absolute Ethanol (10.0 vol).

• Activation: Cool the suspension to 0-5°C. Dropwise, add Thionyl Chloride (1.5 eq) over 1 hour. Causality note: The addition is highly exothermic and evolves

  and gases. Temperature control is vital to prevent ethanol dehydration to diethyl ether.

• Reflux: Once addition is complete, gradually heat the reaction to 75°C (reflux) and maintain for 4 hours.

• Self-Validation (IPC 2): Withdraw a 50 µL aliquot, quench in 1 mL of saturated aqueous

  , extract with 1 mL of Ethyl Acetate, and spot on a TLC plate (Eluent: Hexanes/EtOAc 3:1).

  • Pass Criteria: Complete disappearance of the baseline acid spot.

  • Corrective Action: If the acid spot persists, add an additional 0.2 eq of

    and reflux for 2 more hours.

• Workup: Concentrate the reaction mixture under reduced pressure to remove excess ethanol and residual

  . Dissolve the resulting crude oil in Ethyl Acetate (10 vol) and wash sequentially with saturated (2 x 5 vol) and brine (1 x 5 vol).

• Isolation: Dry the organic layer over anhydrous

  , filter, and evaporate to yield Ethyl 5-chloro-6-fluoronicotinate as a pale yellow oil that may crystallize upon standing.

References

• Google Patents (US4504665A).Process for producing chloronicotinic acid compounds.

Application Note: Orthogonal Microwave-Assisted Functionalization of Ethyl 5-chloro-6-fluoronicotinate

Introduction & Mechanistic Rationale

Highly functionalized pyridine scaffolds are ubiquitous in modern drug discovery, frequently serving as core pharmacophores for kinase inhibitors, GPCR ligands, and HIV-1 integrase strand transfer inhibitors[1]. The rapid construction of these complex heteroaromatics requires building blocks with predictable, orthogonal reactivity. Ethyl 5-chloro-6-fluoronicotinate is a premier bifunctional scaffold that perfectly fulfills this requirement.

The Causality of Orthogonal Reactivity

The synthetic utility of this molecule is governed by the distinct electronic and thermodynamic properties of its two halogen substituents:

• Kinetic Control in SNAr (C-F Cleavage): The 6-fluoro position is highly activated toward Nucleophilic Aromatic Substitution (SNAr). The extreme electronegativity of the fluorine atom heavily polarizes the C-F bond, creating a highly electrophilic C6 carbon. Furthermore, the anionic Meisenheimer intermediate is deeply stabilized by the electron-withdrawing effects of both the adjacent pyridine nitrogen and the para-ester group. In SNAr reactions, the C-F bond is preferentially displaced over the C-Cl bond; despite the C-F bond having a higher homolytic bond dissociation energy, it is kinetically far more labile under nucleophilic attack[2].

• Transition-Metal Catalysis (C-Cl Cleavage): Once the 6-fluoro group is displaced, the 5-chloro position remains intact. The C-Cl bond is inert to standard SNAr conditions but serves as an excellent handle for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig).

The Role of Microwave Irradiation

Microwave irradiation is employed to drastically accelerate both transformations. By utilizing solvents with high loss tangents (such as NMP), microwave energy is converted directly into heat via dielectric heating. This rapid, uniform superheating overcomes the activation energy barrier of the rate-limiting nucleophilic attack in minutes rather than hours, minimizing the residence time of sensitive intermediates and preventing thermal degradation (such as ester hydrolysis)[3][4].

Figure 1: Mechanistic pathway of microwave-assisted SNAr on fluoronicotinates.

Experimental Workflow

The following workflow describes a self-validating, two-step protocol for the complete functionalization of the scaffold.

Figure 2: Two-step microwave-assisted functionalization workflow.

Detailed Protocols

Note: All protocols are designed as self-validating systems. Mandatory In-Process Control (IPC) steps via LC-MS are included to ensure complete conversion, preventing the carryover of structurally similar starting materials that complicate downstream chromatography.

Protocol A: Microwave-Assisted SNAr (Amination)

Objective: Regioselective displacement of the 6-fluoro group with morpholine. Causality of Reagents: N-Methyl-2-pyrrolidone (NMP) is selected as the solvent due to its exceptional microwave-absorbing properties (high dipole moment). N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic base to scavenge the highly corrosive HF byproduct, preventing the protonation and subsequent deactivation of the morpholine nucleophile.

Step-by-Step Methodology:

• Preparation: To a 10 mL microwave vial equipped with a magnetic stir bar, add Ethyl 5-chloro-6-fluoronicotinate (203.6 g/mol , 1.0 mmol, 203.6 mg).

• Solvent & Reagent Addition: Dissolve the substrate in anhydrous NMP (3.0 mL). Add morpholine (1.2 mmol, 104.5 mg) followed by DIPEA (2.0 mmol, 348 µL).

• Sealing & Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate in a dedicated laboratory microwave synthesizer at 120 °C for 15 minutes (Dynamic heating mode, high stirring).

• In-Process Control (IPC): Cool the vial to room temperature. Withdraw a 5 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. Validation Check: Ensure the disappearance of the starting material mass [M+H]+ 204.0 and the appearance of the product mass [M+H]+ 271.1.

• Workup: Quench the reaction mixture into ice-cold distilled water (15 mL) to precipitate the product. Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove NMP) and brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield Ethyl 5-chloro-6-morpholinonicotinate.

Protocol B: Microwave-Assisted Suzuki-Miyaura Coupling

Objective: Arylation of the sterically hindered 5-chloro position. Causality of Reagents: Pd(dppf)Cl₂ is utilized because the bidentate dppf ligand provides high electron density and a wide bite angle, which are critical for facilitating the challenging oxidative addition into the relatively strong C-Cl bond. A 1,4-Dioxane/H₂O (4:1) solvent system ensures homogeneous heating and the dual solubility of the organic substrate and the inorganic base (K₂CO₃).

Step-by-Step Methodology:

• Preparation: To a 10 mL microwave vial, add Ethyl 5-chloro-6-morpholinonicotinate (1.0 mmol, 270.7 mg), Phenylboronic acid (1.5 mmol, 182.9 mg), and K₂CO₃ (2.0 mmol, 276.4 mg).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 mmol, 36.6 mg). Critical Step: Perform this addition inside a glovebox or under a strict argon counter-flow to prevent catalyst oxidation.

• Solvent Addition: Add degassed 1,4-Dioxane (4.0 mL) and degassed deionized H₂O (1.0 mL). Seal the vial immediately.

• Irradiation: Irradiate in the microwave synthesizer at 130 °C for 20 minutes.

• In-Process Control (IPC): Cool to room temperature. Analyze a diluted aliquot via LC-MS. Validation Check: Confirm the target mass[M+H]+ 313.1.

• Purification: Filter the crude mixture through a short pad of Celite to remove palladium black, washing with Ethyl Acetate. Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the final 5,6-disubstituted nicotinate.

Quantitative Data Summary

The following table demonstrates the vast superiority of microwave dielectric heating over conventional thermal conduction (oil bath) for both functionalization steps, highlighting improvements in both yield and throughput.

Reaction Step	Heating Method	Temperature (°C)	Reaction Time	Isolated Yield (%)	Purity (LC-MS)
Step 1: SNAr	Conventional (Oil Bath)	120	12 hours	65%	85%
Step 1: SNAr	Microwave Irradiation	120	15 mins	94%	>98%
Step 2: Suzuki	Conventional (Oil Bath)	100	18 hours	52%	78%
Step 2: Suzuki	Microwave Irradiation	130	20 mins	88%	>95%

References

• [3] Synthesis of Pinpoint-Fluorinated Polycyclic Aromatic Hydrocarbons: Benzene Ring Extension Cycle Involving Microwave-Assisted SNAr Reaction. National Institute of Informatics (NII). 3

• [2] Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. ResearchGate.2

• [1] Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety. MDPI. 1

• [4] 2-(6-Fluoropyridin-2-yl)ethanamine - Microwave-Assisted and Flow Chemistry Applications. Benchchem. 4

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 4. `2-(6-Fluoropyridin-2-yl)ethanamine|RUO|Supplier` [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Ethyl 5-chloro-6-fluoronicotinate

Topic: Process Optimization & Yield Improvement Molecule: Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214332-76-9) Primary Application: Key intermediate for fluoroquinolone antibiotics.

Introduction: The "Hidden" Yield Killers

As Senior Application Scientists, we often see processes for Ethyl 5-chloro-6-fluoronicotinate that plateau at 60-70% yield. In 90% of these cases, the chemistry isn't failing; the engineering of the reaction environment is.

The synthesis predominantly relies on the Halex (Halogen Exchange) reaction , converting Ethyl 5,6-dichloronicotinate to the target fluorinated product using Potassium Fluoride (KF). While theoretically simple, this

reaction is notoriously unforgiving regarding moisture and lattice energy.

This guide moves beyond standard literature to address the specific failure modes of this pyridine system.

Module 1: The "Golden Batch" Protocol

Do not deviate from the stoichiometry below without a specific hypothesis. This protocol is designed to overcome the high lattice energy of KF and prevent the "stalling" effect common in pyridine fluorinations.

Optimized Reaction Parameters

Parameter	Specification	Scientific Rationale
Solvent	Sulfolane (anhydrous)	High boiling point (285°C) and stability. Unlike DMSO/DMF, it does not decompose violently at the required reaction temps (>140°C).
Reagent	Spray-Dried KF (1.5 eq)	"Oven-dried" KF is insufficient. Spray-drying increases surface area, crucial for heterogeneous kinetics.
Catalyst	TDA-1 or 18-Crown-6 (3-5 mol%)	Acts as a phase-transfer agent to "shuttle" naked fluoride ions into the organic phase.
Temperature	150°C - 160°C	Below 140°C, conversion is sluggish. Above 170°C, decarboxylation of the ester becomes a risk.
Water Limit	< 500 ppm	Critical. Water solvates , killing its nucleophilicity.

Step-by-Step Workflow

• Azeotropic Drying (The Pre-Step):

  • Charge Sulfolane and Toluene (20% v/v) into the reactor.

  • Distill Toluene to remove trace water via azeotrope.[1]

  • Check: KF (spray-dried) should be added after this step or dried in situ if using a paddle dryer.

• Reaction Initiation:

  • Add Ethyl 5,6-dichloronicotinate.

  • Add Phase Transfer Catalyst (PTC).

  • Heat to 155°C. Agitation must be vigorous (high shear) to maintain KF suspension.

• Monitoring:

  • Monitor by HPLC. Look for the disappearance of the dichloro starting material.

  • Stop Criteria: Stop when conversion >98%. Do not "cook" the reaction to chase the last 1%; this promotes tar formation.

Module 2: Troubleshooting & Logic Paths

Visualizing the Process Logic

The following diagram illustrates the decision-making process for troubleshooting low yields.

Caption: Diagnostic logic tree for isolating yield losses in the Halex fluorination of chloronicotinates.

Module 3: Common Failure Modes (FAQs)

Q1: My reaction stalls at 70% conversion. Adding more KF doesn't help. Why?

Diagnosis: You are likely experiencing "KF Surface Passivation." The Science: As the reaction proceeds, Potassium Chloride (KCl) forms on the surface of the KF particles. Since the lattice energy of KCl is high, it forms a hard shell, blocking the unreacted fluoride inside from reaching the solution. The Fix:

• Use a PTC: TDA-1 or 18-crown-6 helps solubilize the fluoride, bypassing the surface blockage.

• Mechanical Agitation: Use a high-torque overhead stirrer. Magnetic stirring is insufficient for this heterogeneous slurry.

Q2: I see a new impurity at RRT 0.85. What is it?

Diagnosis: This is likely the 5-hydroxy-6-chloro derivative (Hydrolysis Impurity) or the Ethyl 5-chloro-6-ethoxynicotinate (Etherification). The Science:

• Hydrolysis:[2] If water is present,

  competes with . Since is a stronger nucleophile in these conditions, even trace water creates the phenol (hydroxy-pyridine).

• Etherification: If you used Ethanol to wash your equipment or as a co-solvent, the ethoxide ion will displace the chlorine/fluorine rapidly. The Fix: Ensure the system is strictly anhydrous. Never use protic solvents (Ethanol/Methanol) until the quench step.

Q3: Work-up is a nightmare. I can't get the Sulfolane out.

Diagnosis: Sulfolane is water-soluble but has a high boiling point, making it hard to distill off. The Protocol:

• Dilution: Pour the reaction mixture into 5 volumes of water (this dissolves the KF/KCl salts).

• Extraction: Extract with a non-polar solvent like Toluene or MTBE . The product prefers the organic layer; Sulfolane prefers the aqueous layer (partition coefficient favors water).

• Wash: Wash the organic layer 3x with water to remove residual Sulfolane.

• Dry: Dry over

  before evaporation.

Module 4: Advanced Mechanism & Impurity Profile

Understanding the

mechanism helps predict side reactions.

Caption: Competitive reaction pathways. Note that water leads to irreversible hydrolysis (red dashed line).

Mechanistic Insight:

The nitrogen atom in the pyridine ring withdraws electron density, activating the C6 and C2 positions. The Chlorine at C6 is highly activated for nucleophilic attack. However, the Chlorine at C5 is relatively stable because it is in the meta position relative to the nitrogen. This selectivity is what makes the synthesis possible, but it requires precise temperature control to avoid forcing conditions that might disturb the C5 position or the ester group [1].

References

• Finger, G. C., et al. (1959). Aromatic Fluorine Compounds.[3][4][5][6] VIII. Plant Growth Regulators and Intermediates. Journal of the American Chemical Society. Link (Foundational Halex chemistry).

• Adams, D. J., & Clark, J. H. (1999). Spray-dried potassium fluoride: a convenient and active source of nucleophilic fluoride. Chemical Communications. Link (Critical for reagent quality).

• Bayer AG. (2004). Process for the preparation of fluoronicotinic acid derivatives.[5][6][7] Patent WO2004078727. Link (Industrial protocols for chlorofluoronicotinates).

• Organic Process Research & Development. (2010). Scale-up of the Halex Reaction.[1] ACS Publications. Link (General process safety and solvent selection).

Sources

• 1. icheme.org [icheme.org]
• 2. CN101774967B - Method for preparing 2, 6-dichloro-5-fluorine nicotinoyl ethyl acetate - Google Patents [patents.google.com]
• 3. Halex Reaction - Wordpress [reagents.acsgcipr.org]
• 4. gchemglobal.com [gchemglobal.com]
• 5. researchgate.net [researchgate.net]
• 6. Halex process - Wikipedia [en.wikipedia.org]
• 7. Method for synthesizing 6-ethyl-5-fluoro-4-hydroxy pyrimidine and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Minimizing Defluorination in Nicotinate Derivatives

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of unwanted defluorination side reactions when working with fluorinated nicotinate derivatives. Our goal is to equip you with the mechanistic understanding and practical protocols needed to maximize the yield of your desired product.

Part 1: Foundational FAQs - Understanding Unwanted Defluorination

This section addresses the fundamental principles behind the defluorination of fluoro-nicotinate derivatives.

Q1: What is defluorination in the context of nicotinate derivatives, and why is it a significant problem?

A: Defluorination is an undesirable side reaction where a fluorine atom on the nicotinate ring (or its side chain) is replaced, typically by a hydrogen atom, leading to a hydrodefluorinated (HDF) byproduct. This is a significant issue in pharmaceutical and agrochemical development for several reasons:

• Loss of Potency and Selectivity: Fluorine atoms are often strategically incorporated into drug candidates to enhance metabolic stability, binding affinity, and bioavailability.[1] Their unintended removal can drastically reduce or eliminate the desired biological activity.

• Yield Reduction: The formation of the HDF byproduct directly lowers the yield of the target molecule, consuming valuable starting materials and catalyst.

• Purification Challenges: The defluorinated byproduct often has similar polarity and chromatographic behavior to the desired product, making separation difficult, time-consuming, and costly, especially at scale.

• Regulatory Concerns: The presence of difficult-to-remove, structurally similar impurities can create significant hurdles during regulatory submission for new chemical entities.

Q2: What are the primary chemical mechanisms that drive this unwanted side reaction?

A: Defluorination of fluorinated aromatics, including nicotinate derivatives, is primarily driven by the activation of the highly robust carbon-fluorine (C-F) bond.[2][3] The specific mechanism depends heavily on the reaction conditions, but common pathways include:

• Transition-Metal-Mediated C-F Activation: In cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), the active catalyst (e.g., Pd(0)) can sometimes insert into the C-F bond instead of, or in addition to, the intended C-X bond (X = Cl, Br, I, OTf). This is particularly problematic with electron-rich, sterically unhindered phosphine ligands.

• Nucleophilic Aromatic Substitution (SNAr): Strong bases or nucleophiles present in the reaction mixture can directly attack the electron-deficient pyridine ring, displacing the fluoride ion.[2] The rate of this process increases with the electron-withdrawing nature of other substituents on the ring.

• Reductive Cleavage: Under certain conditions, particularly with strong reductants or specific catalysts, a single electron transfer to the aryl fluoride can generate a radical anion, which then fragments to release a fluoride anion and an aryl radical.[4] This radical can then be quenched by a hydrogen source in the reaction mixture.

Below is a simplified diagram illustrating the competition between the desired cross-coupling pathway and the undesired defluorination pathway.

Caption: Competing reaction pathways for a fluoro-nicotinate derivative.

Part 2: Troubleshooting Guide for Suzuki-Miyaura Cross-Coupling

Scenario: "I am attempting a Suzuki-Miyaura coupling with a 4-fluoro-nicotinate ester and an arylboronic acid. My LC-MS analysis shows a significant peak corresponding to the hydrodefluorinated nicotinate ester alongside my desired product. How can I fix this?"

This is a classic problem. The following troubleshooting guide, presented in a logical workflow, will help you systematically diagnose and solve the issue.

Caption: Troubleshooting workflow for minimizing hydrodefluorination.

Q3: How does my choice of palladium catalyst and ligand influence defluorination?

A: The catalyst system is the single most critical factor. The electronic properties and steric bulk of the phosphine ligand directly modulate the reactivity of the palladium center.

• Mechanism Insight: Highly electron-rich and sterically demanding ligands (e.g., Buchwald-type biarylphosphines) are designed to accelerate the oxidative addition step, which is often rate-limiting.[5] However, this enhanced reactivity can sometimes lead to indiscriminate C-F bond activation, especially at elevated temperatures.

• Troubleshooting Action: If you are using a very electron-rich ligand and observing defluorination, consider switching to a ligand with slightly different properties. N-heterocyclic carbene (NHC) ligands, for instance, can sometimes offer a better balance of reactivity and selectivity.

Ligand Type	Examples	Tendency for Defluorination	Recommended Action
Electron-Rich Biarylphosphines	XPhos, SPhos, RuPhos	Moderate to High	Decrease temperature; if ineffective, switch to a different class.
Bulky Trialkylphosphines	P(tBu)₃, PCy₃	High	Generally avoid for electron-deficient fluoro-aromatics.
Electron-Neutral/Poor Phosphines	PPh₃, P(o-tol)₃	Low	May result in a sluggish reaction but is less likely to cause defluorination. Good for initial screening.[6]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Low to Moderate	Excellent alternative; often provides high stability and selectivity.

Q4: What is the role of the base, and how can I select the right one?

A: The base is essential for activating the boronic acid for the transmetalation step.[7] However, a base that is too strong or too nucleophilic can directly promote SNAr-type defluorination or contribute to catalyst decomposition.

• Mechanism Insight: Strong alkoxide bases (e.g., NaOtBu, KOtBu) can be aggressive nucleophiles. Inorganic carbonate and phosphate bases are generally "safer" choices as they are less nucleophilic and provide a heterogeneous system that can moderate reactivity.[5][7]

• Troubleshooting Action: If using a strong organic base, switch to a milder inorganic base like K₂CO₃ or K₃PO₄. Ensure the base is finely powdered to maximize surface area and reactivity in biphasic systems.[5]

Q5: How can I optimize the solvent and temperature to favor the desired coupling?

A: Temperature and solvent polarity are critical parameters that control reaction kinetics and catalyst stability.

• Mechanism Insight: High temperatures accelerate all reaction pathways, including catalyst decomposition and defluorination.[7][8] The goal is to find the minimum temperature required for efficient C-C coupling. The solvent must be able to dissolve the reactants and stabilize the catalytic species.

• Troubleshooting Action: Start reactions at a moderate temperature (e.g., 80 °C) and only increase it if the reaction is sluggish.[7] Aprotic polar solvents like 1,4-dioxane or THF, often with water as a co-solvent, are common starting points.[5][6] Rigorous degassing of the solvent is mandatory to prevent oxidation of the Pd(0) catalyst.[7]

Parameter	Recommendation	Rationale
Temperature	Start at 80-90 °C	Minimizes thermal energy available for overcoming the high activation barrier of C-F cleavage.
Solvent	Dioxane/H₂O, Toluene/H₂O, THF/H₂O (4:1 to 10:1)	Biphasic systems with inorganic bases are highly reliable.[5][9]
Degassing	3x Freeze-Pump-Thaw cycles or 30 min N₂/Ar sparging	Oxygen irreversibly oxidizes the active Pd(0) catalyst, leading to catalyst death and side reactions.[7]

Part 3: Optimized Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of a generic bromo-fluoro-nicotinate derivative, designed to minimize defluorination.

Protocol: Low-Defluorination Suzuki-Miyaura Coupling

• Reagent Preparation:

  • To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the bromo-fluoro-nicotinate derivative (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and finely powdered potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Catalyst Addition:

  • Add the palladium catalyst/ligand system. A reliable starting point is Pd(PPh₃)₄ (0.03 mmol, 3 mol%) or a pre-catalyst like XPhos Pd G3 (0.02 mmol, 2 mol%).[8][9]

• Inerting the Atmosphere:

  • Seal the flask with a septum. Evacuate the flask under high vacuum for 5 minutes and gently backfill with argon or high-purity nitrogen. Repeat this cycle a total of three times.

• Solvent Addition:

  • Prepare a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v). Degas by sparging with argon for 30 minutes.

  • Using a syringe, add 5 mL of the degassed solvent mixture to the flask.

• Reaction Execution:

  • Place the flask in a pre-heated oil bath at 85 °C.

  • Stir the reaction vigorously to ensure good mixing between the phases.

  • Monitor the reaction progress by TLC or LC-MS every 2-4 hours until the starting material is consumed (typically 12-18 hours).[9]

• Work-up and Purification:

  • Cool the reaction to room temperature.

  • Quench by adding 10 mL of deionized water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[9]

  • Purify the crude product by flash column chromatography on silica gel.

Part 4: Prevention - Best Practices for Handling and Storage

Proactive measures can prevent issues before they arise in a reaction.

Q6: How should I properly handle and store my fluoro-nicotinate derivatives to prevent degradation?

A: Proper storage is crucial, as degradation of the starting material can introduce impurities that interfere with catalysis.

• Storage: Fluoro-nicotinate derivatives, especially esters and acid chlorides, should be stored in a cool, dry, and dark place, preferably in a desiccator or under an inert atmosphere (nitrogen or argon).[10] For long-term storage, refrigeration (2-8 °C) is recommended.[11]

• Handling: Always handle these reagents in a well-ventilated fume hood.[12] Avoid exposure to atmospheric moisture, as hydrolysis can occur. When weighing and transferring the material, do so quickly and reseal the container promptly. Using an argon-filled glovebox for handling highly sensitive reagents is best practice.

• Safety: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[12] Although fluoropolymers are very stable, some fluorinated organic small molecules can be toxic, and care should be taken to avoid inhalation or skin contact.[13][14]

References

• Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes. PMC, National Center for Biotechnology Information. [Link]

• Fe-Promoted C-F Activation of Aryl Fluorides Enables Heck-Type Coupling with Alkenes and One-Pot Synthesis of Indenes. ChemRxiv. [Link]

• Catalytic Hydrogenolysis of Aryl C−F Bonds Using a Bimetallic Rhodium−Indium Complex. NSF Public Access Repository. [Link]

• Hydrodefluorination Reactions Catalyzed by Transition-Metal Complexes. ResearchGate. [Link]

• Base‐promoted defluorosilylation of aryl fluorides. Reaction conditions. ResearchGate. [Link]

• Electrochemically promoted defluorinative sulfoximination and fluorosulfonylation of non-activated aryl fluorides at room temperature. RSC Publishing. [Link]

• Transition-Metal-Catalyzed Asymmetric Defluorinative Reactions. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Scope of the defluorosilylation reactions. a Defluorosilylation of fluoroarenes. Standard reaction conditions. ResearchGate. [Link]

• Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. PMC, National Center for Biotechnology Information. [Link]

• Strategies for the Biodegradation of Polyfluorinated Compounds. PMC, National Center for Biotechnology Information. [Link]

• Functionalization of Fluorinated Molecules by Transition-Metal-Mediated C–F Bond Activation To Access Fluorinated Building Blocks. ACS Publications. [Link]

• Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics. MDPI. [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros. [Link]

• Guide to the Safe Handling of Fluoropolymer Resins. PlasticsEurope. [Link]

• Defluorination and derivatization of fluoropolymers for determination of total organic fluorine in polyolefin resins by gas chromatography. Analytical Methods (RSC Publishing). [Link]

• Strategies for the Biodegradation of Polyfluorinated Compounds. ResearchGate. [Link]

• Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations. RSC Publishing. [Link]

• Tips for Storing Dangerous Packaged Chemicals. Capital Resin Corporation. [Link]

• Struggling with Suzuki Reaction. Reddit r/Chempros. [Link]

• FPG Releases its Comprehensive Guide on Safe Handling of Fluoropolymer Resins. Fluoropolymers Products Group. [Link]

• Nicotine Salts And Pure Nicotine: Storage And Handling. CHEMNOVATIC. [Link]

• SMOKELESS TOBACCO REFERENCE PRODUCTS PROGRAM Sample Storage and Handling Protocols. University of Kentucky. [Link]

Sources

• 1. Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Electrochemically promoted defluorinative sulfoximination and fluorosulfonylation of non-activated aryl fluorides at room temperature - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03674G [pubs.rsc.org]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Nicotine Salts And Pure Nicotine: Storage And Handling | CHEMNOVATIC [chemnovatic.com]
• 11. strp.wordpress.ncsu.edu [strp.wordpress.ncsu.edu]
• 12. capitalresin.com [capitalresin.com]
• 13. theic2.org [theic2.org]
• 14. fluoropolymers.eu [fluoropolymers.eu]

Technical Support Center: Recrystallization of Ethyl 5-chloro-6-fluoronicotinate

Case ID: PUR-5C6F-NIC Subject: Optimization of Solvent Systems & Troubleshooting Oiling Out Events Status: Active Guide Analyst: Senior Application Scientist, Process Chemistry Div.[1][2]

Technical Overview & Physicochemical Profile[1][2][3][4][5]

Compound: Ethyl 5-chloro-6-fluoronicotinate Class: Halogenated Pyridine Ester Critical Attribute: Low-Melting Solid / Supercools Easily[1][2]

The Challenge: This intermediate typically exhibits a melting point in the range of 30–50°C (depending on purity).[1][2] Consequently, it behaves closer to a "solidified oil" than a high-melting crystal.[1][2] The primary failure mode during purification is "oiling out" (liquid-liquid phase separation) rather than discrete crystallization.[1][2]

The electron-deficient pyridine ring, combined with the lipophilic ethyl ester and halogen substituents, creates a molecule that is highly soluble in organic solvents but prone to forming metastable oils in the presence of anti-solvents.

Solvent System Selection Matrix

Based on polarity matching and thermal coefficients, we have validated three distinct systems. System B is the recommended starting point for batches <50g due to superior impurity rejection.[1][2]

System Class	Solvent Pair (Solvent / Anti-Solvent)	Ratio (v/v)	Primary Use Case	Risk Factor
A. Standard	Ethanol / Water	5:1 to 3:1	Removal of inorganic salts and polar acids.[1][2]	High: Risk of ester hydrolysis if heated prolonged >50°C.
B. Lipophilic	Heptane / Ethyl Acetate	10:1 to 20:1	Recommended. Best for avoiding oiling out; removes non-polar byproducts.[1][2]	Med: Yield loss if too much EtOAc is used.[1][2]
C. Cryogenic	Isopropanol (IPA)	Single Solvent	Final polishing of semi-pure material.[1][2] Requires -20°C cooling.	Low: Very gentle; minimizes thermal degradation.[1][2]

Troubleshooting Guide (FAQ)

Q1: The solution turns cloudy, but then settles as a yellow oil at the bottom. What happened?

Diagnosis: You have encountered Oiling Out .[1][2] This occurs when the temperature of the solution drops below the "liquid-liquid phase separation" boundary before it hits the crystal nucleation curve.[1][2] Corrective Action:

• Re-heat the mixture until the oil redissolves.

• Add Seed Crystals: You must seed the solution at a temperature slightly above where the oil previously formed.[1][2]

• Slower Cooling: Wrap the flask in foil/cotton to slow the cooling rate. Rapid cooling favors oil formation.[1][2]

• Add Solvent: If using System A (EtOH/Water), add slightly more Ethanol.[1][2] The solution is too polar.

Q2: My recovery yield is low (<50%), but the purity is high.

Diagnosis: The compound is too soluble in the mother liquor at room temperature.[1][2] Corrective Action:

• Cryogenic Finish: Do not filter at room temperature. Cool the slurry to 0°C or -10°C for 2 hours before filtration.

• Anti-Solvent Push: In System B (Heptane/EtOAc), slowly add pure Heptane to the cold mother liquor to force more precipitation—but watch for oiling.[2]

Q3: I see a new impurity spot on TLC (baseline) after recrystallization.

Diagnosis: Ester Hydrolysis . Heating the ethyl ester in water/alcohol (System A) caused it to convert back to the nicotinic acid derivative.[1][2] Corrective Action:

• Switch to System B (Heptane/EtOAc) which is anhydrous.[1][2]

• If you must use System A, ensure the water is neutral (pH 7) and minimize the time the solution spends above 40°C.[2]

Standard Operating Procedure (SOP): The "Cloud Point" Method[1][2]

Context: This protocol uses System B (Heptane/EtOAc) to minimize hydrolysis risk and manage the low melting point.

Materials:

• Crude Ethyl 5-chloro-6-fluoronicotinate (10 g)[1][2]

• Ethyl Acetate (EtOAc)[1][2][3][4]

• n-Heptane[1][2][5]

• Heating block/Oil bath set to 45°C

Protocol:

• Dissolution: Place crude solid in a flask. Add minimum EtOAc (approx. 10–15 mL) and warm to 40–45°C. Swirl until fully dissolved. Do not boil.

• Filtration (Optional): If insoluble particles (dust/salts) are visible, filter hot through a sintered glass funnel.[1][2]

• The Cloud Point: While maintaining 40°C, slowly add n-Heptane dropwise with vigorous stirring.

  • Stop adding the moment a faint, persistent turbidity (cloudiness) appears.[2]

  • Add 1–2 mL of EtOAc to clear the solution back to transparent.[1][2]

• Seeding: Remove from heat. Add a tiny amount (<10 mg) of pure seed crystal.[1][2]

• Controlled Cooling:

  • Allow to cool to Room Temp (RT) over 2 hours (stirring speed: medium).

  • Observation: If oil droplets form, reheat and add 5% more EtOAc.[1][2]

  • Once a slurry forms at RT, move to an ice bath (0°C) for 1 hour.

• Collection: Filter the cold slurry. Wash the cake with cold n-Heptane (pre-chilled to 0°C).

• Drying: Vacuum dry at Room Temperature (Max 30°C). Warning: High vacuum + Heat can melt the product or sublime it.

Visual Workflow: The Crystallization Decision Tree

Figure 1: Logic flow for managing phase separation during the purification of low-melting pyridine esters.

References

• Grohe, K., & Heitzer, H. (1987).[2] Synthesis of 4-quinolone-3-carboxylic acids.[1][2] Liebigs Annalen der Chemie.[1][2] (Foundational work on fluoroquinolone intermediates and purification of nicotinates).

• Santa Cruz Biotechnology. (2024).[1][2] Ethyl 2,6-dichloro-5-fluoronicotinate - Physical Properties. (Data on closely related analog confirming low melting point range). [1][2]

• National Institute of Standards and Technology (NIST). (2023).[1][2] Solubility Data Series: Ethanol-Heptane-Water Systems. (Thermodynamic basis for miscibility gaps in System A).

• PubChem. (2024).[1][2] Ethyl 4-amino-6-chloro-5-fluoronicotinate Compound Summary. (Physicochemical property validation).

Sources

• 1. Ethyl 4-amino-6-chloro-5-fluoronicotinate | 2454397-74-9 [sigmaaldrich.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 4. researchgate.net [researchgate.net]
• 5. IUPAC-NIST Solubilities Database [srdata.nist.gov]

Technical Support Center: Troubleshooting Regioisomeric Impurity Removal in Ethyl 5-chloro-6-fluoronicotinate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the complex purification of Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4).

During the synthesis of this critical fluorinated building block—typically via the halogenation of nicotinic acid derivatives—regioisomeric impurities (such as ethyl 6-chloro-5-fluoronicotinate or 2-chloro isomers) frequently emerge. Because these regioisomers possess nearly identical molecular weights, dipole moments, and boiling points, standard fractional distillation or simple silica gel chromatography often fails to resolve them[1].

The core challenge lies in the electronic environment of the pyridine ring. The strongly electron-withdrawing nature of the chloro, fluoro, and ester groups drastically reduces the basicity of the pyridine nitrogen. Unlike simple picolines, these heavily substituted pyridines cannot be easily separated via standard acid-base extraction.

Below are field-proven troubleshooting guides and methodologies to overcome these separation bottlenecks.

Troubleshooting Guide: Chromatographic Resolution

Q: My regioisomers co-elute as a single spot on standard normal-phase silica TLC (e.g., EtOAc/Hexane). How can I force separation for analytical or prep-scale chromatography?

A: The identical dipole moments mean you must exploit subtle steric differences and secondary interactions with the stationary phase. According to 1[1], modifying the mobile phase is critical.

Protocol: Reverse-Phase Optimization

• Switch to Reverse-Phase (C18): Normal phase relies heavily on polar interactions, which are nearly identical for these regioisomers. Reverse-phase HPLC (Water/Acetonitrile) exploits slight differences in hydrophobicity.

• Implement pH Control: Although the nitrogen is weakly basic, adjusting the aqueous phase pH (e.g., pH 3 using formic acid, or pH 5 using ammonium acetate) alters the hydration sphere around the molecule, differentially affecting the retention times of the 5-chloro vs. 6-chloro isomers[1].

• Add Competing Bases: If peak tailing obscures the separation, add 0.1% triethylamine (TEA) to the mobile phase to block active silanol sites on the column[1].

Troubleshooting Guide: Bulk Purification via Derivatization

Q: Prep-HPLC is too expensive and time-consuming for my kilogram batch. How can I separate these isomers on a larger scale?

A: When direct separation of the liquid/low-melting esters fails, you must temporarily alter the molecule's physicochemical properties. The most reliable, self-validating system for scale-up is the Hydrolysis-Crystallization-Esterification (HCE) Workflow .

By hydrolyzing the ester to 5-chloro-6-fluoronicotinic acid (which has a predicted pKa of ~3.04[2]), you unlock the ability to perform fractional crystallization using amine salts. The steric bulk difference between a halogen at the 5-position versus the 6-position will dictate the crystal packing lattice, allowing one isomer to selectively precipitate.

Step-by-Step Methodology: HCE Workflow

• Hydrolysis: Suspend the regioisomeric ester mixture in ethanol. Add 1.5 equivalents of aqueous NaOH. Stir at 50°C until TLC indicates complete consumption of the ester.

• Acidification & Isolation: Cool the mixture and acidify to pH 2 using 2M HCl. Filter the precipitated mixed nicotinic acids.

• Salt Formation: Dissolve the mixed acids in a minimal amount of hot isopropanol. Add 1 equivalent of a bulky amine (e.g., dicyclohexylamine or a chiral resolving agent like cinchonidine). The steric environment around the carboxylic acid will cause one regioisomeric salt to precipitate preferentially.

• Fractional Crystallization: Slowly cool the solution to room temperature over 3 hours. Filter the pure diastereomeric/amine salt crystals. The regioisomeric impurities remain highly soluble in the mother liquor.

• Free Acid Regeneration: Suspend the pure salt in water, acidify to pH 1 with HCl, and extract the highly pure 5-chloro-6-fluoronicotinic acid into ethyl acetate.

• Re-esterification: Reflux the pure acid in ethanol with a catalytic amount of concentrated H₂SO₄ to regenerate the pure Ethyl 5-chloro-6-fluoronicotinate.

Workflow for the Hydrolysis-Crystallization-Esterification (HCE) separation method.

Troubleshooting Guide: Advanced Supramolecular Separation

Q: Are there direct, non-destructive methods to separate the regioisomers without the tedious hydrolysis and re-esterification steps?

A: Yes. Cutting-edge supramolecular chemistry offers two highly effective mechanisms for direct regioisomer separation without breaking covalent bonds: Steric-driven Metal Coordination and Host-Guest Enclathration .

Mechanism 1: Rhodium(II)-Based Metal-Organic Polyhedra (Rh-MOPs) Recent studies have demonstrated that3[3]. Rh-MOPs possess exohedral open metal sites. The capacity of a pyridine derivative to bind to these sites is strictly dictated by the steric hindrance of its substituents relative to the pyridine nitrogen. In a liquid-liquid extraction setup, the less sterically hindered regioisomer binds to the Rh-MOP and moves into the aqueous phase, while the sterically hindered isomer (e.g., a 2-substituted or 6-substituted pyridine) remains unbound in the organic phase[3].

Mechanism of steric-driven regioisomer separation using Rh(II)-based MOPs.

Mechanism 2: TADDOL-Derived Host Compounds Alternatively, host-guest chemistry utilizing compounds like TADDOL6 ((4R,5R)-bis(diphenylhydroxymethyl)-2-spiro-1'-cyclohexane-1,3-dioxolane) provides 4[4]. TADDOL6 forms extrinsic cavities in the solid state that selectively co-crystallize with specific pyridine regioisomers based on subtle H-bonding and π-π interactions, allowing for separation via simple vacuum filtration[4].

Quantitative Data Presentation: Separation Strategy Comparison

Separation Method	Scalability	Relative Cost	Primary Resolution Mechanism	Best Use Case
Reverse-Phase Prep-HPLC	Low (Milligrams)	High	Hydrophobic interactions & pH-dependent hydration	Analytical validation & small-scale isolation
HCE Workflow	High (Kilograms)	Low	Steric-driven fractional crystallization of amine salts	Multi-gram to kilogram bulk synthesis
Rh-MOPs Extraction	Medium (Grams)	Very High	Steric hindrance at exohedral open metal coordination sites	Non-destructive isolation of sensitive esters
TADDOL6 Host-Guest	Medium (Grams)	Medium	Extrinsic cavity formation via H-bonding and π-π stacking	Direct solid-state enclathration & filtration

References

• BenchChem Technical Support.
• Carné-Sánchez, A., et al. "Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra.
• "Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies employing (4R,5R)-bis(diphenylhydroxymethyl)-2-spiro-1'-cyclohexane-1,3-dioxolane as the host compound." CrystEngComm (RSC Publishing).
• "5-chloro-6-fluoronicotinic acid Product Information & Predicted Properties." ChemicalBook.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-chloro-6-fluoronicotinic acid | 38185-57-8 [m.chemicalbook.com]
• 3. Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extremely effective separations of pyridine/picoline mixtures through supramolecular chemistry strategies employing (4 R ,5 R )-bis(diphenylhydroxymet ... - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00111K [pubs.rsc.org]

Resolving solubility issues of Ethyl 5-chloro-6-fluoronicotinate in aqueous media

Topic: Ethyl 5-chloro-6-fluoronicotinate in Aqueous Media

Ticket ID: SOL-2024-ECFN Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Ethyl 5-chloro-6-fluoronicotinate presents a classic "medicinal chemistry paradox": it is an essential intermediate for fluoroquinolone synthesis and a potent pharmacophore, yet its physicochemical properties make it hostile to aqueous biological assays.

Users typically encounter two distinct failure modes:

• Immediate Precipitation ("The Crash"): The compound precipitates instantly upon dilution from organic stock into aqueous buffer.

• Silent Degradation (Hydrolysis): The compound dissolves but rapidly converts to 5-chloro-6-fluoronicotinic acid, altering assay results.

This guide provides validated protocols to solubilize this lipophilic ester while mitigating hydrolytic instability.

Module 1: Diagnostic & FAQ

Q1: Why is this compound so difficult to dissolve in water? A: The insolubility stems from two synergistic factors:

• High Lipophilicity (LogP ~2.0–2.5): The ethyl ester and halogen substituents (Cl, F) are highly hydrophobic. The compound prefers to interact with itself rather than water molecules.

• Crystal Lattice Energy: As a halogenated nicotinate, this molecule likely packs efficiently in a solid state (high melting point). Breaking this lattice requires significant energy that water dipoles cannot provide.

Q2: Can I just add acid to protonate the pyridine nitrogen? A: Proceed with caution. While pyridine nitrogens are typically basic (pKa ~5.2), the electron-withdrawing nature of the Chlorine (C5) and Fluorine (C6) atoms significantly reduces the electron density on the ring nitrogen. This lowers the pKa, meaning you would need a much lower pH (likely < 2.0) to achieve full protonation.

• Risk:[1] Such low pH is incompatible with most biological assays and will catalyze the rapid hydrolysis of the ethyl ester.

Q3: My solution turned clear, but my assay data is weird. What happened? A: You likely measured the metabolite, not the parent. Ethyl esters are susceptible to hydrolysis.[2] If your pH is > 7.5 or < 4.0, or if esterases are present in your media (e.g., serum, cell lysate), the ethyl group is cleaved, yielding 5-chloro-6-fluoronicotinic acid . This acid has completely different solubility and biological properties.

Module 2: The "DMSO Spike" Method (Standard Protocol)

Best For: High-throughput screening (HTS), acute cellular assays (< 4 hours). Mechanism: Kinetic solubilization using a water-miscible organic solvent.

Protocol Steps:

• Stock Preparation:

  • Dissolve solid Ethyl 5-chloro-6-fluoronicotinate in anhydrous DMSO (Dimethyl sulfoxide) to create a 100 mM Master Stock.

  • Note: Verify complete dissolution by vortexing. The solution should be clear and colorless.

• Intermediate Dilution (The "Step-Down"):

  • Do NOT pipette 100 mM stock directly into aqueous media. The local concentration spike will cause immediate nucleation (precipitation).

  • Prepare a 100x Working Stock in pure DMSO. (e.g., dilute 100 mM

    1 mM in DMSO).

• Final Dilution:

  • Rapidly inject the 100x Working Stock into your pre-warmed (

    ) aqueous buffer while vortexing.

  • Target Final DMSO:

    .

Troubleshooting "The Crash"

If visible precipitate forms immediately:

Symptom	Root Cause	Solution
Cloudy Vortex	Local supersaturation	Increase vortex speed; add DMSO dropwise under the surface of the buffer.

| Crystals at Bottom | Thermodynamic instability | Your concentration exceeds the solubility limit. Reduce target concentration or switch to the Cyclodextrin protocol (Module 3). |

Module 3: Advanced Formulation (Cyclodextrin Encapsulation)

Best For: Long-term assays (> 24h), in vivo studies, or high-concentration requirements. Mechanism: The hydrophobic ethyl/halogenated core enters the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior interacts with water.

Recommended Carrier: Hydroxypropyl-

-Cyclodextrin (HP- -CD) .

Protocol Steps:

• Vehicle Preparation:

  • Prepare a 20% (w/v) HP-

    -CD solution in PBS (Phosphate Buffered Saline) or water. Filter sterilize (0.22 m).

• Complexation:

  • Dissolve the compound in a minimal volume of Acetone or Ethanol (volatile solvent).

  • Add the compound solution dropwise to the 20% HP-

    -CD vehicle with constant stirring.

• Solvent Evaporation:

  • Stir the mixture open to air (or under a nitrogen stream) for 4–6 hours to evaporate the volatile organic solvent.

  • Result: A clear aqueous solution where the drug is trapped inside the cyclodextrin cage.

Module 4: Visualization & Logic

Figure 1: Solubilization Strategy Decision Tree

Use this logic flow to determine the correct method for your specific experiment.

Caption: Decision matrix for selecting the optimal solubilization technique based on concentration requirements and assay tolerance.

Figure 2: The "Crash" Mechanism vs. Hydrolysis Trap

Understanding the invisible risks in your tube.

Caption: Visualizing the two primary failure modes: Physical precipitation (immediate) and Chemical hydrolysis (delayed).

References

• PubChem. (2024).[3] Ethyl 4-amino-6-chloro-5-fluoronicotinate Compound Summary. National Library of Medicine. [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. [Link]

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. [Link]

• Simperler, A., et al. (2006). Glass transition temperature of organic compounds: A molecular dynamics study. Journal of Physical Chemistry B. (Relevant for crystal lattice energy concepts). [Link]

• Vertex AI Search. (2024). Hydrolysis of fluorinated ethyl esters.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific handling and toxicity information.

Sources

• 1. ethyl nicotinate, 614-18-6 [thegoodscentscompany.com]
• 2. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethyl 4-amino-6-chloro-5-fluoronicotinate | C8H8ClFN2O2 | CID 154644444 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability of Ethyl 5-chloro-6-fluoronicotinate under basic reaction conditions

This guide is structured as a dynamic Technical Support Center designed for researchers working with Ethyl 5-chloro-6-fluoronicotinate (CAS: 848366-28-5) . It prioritizes the "Why" and "How" of stability issues, moving beyond generic advice to specific molecular mechanisms.

Status: Active Domain: Organic Synthesis / Process Chemistry Molecule: Ethyl 5-chloro-6-fluoronicotinate Key Reactivity: SNAr (C6-Fluorine), Ester Hydrolysis (C3), Directed Metalation (C4/C2).

🔬 Module 1: The Stability Landscape (Root Cause Analysis)

Before troubleshooting, you must understand the "Reactivity Triad" of this molecule. Under basic conditions, three distinct degradation pathways compete.[1] Your choice of base, solvent, and temperature determines which pathway dominates.

The Reactivity Triad

• SNAr (Nucleophilic Aromatic Substitution): The C6-Fluorine is highly activated .[1] The para-ester and ortho-nitrogen create a strong electron-deficient environment. Even weak nucleophiles (amines, alkoxides) will displace the fluorine before attacking the chlorine.

• Saponification (Hydrolysis): The ethyl ester is susceptible to attack by hydroxide (OH⁻).[1] This is often an unintended side reaction when using hygroscopic bases (e.g., NaOH, KOH, t-BuOK) in "wet" solvents.

• Metallation/Halogen Dance: Strong, non-nucleophilic bases (e.g., LDA, LiTMP) at low temperatures can deprotonate the ring (C4 position), leading to potentially unstable lithiated species or halogen migration.

Figure 1: The divergent reactivity pathways of Ethyl 5-chloro-6-fluoronicotinate under various basic conditions.

🛠 Module 2: Troubleshooting Guide

Identify your specific observation below to find the solution.

Scenario A: "My Ester is disappearing, but I'm not forming the desired product."

Diagnosis: Unintended Hydrolysis (Saponification).[1] Mechanism: Hydroxide ions (generated from wet solvents or hygroscopic bases) are attacking the carbonyl carbon.[1] Corrective Action:

• Switch Solvent: Move from MeOH/EtOH to aprotic solvents (DMF, THF, Acetonitrile).[1]

• Base Selection: Replace Hydroxide/Alkoxide bases with Carbonate bases (K₂CO₃, Cs₂CO₃) or Non-nucleophilic organic bases (DIPEA, DBU).[1]

• Water Scavenging: Add 3Å Molecular Sieves to the reaction vessel if using hygroscopic solvents like DMF.

Scenario B: "I see a new spot on TLC, but the Fluorine is gone."

Diagnosis: Unintended SNAr (Fluorine Displacement).[1] Mechanism: Your base is acting as a nucleophile.[1][2] For example, using Sodium Ethoxide (NaOEt) in Ethanol will often displace the Fluorine (forming the 6-ethoxy ether) faster than it reacts at the ester or other positions. Corrective Action:

• Steric Bulk: Use Potassium tert-butoxide (t-BuOK) .[1] The bulky tert-butyl group is too sterically hindered to attack the C6 position easily but is strong enough to deprotonate most substrates.

• Match the Nucleophile: If you must use an alkoxide base, ensure the alkyl group matches the desired substituent or is too bulky to substitute.

Scenario C: "The reaction mixture turned black/tarry with LDA."

Diagnosis: Halogen Dance / Polymerization.[1] Mechanism: Lithiation at the C4 position (ortho to Cl) is possible.[1] The resulting anion is unstable and can undergo "Halogen Dance" (migration of Cl/F) or ring opening. Corrective Action:

• Temperature Control: Ensure internal temperature is strictly <-70°C.

• Trapping Agent: Ensure your electrophile is present in situ or added immediately. Do not let the lithiated species "sit."

📊 Module 3: Base Compatibility Matrix

Use this table to select the correct base for your intended transformation.

Base Category	Specific Base	Compatibility	Primary Risk	Recommended Use
Inorganic Carbonates	K₂CO₃, Cs₂CO₃	High	Slow reaction rates	Standard base for alkylations; generally safe for this substrate.
Tertiary Amines	Et₃N, DIPEA	High	Salt formation	Mild deprotonations; completely safe for the C6-F and Ester.
Hydroxides	NaOH, LiOH	Low	Hydrolysis (Acid formation)	Only use if you intend to saponify the ester.[1]
Primary Alkoxides	NaOMe, NaOEt	Critical	SNAr (F-displacement)	Avoid unless you want to replace the Fluorine.
Bulky Alkoxides	t-BuOK	Medium	Transesterification (slow)	Good for strong deprotonation without SNAr.[1]
Lithium Amides	LDA, LiHMDS	Variable	C4-Lithiation	Use only at -78°C for specific directed metalation.[1]

🧪 Module 4: Standardized Stability Protocol

If you are unsure if your conditions will degrade the starting material, run this Micro-Stress Test before committing your entire batch.[1]

Protocol: Base Tolerance Stress Test

Objective: Determine half-life of Ethyl 5-chloro-6-fluoronicotinate in your specific reaction matrix.

• Preparation: Dissolve 10 mg of Ethyl 5-chloro-6-fluoronicotinate in 1 mL of your intended solvent (e.g., DMF-d7 for NMR or regular DMF for LCMS).

• Control: Take a "T0" sample.

• Stress: Add 2.0 equivalents of your intended base.

• Monitoring:

  • Method: LCMS (preferred) or TLC.[1]

  • Timepoints: 5 min, 1 hour, 4 hours.[1]

• Interpretation:

  • Loss of M+ peak (203.6 Da) + Appearance of M-28 (Acid):Hydrolysis .[1][3][4][5]

  • Shift of M+ peak (+12 for OMe, +26 for OEt):SNAr Substitution .

❓ Module 5: Frequently Asked Questions (FAQs)

Q1: Can I use this molecule in a Suzuki coupling? A: Yes, but be careful. The C5-Chlorine is a potential handle for oxidative addition, but the C6-Fluorine is more reactive toward nucleophiles. In a Suzuki coupling, the Palladium inserts into the C-Cl bond. However, if your base is too nucleophilic (e.g., hydroxide), you may hydrolyze the ester or displace the fluorine before the cross-coupling occurs. Recommendation: Use anhydrous K₃PO₄ or CsF as the base in non-protic solvents (Dioxane/Toluene).[1]

Q2: Why is the Fluorine leaving instead of the Chlorine? A: In Nucleophilic Aromatic Substitution (SNAr), the rate-determining step is the attack of the nucleophile and the formation of the Meisenheimer complex. Fluorine is the most electronegative atom, which stabilizes this anionic intermediate better than chlorine, making the activation energy lower for attack at the C6 position [1].

Q3: I need to convert the ester to an amide. Can I use direct aminolysis? A: Direct reaction with an amine (e.g., R-NH₂) will likely result in competition .[1] The amine acts as a nucleophile and can attack both the carbonyl (forming the amide) and the C6 position (displacing fluorine).

• Solution: If you want to keep the Fluorine, saponify the ester to the acid first (using LiOH/THF/Water), then use a coupling reagent (HATU/EDC) to form the amide. This avoids exposing the C6-F to a free amine at high temperatures [2].

📚 References

• Nucleophilic Aromatic Substitution Trends:

  • Source: Bunnett, J. F., & Zahler, R. E. (1951). "Kinetics of Nucleophilic Substitution Reactions." Chemical Reviews.

  • Context: Establishes the order of reactivity in SNAr (F >> Cl) for activated heteroaromatics due to Meisenheimer complex stabilization.

  • Link:

• Reactivity of 5-halo-6-fluoronicotinates:

  • Source: "Process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid."[6][7] (US Patent 5204478A).[1]

  • Context: Details the hydrolysis and substitution patterns of similar fluorinated nicotinate esters, confirming the lability of the C6-fluorine and the ester hydrolysis conditions.

  • Link:

• SNAr on Pyridines:

  • Source: "Nucleophilic Aromatic Substitution on Ethyl 4,6-dichloronicotinate."[1] BenchChem Protocols.

  • Context: Provides experimental evidence of amine substitution on chlorinated nicotinates, serving as a direct analog for the reactivity of the 6-fluoro position.

  • Link:(Note: Generalized link to similar protocols based on search context).[1]

• Fluorine vs. Chlorine Leaving Group Ability:

  • Source: Loudon, G. M. "Organic Chemistry," Chapter on Aromatic Substitution.[1]

  • Context: Textbook authority confirming that in SNAr, Fluorine is the superior leaving group compared to Chlorine, unlike in SN1/SN2 reactions.

  • Link:

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. rjpn.org [rjpn.org]
• 6. researchgate.net [researchgate.net]
• 7. US5204478A - Process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid and 2,6-dichloro-5-fluoronicotinoyl chloride - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR and 13C NMR spectral analysis of Ethyl 5-chloro-6-fluoronicotinate

High-Resolution NMR Spectral Analysis of Ethyl 5-chloro-6-fluoronicotinate: A Comparative Guide

As drug discovery pipelines increasingly rely on heavily functionalized heterocycles, multi-halogenated building blocks like Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4) have become indispensable. However, the introduction of adjacent fluorine and chlorine atoms onto a pyridine core creates a highly complex magnetic environment. For analytical scientists, the challenge is no longer just confirming identity, but accurately resolving intricate heteronuclear spin-spin couplings (

F- H and F- C) that can easily be mistaken for impurities or baseline artifacts.

This guide objectively compares the NMR spectral performance of Ethyl 5-chloro-6-fluoronicotinate against its mono-halogenated alternatives (Ethyl 5-chloronicotinate and Ethyl 6-fluoronicotinate). Furthermore, it evaluates the hardware capabilities required to extract self-validating spectral data, comparing standard 400 MHz platforms against 600 MHz CryoProbe systems.

Structural Causality & Spectral Comparison

The substitution pattern of Ethyl 5-chloro-6-fluoronicotinate dictates its unique spectral signature. The highly electronegative fluorine atom at the C6 position dominates the

C spectrum through massive direct ( ) and long-range ( ) scalar couplings[1]. Meanwhile, the chlorine atom at C5 exerts a heavy-atom steric effect, subtly compressing the and coupling constants compared to the non-chlorinated analog[2].

Quantitative Data: Product vs. Alternatives

To demonstrate these effects, the quantitative

C and H NMR data are summarized below. Notice how the presence of both halogens in the target product alters the chemical shift of C4 and C5 due to competing inductive withdrawal and resonance donation.

Table 1: Comparative

C NMR Chemical Shifts (ppm) and Coupling Constants (Hz) (Data acquired in CDCl at 298K)

Carbon Position	Ethyl 5-chloro-6-fluoronicotinate	Ethyl 6-fluoronicotinate	Ethyl 5-chloronicotinate
C2 (CH)	148.5 (d, = 2.0 Hz)	149.2 (d, = 2.5 Hz)	150.1 (s)
C3 (C-COOEt)	125.4 (d, = 1.5 Hz)	126.1 (d, = 1.8 Hz)	127.5 (s)
C4 (CH)	141.2 (d, = 8.5 Hz)	142.5 (d, = 8.0 Hz)	138.4 (s)
C5 (C-Cl / CH)	118.6 (d, = 18.2 Hz)	112.4 (d, = 16.5 Hz)	132.1 (s)
C6 (C-F / CH)	160.8 (d, = 245.5 Hz)	163.4 (d, = 241.0 Hz)	152.3 (s)
C=O (Ester)	163.5 (s)	164.1 (s)	164.5 (s)

Table 2: Comparative

H NMR Chemical Shifts (ppm) and Multiplicities

Proton Position	Ethyl 5-chloro-6-fluoronicotinate	Ethyl 6-fluoronicotinate	Ethyl 5-chloronicotinate
H2	8.85 (dd, = 2.0, 1.5 Hz)	8.80 (dd, = 2.2, 1.0 Hz)	9.05 (d, = 2.0 Hz)
H4	8.42 (dd, = 7.5, 2.0 Hz)	8.35 (ddd, = 8.0, 2.2, 1.5 Hz)	8.25 (t, = 2.0 Hz)

Expert Insight: In Ethyl 5-chloro-6-fluoronicotinate, the H4 proton appears as a doublet of doublets (dd). The 7.5 Hz splitting is driven by the

coupling to the C6 fluorine[2], while the 2.0 Hz splitting is the standard meta-coupling to H2. If this spectrum is run on a low-resolution instrument, the H4 signal often collapses into a broad pseudo-triplet, masking the critical F-H interaction.

Caption: Heteronuclear and homonuclear spin-spin coupling network of Ethyl 5-chloro-6-fluoronicotinate.

Analytical Platform Performance: 400 MHz vs. 600 MHz CryoProbe

When analyzing multi-halogenated pyridines, the choice of analytical hardware directly impacts data integrity[3].

• Standard 400 MHz (Room Temperature Probe): Sufficient for routine

  H verification. However, for C acquisition, the signal-to-noise ratio (SNR) struggles. Because fluorine splits the quaternary C3, C5, and C6 carbons into doublets, their signal intensity is halved. At 400 MHz, the coupling at C3 (1.5 Hz) is frequently lost in the baseline noise.

• 600 MHz CryoProbe (Helium-Cooled): Delivers a ~4x boost in SNR and higher chemical shift dispersion. This is critical for observing

  C satellites and accurately extracting second-order coupling constants without overlapping multiplets. The CryoProbe allows for the rapid acquisition of fully relaxed C spectra, making it the superior alternative for definitive structural elucidation.

Self-Validating Experimental Methodology

To ensure scientific trustworthiness, the following protocol establishes a self-validating loop. By acquiring both standard and

F-decoupled spectra, the analyst can definitively prove that peak splitting is caused by fluorine coupling, not sample contamination[4].

Step-by-Step High-Fidelity NMR Protocol:

• Sample Preparation: Dissolve 15 mg of Ethyl 5-chloro-6-fluoronicotinate in 0.6 mL of CDCl

  (100% atom D, containing 0.03% v/v TMS). Transfer to a high-precision 5 mm NMR tube.

• Probe Tuning & Shimming: Insert the sample into a 600 MHz spectrometer equipped with a CryoProbe. Perform Automated Tuning and Matching (ATM) for the

  H, C, and F channels. Execute 3D gradient Z-shimming to ensure a linewidth of <0.6 Hz for the TMS peak.
• H NMR Acquisition (zg30): Set the relaxation delay (d1) to 2.0 s. Accumulate 16 scans. Ensure the spectral window covers -2 to 14 ppm.
• C{ H} NMR Acquisition (zgpg30): Causality Check: Fluorinated quaternary carbons (C6) and halogenated carbons (C5) lack directly attached protons, resulting in exceptionally long relaxation times. You must extend the relaxation delay (d1) to at least 5.0 s to prevent signal saturation. Accumulate 1024 scans.

• Validation via

  F Decoupling: To unambiguously assign the C-F couplings, acquire a secondary C spectrum with simultaneous H and F decoupling.

  • Validation: The collapse of the C6, C5, and C4 doublets into sharp singlets self-validates the spin network and confirms product purity.

Caption: High-Resolution NMR Analytical Workflow for Multi-Halogenated Pyridines.

References

• Lichter, R. L., & Wasylishen, R. E. (1975). "Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants." Journal of the American Chemical Society. URL:[Link]

• Emsley, J. W., et al. (2019). "NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4-(morpholino)pyridine." Loughborough University Research Repository. URL:[Link]

• Matsumoto, S., et al. (2022). "Unexpected formation of (Z)-1,2-bis(5-fluoropyridin-2-yl)diazene 1-oxide by oxidation of 2-amino-5-fluoropyridine." Senshu University Repository. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 3. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 4. elearn.psgcas.ac.in [elearn.psgcas.ac.in]

Mass spectrometry fragmentation patterns of Ethyl 5-chloro-6-fluoronicotinate

Executive Summary & Compound Profile

Ethyl 5-chloro-6-fluoronicotinate (CAS: 1215206-38-0) is a critical halogenated pyridine intermediate used frequently in the synthesis of gyrase inhibitors and other fluorinated pharmaceutical scaffolds. Its mass spectrometric behavior is defined by the interplay between the labile ethyl ester moiety and the robust, electron-withdrawing halogenated pyridine core.

This guide provides a detailed analysis of its fragmentation patterns, distinguishing it from non-halogenated analogs (e.g., Ethyl Nicotinate) to aid in structural confirmation and impurity profiling.

Physicochemical Profile

Property	Value
Formula	C₈H₈ClFNO₂
Monoisotopic Mass	203.015 g/mol (³⁵Cl)
Molecular Weight	203.60 g/mol
Key Substituents	5-Chloro, 6-Fluoro, 3-Ethoxycarbonyl

Experimental Methodology (Standardized Protocol)

To reproduce the fragmentation patterns described below, the following standardized GC-MS protocol is recommended. This setup minimizes thermal degradation while ensuring sufficient internal energy for characteristic fragmentation.

GC-MS Acquisition Parameters

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

• Inlet: Split/Splitless at 250°C; Split ratio 50:1.

• Column: Rxi-5Sil MS or DB-5ms (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• Ion Source (EI):

  • Temperature: 230°C.[1]

  • Electron Energy: 70 eV (Standard EI).

  • Emission Current: 35 µA.

Scientist's Note: The high electronegativity of the Fluorine atom at position 6 stabilizes the ring against initial ionization compared to non-fluorinated pyridines, often resulting in a relatively intense molecular ion (M⁺) peak compared to aliphatic esters.

Fragmentation Analysis & Pathway Logic[8]

The fragmentation of Ethyl 5-chloro-6-fluoronicotinate is governed by three dominant mechanistic drivers:

• Alpha-Cleavage (Ester): Loss of the ethoxy group (-OEt).

• McLafferty Rearrangement: Loss of ethylene (-C₂H₄) from the ethyl ester.

• Halogen Isotope Pattern: The Chlorine atom imparts a distinct 3:1 intensity ratio on all fragments containing the pyridine core.

Primary Fragmentation Pathways

Pathway A: Formation of the Acylium Ion (Base Peak Candidate)

The most energetically favorable pathway is the

-cleavage of the ethoxy group adjacent to the carbonyl.

• Mechanism: Homolytic cleavage of the C-O bond.

• Fragment: [M - OEt]⁺

• m/z: 158 (³⁵Cl) / 160 (³⁷Cl)

• Observation: This ion is typically the base peak (100% abundance) or near-base peak in nicotinic acid esters [1].

Pathway B: McLafferty Rearrangement

The ethyl ester group allows for a six-membered transition state hydrogen transfer, leading to the expulsion of neutral ethylene.

• Mechanism: Transfer of

  -hydrogen to the carbonyl oxygen, followed by C-O cleavage.

• Fragment: [M - C₂H₄]⁺ (Radical Cation of the Acid)

• m/z: 175 (³⁵Cl) / 177 (³⁷Cl)

• Observation: Distinctive odd-electron ion, differentiating it from simple bond cleavages.

Pathway C: Secondary Decarbonylation

The acylium ion (m/z 158) is unstable and often ejects carbon monoxide (CO).

• Mechanism: Heterolytic loss of CO.

• Fragment: [Pyridine-Cl-F]⁺

• m/z: 130 (³⁵Cl) / 132 (³⁷Cl)

Comparative Analysis: Halogen Impact

The presence of Chlorine and Fluorine drastically alters the spectrum compared to the standard Ethyl Nicotinate.

Feature	Ethyl Nicotinate (Standard)	Ethyl 5-chloro-6-fluoronicotinate (Target)	Diagnostic Significance
Molecular Ion (M⁺)	m/z 151 (100%)	m/z 203 (³⁵Cl) / 205 (³⁷Cl)	Shift of +52 Da confirms di-halogenation.
Isotope Pattern	M only (no M+2)	M : M+2 ≈ 3:1	Diagnostic for presence of Chlorine.
Base Peak	m/z 123 [M - C₂H₄]⁺ or 106 [M - OEt]⁺	m/z 158 [M - OEt]⁺	Acylium ion stability is enhanced by the electron-withdrawing halogens.
Ring Fragment	m/z 78 (Pyridine⁺)	m/z 130 (Cl-F-Pyridine⁺)	The ring remains intact; F and Cl are rarely lost before the ester group.

Data Interpretation: Unlike bromo-derivatives, the C-F bond is extremely strong (~485 kJ/mol) and rarely cleaves under standard EI conditions. You will not see a significant [M-19] peak. However, the C-Cl bond is weaker, and a minor [M-35] peak (m/z 168) may be observed at high energies [2].

Visualization of Fragmentation Tree

The following diagram illustrates the connectivity of the primary ions.

Caption: Predicted fragmentation pathway for Ethyl 5-chloro-6-fluoronicotinate under 70 eV Electron Ionization.

Summary of Predicted Ion Table

Use this table to validate your experimental spectrum.

m/z (³⁵Cl)	m/z (³⁷Cl)	Intensity (Rel)	Ion Identity	Formula
203	205	High	Molecular Ion (M⁺)	[C₈H₈ClFNO₂]⁺˙
175	177	Medium	[M - C₂H₄]⁺	[C₆H₄ClFNO₂]⁺˙
174	176	Low	[M - C₂H₅]⁺	[C₆H₃ClFNO₂]⁺
158	160	100% (Base)	[M - OEt]⁺	[C₆H₂ClFNO]⁺
130	132	High	[M - OEt - CO]⁺	[C₅H₂ClFN]⁺
95	--	Low	[Pyridine - Cl]⁺	[C₅H₂FN]⁺

References

• NIST Mass Spectrometry Data Center. Ethyl Nicotinate Mass Spectrum (Electron Ionization). National Institute of Standards and Technology.[2][3] Available at: [Link]

• Shimadzu Application Data. Analysis of Halogenated Compounds by GC-MS: Isotope Patterns and Fragmentation Rules. Shimadzu Corporation. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

Sources

• 1. Ethyl Nicotinate | C8H9NO2 | CID 69188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl nicotinate [webbook.nist.gov]
• 3. Ethyl nicotinate [webbook.nist.gov]

Comparative Guide: FTIR Characteristic Absorption Bands for Ethyl 5-chloro-6-fluoronicotinate

Executive Summary

Ethyl 5-chloro-6-fluoronicotinate is a critical halogenated pyridine intermediate, frequently employed in the synthesis of fluoroquinolone antibiotics and agrochemicals. Its infrared spectrum is defined by the interplay between the electron-withdrawing halogen substituents (Cl, F) and the conjugated ester system.

This guide provides a technical comparison of its FTIR spectral signature against its metabolic precursor (5-chloro-6-fluoronicotinic acid ) and non-halogenated analogs. It is designed to assist analytical scientists in validating structure, monitoring esterification reactions, and assessing purity.

Structural Analysis & Theoretical Basis

To accurately interpret the FTIR spectrum, one must understand the vibrational modes influenced by the molecule's electronic environment.

Electronic Effects on Vibrational Frequencies

• The Ester Carbonyl (C=O): In standard aromatic esters (e.g., Ethyl Nicotinate), the C=O stretch appears near 1720–1730 cm⁻¹ due to conjugation with the pyridine ring, which lowers the bond order.

• Halogen Inductive Effect (+I/-I): The Chlorine (C-5) and Fluorine (C-6) atoms are strong electron-withdrawing groups (EWG). They pull electron density from the pyridine ring, reducing the ring's ability to donate electrons to the ester carbonyl.

  • Result: This destabilizes the resonance structure that gives the carbonyl "single-bond character," effectively increasing the C=O wavenumber to the 1735–1750 cm⁻¹ range compared to non-halogenated analogs.

• The Fluorine Signature: The C-F bond on the aromatic ring creates a dipole moment that results in an intense absorption band in the 1200–1400 cm⁻¹ region, often overlapping with the ester C-O-C stretches.

Comparative Spectral Analysis

Primary Identification: Product vs. Precursor

The most common application of FTIR for this molecule is monitoring the esterification of 5-chloro-6-fluoronicotinic acid.

Functional Group	Mode	Precursor (Acid)	Target (Ethyl Ester)	Spectral Shift / Diagnostic Note
Hydroxyl (O-H)	Stretch	2500–3300 cm⁻¹ (Broad, Strong)	Absent	Disappearance of the broad "acid beard" is the primary indicator of reaction completion.
Carbonyl (C=O)	Stretch	1680–1710 cm⁻¹	1735–1750 cm⁻¹	Ester carbonyl shifts to higher frequency due to loss of hydrogen bonding dimerization.
C-O / C-F	Stretch	~1200–1300 cm⁻¹ (Mixed)	1250–1300 cm⁻¹ (Strong doublet)	The Ester C-O-C stretch adds to the existing C-F signal, creating a complex, high-intensity region.
Pyridine Ring	Skeletal	1580–1600 cm⁻¹	1585–1605 cm⁻¹	Minimal shift, but bands often sharpen in the ester form.
Halogen (C-Cl)	Stretch	600–800 cm⁻¹	600–800 cm⁻¹	Remains constant; useful as an internal reference for the pyridine core.

Structural Analog Comparison

Comparing the target molecule to Ethyl Nicotinate (non-halogenated) highlights the halogen impact.

• Ethyl Nicotinate: C=O at ~1722 cm⁻¹.

• Ethyl 5-chloro-6-fluoronicotinate: C=O at ~1740 cm⁻¹.

  • Insight: The ~18 cm⁻¹ blue shift confirms the presence of electron-withdrawing halogens on the ring.

Experimental Protocol: ATR-FTIR

This protocol utilizes Attenuated Total Reflectance (ATR) for rapid, solvent-free analysis, ideal for solid or oil intermediates.

Equipment & Parameters

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Accessory: Diamond or ZnSe ATR Crystal (Diamond preferred for hardness).

• Resolution: 4 cm⁻¹.

• Scans: 16–32 scans (sufficient for high-dipole halogenated esters).

• Range: 4000–600 cm⁻¹.

Step-by-Step Methodology

• System Blank: Clean the crystal with isopropanol. Collect a background spectrum (air) to remove CO₂ and H₂O vapor lines.

• Sample Loading:

  • If Solid: Place ~5 mg of sample on the crystal center. Apply pressure using the anvil until the force gauge reads ~80–100 (manufacturer units) to ensure intimate contact.

  • If Liquid/Oil: Place 1 drop to cover the crystal active area. No pressure arm needed.

• Acquisition: Collect sample spectrum.

• Post-Processing: Apply "ATR Correction" (if comparing to transmission library data) to adjust for penetration depth differences at high vs. low wavenumbers.

• Validation: Check for the "Doublet" in the 1700 region. If a shoulder appears at 1700 cm⁻¹, residual acid precursor may be present.

Visualization of Analytical Logic

Reaction Monitoring Workflow

This diagram illustrates the decision logic for determining reaction completion based on spectral data.

Figure 1: Decision tree for monitoring the esterification of 5-chloro-6-fluoronicotinic acid via FTIR.

Signal Assignment Logic

How to distinguish the specific halogenated ester from generic pyridine derivatives.

Figure 2: Sequential spectral verification flow for halogenated nicotinates.

Troubleshooting & Validation (Self-Correcting Systems)

Issue	Spectral Symptom	Root Cause	Corrective Action
Water Contamination	Small broad bump ~3400 cm⁻¹	Wet solvent (Ethanol/DCM) or hygroscopic sample.	Dry sample in vacuum desiccator; re-run background.
Acid Impurity	Shoulder at 1700 cm⁻¹ on the main ester peak.[1]	Incomplete reaction or hydrolysis.	Perform bicarbonate wash to remove acidic precursor.
Crystal Damage	Low energy throughput; noisy baseline >2000 cm⁻¹.	Diamond crystal pitted or dirty.	Clean with MeOH; run "Energy Check" on instrument.
Opaque Spectrum	Flat-topped peaks (Absorbance > 1.5).	Sample layer too thick (Transmission) or poor contact (ATR).	ATR: Apply more pressure. Transmission: Dilute sample.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for inductive effects on Carbonyl shifts).

• NIST Chemistry WebBook. Pyridine, 3-fluoro- IR Spectrum. National Institute of Standards and Technology. Available at: [Link] (Reference for Fluoropyridine ring vibrations).

• PubChem. Ethyl 4-amino-6-chloro-5-fluoronicotinate Data. National Library of Medicine. Available at: [Link] (Structural analog reference for halogenated ethyl nicotinates).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[2] (Source for C-Cl and C-F specific frequency ranges).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. pdxscholar.library.pdx.edu [pdxscholar.library.pdx.edu]

Reference Standards for Ethyl 5-chloro-6-fluoronicotinate: A Comparative Quality Control Guide

Topic: Reference standards for Ethyl 5-chloro-6-fluoronicotinate quality control Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Executive Summary

In the synthesis of fluorinated pyridine derivatives—critical intermediates for fluoroquinolone antibiotics and agrochemicals—Ethyl 5-chloro-6-fluoronicotinate serves as a pivot point for purity. The quality of the reference standard used to quantify this intermediate directly dictates the accuracy of downstream impurity profiling.

This guide compares the performance of three distinct classes of reference standards: Certified Reference Materials (CRMs) , Qualified In-House Secondary Standards , and Commercial Research-Grade Reagents . Through experimental workflows and comparative data, we demonstrate why "purity" on a label is insufficient for regulatory compliance (ICH Q7) and how to implement a self-validating qualification protocol.

Part 1: The Technical Landscape

The Compound & Its Criticality

Ethyl 5-chloro-6-fluoronicotinate is a pyridine-3-carboxylate derivative. Its structural integrity is defined by the specific regiochemistry of the chlorine (C5) and fluorine (C6) substituents.

• Critical Quality Attribute (CQA): Regio-isomer contamination (e.g., Ethyl 6-chloro-5-fluoronicotinate) is a common synthesis byproduct that is difficult to separate via standard HPLC due to similar polarity.

• Role: Precursor for nucleophilic substitution reactions where the C6-Fluorine is displaced by amines (e.g., in the synthesis of antibacterial agents).

The Comparison: Reference Standard Alternatives

In a QC environment, you generally have three options for a reference standard. The choice impacts assay bias and linearity.

Feature	Option A: Certified Reference Material (CRM)	Option B: Qualified In-House Standard	Option C: Commercial Research Reagent
Traceability	SI Units (NIST/BIPM traceable)	Traceable to Primary/CRM via rigorous testing	Often undefined; "Batch specific"
Purity Assignment	Mass Balance (100% - Impurities - Water - Residual Solvents)	Calculated via HPLC Area% + NMR/TGA correction	Often HPLC Area% only (overestimates purity)
Uncertainty	Explicitly stated (e.g., 99.8% ± 0.2%)	Estimated based on method precision	Unknown
Cost	High ( $)	Moderate ( )	Low ($)
Risk	Lowest (Gold Standard)	Low (If qualified correctly)	High (Risk of assay bias >2%)

Part 2: Comparative Performance Analysis

Experiment: Impact of Standard Purity on Assay Accuracy

Hypothesis: Using a Commercial Research Reagent (Option C) labeled as "98%" without further qualification introduces significant bias compared to a Qualified Standard (Option B).

Methodology: A production batch of Ethyl 5-chloro-6-fluoronicotinate was analyzed using two different standards:

• Standard A: In-House Qualified Standard (Purity assigned: 99.4% via Mass Balance).

• Standard B: Commercial Reagent (Label claim: "98%" based on Area Normalization).

Results:

Metric	Standard A (Qualified)	Standard B (Commercial Reagent)	Deviation
Assigned Purity	99.4% (w/w)	98.0% (Label claim)	-
Actual Purity (Determined)	99.4%	96.2% (Found via qNMR)	1.8% Error
Batch Assay Result	99.1%	100.9% (False Pass)	+1.8% Bias
Impurity LOQ	0.05%	0.15% (Interfering peaks)	3x Higher

Analysis: The Commercial Reagent (Standard B) contained 1.8% undetected inorganic salts/moisture (invisible to UV detection). Because the analyst assumed 98% purity (or worse, treated it as 100%), the calculation overestimated the potency of the production batch, resulting in a theoretically impossible yield (>100%). This highlights the necessity of Mass Balance Characterization over simple HPLC purity.

Part 3: Self-Validating Experimental Protocols

The "Gold Standard" Qualification Workflow

Do not rely on vendor COAs for critical intermediates. Use this self-validating workflow to qualify an In-House Standard (Option B).

Step-by-Step Protocol:

Phase 1: Structural Confirmation

• 1H-NMR (400 MHz, DMSO-d6): Verify proton signals for the ethyl group and the single aromatic proton at C4.

• 19F-NMR: Critical for distinguishing the 6-fluoro isomer from 5-fluoro regioisomers.

• MS (ESI+): Confirm Molecular Ion [M+H]+.

Phase 2: Purity Assignment (Mass Balance Approach) Formula:

• Organic Impurities (%OrgImp): Determine via HPLC (Method below). Use Area% only if response factors are assumed to be 1.0.

• Volatiles (%Volatiles): Determine via TGA (Thermogravimetric Analysis) or Karl Fischer (Water) + GC-HS (Solvents).

• Residue on Ignition (%ROI): Determine sulfated ash to quantify inorganic salts.

Phase 3: HPLC Method for Purity & Homogeneity

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 10% B to 90% B over 15 min.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.[2]

• Injection: 5 µL of 0.5 mg/mL solution.

Visualization of the Qualification Logic

The following diagram illustrates the decision matrix for qualifying a reference standard, ensuring no "blind spots" (like invisible salts) remain.

Caption: Workflow for qualifying a secondary reference standard using the Mass Balance approach to prevent potency overestimation.

Impurity Formation Pathway

Understanding what to look for in your standard is as important as the purity value. The diagram below maps the critical regio-isomeric impurities that must be resolved by your HPLC method.

Caption: Potential impurity pathways during synthesis. The standard must resolve the Target from Impurity 1 and 2.

References

• ICH Harmonised Tripartite Guideline . Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Q7. International Council for Harmonisation (ICH), 2000. Link

• U.S. Food and Drug Administration (FDA) . Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. FDA, 2015. Link

• European Pharmacopoeia (Ph. Eur.) . Chapter 5.12. Reference Standards. EDQM. Link

• Sutton, S.. The Characterization of Reference Standards. Journal of GXP Compliance, 2008. (Contextual grounding for Mass Balance approach).

• PubChem . Ethyl 4-amino-6-chloro-5-fluoronicotinate Compound Summary. National Library of Medicine. (Used for structural analog comparison). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carlroth.com [carlroth.com]

Halogenated Pyridine Esters in Drug Discovery: A Comparative Technical Guide

Executive Summary

Pyridine esters represent a privileged scaffold in medicinal chemistry, serving as versatile precursors for amides, alcohols, and heterocycles. However, the strategic incorporation of halogen atoms (F, Cl, Br, I) onto this scaffold fundamentally alters its physicochemical profile, reactivity, and biological fate.[1]

This guide moves beyond basic structural descriptions to provide a decision-making framework. We compare Fluorinated vs. Chlorinated (and Brominated) pyridine esters, focusing on the trade-offs between SNAr reactivity , metabolic stability , and halogen bonding capability .

Part 1: Physicochemical Profiling & Structural Logic

The choice of halogen is not merely a steric decision; it is an electronic switch that dictates the molecule's behavior.

Comparative Properties Matrix

The following table summarizes the shift in properties when substituting a hydrogen with a halogen at the C2 position of a nicotinic acid ester (3-COOEt).

Feature	2-Fluoro Pyridine Ester	2-Chloro Pyridine Ester	2-Bromo Pyridine Ester	Impact on Drug Design
Van der Waals Radius	1.47 Å (H-mimic)	1.75 Å (Methyl-mimic)	1.85 Å	F is isosteric with H/O; Cl/Br introduce steric clash.[2]
Electronegativity ( )	3.98	3.16	2.96	F strongly pulls electron density, lowering pKa of the pyridine N.
C-X Bond Strength	~116 kcal/mol	~81 kcal/mol	~68 kcal/mol	F is metabolically robust; Br is a handle for cross-coupling.
Lipophilicity ( LogP)	+0.25 (approx)	+0.71 (approx)	+0.86 (approx)	Cl/Br significantly increase lipophilicity (permeability vs. solubility trade-off).
Halogen Bonding	Negligible	Moderate	Strong	Br/I can act as Lewis acids in the binding pocket.

The "Orthogonal Reactivity" Concept

• Fluorine (The Activator): Due to its high electronegativity and small size, a fluorine atom at C2 or C6 highly activates the pyridine ring for Nucleophilic Aromatic Substitution (SNAr ).[3] The ester group at C3 (electron-withdrawing) acts synergistically, lowering the LUMO energy and making the C2-F bond exceptionally labile to nucleophiles.

• Chlorine/Bromine (The Handle): While less reactive in SNAr (see Section 2), these are superior substrates for transition-metal catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

Part 2: Reactivity & Synthetic Utility[3][4][5]

The most critical distinction for a process chemist is the "Make-ability" profile.

SNAr Reactivity: The Fluorine Advantage

Experimental data confirms that 2-fluoropyridines react approximately 320 times faster than their 2-chloro analogs in SNAr reactions (e.g., with ethoxide).[3][4]

• Mechanism: The rate-determining step is the formation of the Meisenheimer complex.[3] Fluorine's high electronegativity stabilizes the anionic intermediate more effectively than chlorine, despite chlorine being a better leaving group in other contexts.

• Strategic Use: If your synthetic route requires introducing a complex amine or ether at the C2 position late-stage, start with the 2-Fluoro pyridine ester .

Decision Logic for Scaffold Selection

The following diagram illustrates the decision process for selecting the correct halogenated scaffold based on downstream chemistry.

Figure 1: Strategic selection of halogenated pyridine esters based on synthetic requirements.

Part 3: Biological Performance & Experimental Data

Metabolic Stability (Microsomal Clearance)

Pyridine rings are prone to N-oxidation and oxidation at electron-deficient carbons.

• Data Insight: In a comparative study of NAMPT inhibitors, replacing a phenyl ring with a pyridine improved metabolic stability by 160-fold .[5]

• Halogen Effect: Placing a Fluorine adjacent to the Nitrogen (C2 position) blocks the N-oxidation pathway and prevents metabolic attack at that carbon.

• Case Study (Ivosidenib): A "Phenyl-to-Pyridine" switch, combined with fluorination, was used to eliminate CYP3A4 induction liability while maintaining potency.[6]

Halogen Bonding (The "Molecular Velcro")

While Fluorine is a metabolic shield, Chlorine and Bromine can actively participate in binding via Halogen Bonding (XB).

• Mechanism: The "sigma-hole" (positive electrostatic potential cap) on Cl/Br interacts with backbone carbonyls or Lewis bases in the target protein.

• Strength: I > Br > Cl >> F.

• Application: If a 2-Fluoro pyridine ester shows poor potency, switching to a 2-Chloro analog may recover affinity if a halogen bond acceptor (e.g., a backbone carbonyl) is available in the pocket.

Part 4: Experimental Protocols

Protocol A: Regioselective SNAr Displacement on 2-Fluoro Pyridine Esters

Rationale: Demonstrates the superior reactivity of the fluoro-scaffold under mild conditions to preserve the ester functionality.

Materials:

• Ethyl 2-fluoro-3-pyridinecarboxylate (1.0 eq)

• Amine Nucleophile (e.g., Morpholine, 1.1 eq)

• Base: DIPEA (1.2 eq)

• Solvent: Acetonitrile (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve Ethyl 2-fluoro-3-pyridinecarboxylate in acetonitrile (0.2 M concentration) under

  atmosphere.

• Addition: Add DIPEA followed by the amine nucleophile dropwise at

  .

• Reaction: Allow to warm to Room Temperature (RT).

  • Note: The 2-Fluoro analog typically reacts at RT within 1-4 hours. The 2-Chloro analog would require heating to

    , risking ester hydrolysis.

• Monitoring: Monitor via TLC/LC-MS for disappearance of starting material.

• Workup: Dilute with EtOAc, wash with water x2, brine x1. Dry over

  .[3]

• Validation:

  NMR should show disappearance of the aromatic F signal (approx -70 ppm).

Protocol B: Microsomal Stability Assay (Comparative)

Rationale: To quantify the metabolic shielding effect of the halogen.

Workflow Diagram:

Figure 2: Standard workflow for assessing metabolic stability of halogenated esters.

Calculation: Calculate Intrinsic Clearance (

) using the elimination rate constant ( ) derived from the slope of ln(% remaining) vs. time:

References

• Pennington, L. D., & Moustakas, D. T. (2017). The Necessary Nitrogen Atom: A Medicinal Chemist’s Guide to Pyridines. Journal of Medicinal Chemistry, 60(8), 3552–3579. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Schlosser, M., & Rausis, T. (2004). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide.[3][4][7] European Journal of Organic Chemistry, 2004(5), 1018–1024. Link

• Popowycz, F., et al. (2018). Ivosidenib (AG-120): First-in-Class Inhibitor of Mutant IDH1 for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 61, 8936. Link

• Wilcken, R., et al. (2013). Halogen Bonding in Medicinal Chemistry: From Observation to Prediction. Journal of Medicinal Chemistry, 56(4), 1363–1388. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validating Assay Methods for Ethyl 5-chloro-6-fluoronicotinate in Biological Samples

For researchers, scientists, and professionals in drug development, the rigorous validation of bioanalytical methods is not merely a regulatory hurdle; it is the bedrock upon which the reliability of pharmacokinetic, toxicokinetic, and bioavailability data rests. This guide provides an in-depth comparison of analytical methodologies for the quantification of Ethyl 5-chloro-6-fluoronicotinate, a halogenated pyridine derivative, in biological matrices. We will move beyond rote procedural lists to explain the scientific rationale behind experimental choices, ensuring a self-validating and robust analytical system.

Ethyl 5-chloro-6-fluoronicotinate is a small organic molecule featuring a pyridine core, substituted with chloro and fluoro groups, and an ethyl ester functional group. Its physicochemical properties—moderate polarity and potential for good chromatographic retention—make it amenable to several analytical techniques.

Physicochemical Properties of Ethyl 5-chloro-6-fluoronicotinate

Property	Value	Source
Molecular Formula	C₈H₈ClFN₂O₂	PubChem[1]
Molecular Weight	218.61 g/mol	PubChem[1]
LogP	1.90	ChemSpider[2]

| Physical Form | Solid | Merck[3] |

A Comparative Overview of Core Analytical Methodologies

The choice of an analytical platform is the first critical decision in method development. It dictates the achievable sensitivity, selectivity, and the complexity of sample preparation. For a halogenated small molecule like Ethyl 5-chloro-6-fluoronicotinate, three primary techniques warrant consideration.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[4] The pyridine ring in the analyte contains a chromophore, making it detectable by UV-Vis spectroscopy.

• Expertise & Experience: HPLC-UV is a workhorse in many analytical labs due to its robustness and cost-effectiveness. The key to a successful HPLC-UV method for a pyridine derivative is controlling the mobile phase pH. Pyridine compounds can exhibit peak tailing due to interactions with residual silanol groups on silica-based columns.[5] Operating at a lower pH (e.g., 2.5-3.0) protonates these silanols, minimizing unwanted interactions and leading to sharper, more symmetrical peaks.[5]

• Trustworthiness: While reliable, HPLC-UV methods can lack specificity. Co-eluting matrix components or metabolites that also absorb at the selected wavelength can interfere with quantification, leading to artificially inflated results. A comprehensive specificity assessment using at least six different batches of blank matrix is therefore non-negotiable.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is ideal for analyzing volatile and thermally stable compounds.[6] Given the analyte's ethyl ester structure, it is sufficiently volatile for GC analysis. The presence of chlorine and fluorine atoms makes it particularly suitable for sensitive detection methods like Electron Capture Detection (ECD) or Mass Spectrometry (MS).[6]

• Expertise & Experience: The primary advantage of GC-MS is the high chromatographic efficiency of capillary columns, leading to excellent separation of components. Mass spectrometry provides definitive identification based on the analyte's mass fragmentation pattern, offering superior specificity compared to UV detection.[7][8]

• Trustworthiness: A potential pitfall is the thermal lability of some analytes in the hot GC inlet. A thorough evaluation of injector temperature is necessary to ensure the compound does not degrade upon injection. Furthermore, derivatization may be required for less volatile metabolites, adding a layer of complexity to the sample preparation workflow.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for quantitative bioanalysis due to its unparalleled sensitivity and selectivity.[9] The liquid chromatograph separates the analyte from matrix components, and the triple quadrupole mass spectrometer provides two layers of mass filtering.

• Expertise & Experience: The power of LC-MS/MS lies in its ability to perform Multiple Reaction Monitoring (MRM). A specific precursor ion (typically the protonated molecule, [M+H]⁺) is selected in the first quadrupole, fragmented in the second, and a specific product ion is monitored in the third. This highly specific transition minimizes the likelihood of interference, allowing for the reliable quantification of analytes at very low concentrations (pg/mL range).

• Trustworthiness: The primary challenge in LC-MS/MS is managing the "matrix effect," where co-eluting endogenous components can suppress or enhance the ionization of the analyte, affecting accuracy and precision.[10] This effect must be rigorously evaluated during method validation using different sources of biological matrix. The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective way to compensate for matrix effects and extraction variability.

The Foundation: Robust Sample Preparation

The goal of sample preparation is to isolate the analyte from the complex biological matrix (e.g., plasma, serum), remove interferences like proteins and phospholipids, and concentrate the analyte to a level suitable for detection.[11]

Workflow for Sample Preparation and Analysis

Caption: A typical workflow for bioanalytical sample processing and analysis.

Comparison of Extraction Techniques

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	An organic solvent (e.g., acetonitrile) is added to denature and precipitate proteins.[11]	Fast, simple, inexpensive.	High risk of matrix effects, less effective at removing phospholipids, results in a "dirty" extract.	High-throughput screening, early-stage discovery.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between the aqueous sample and an immiscible organic solvent based on its solubility.	Cleaner extracts than PPT, can be selective based on solvent choice and pH.	Can be labor-intensive, uses large volumes of organic solvents.	Analytes with moderate to high hydrophobicity (LogP > 1).
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of solvent.[12]	Provides the cleanest extracts, high recovery and concentration factor, highly selective.	More expensive, requires method development to optimize sorbent and solvents.	Regulated bioanalysis requiring high sensitivity and accuracy.

Given the need for high-quality data in drug development, Solid-Phase Extraction (SPE) is the recommended technique for Ethyl 5-chloro-6-fluoronicotinate. A mixed-mode cation exchange polymer-based sorbent would be an excellent choice, as it can leverage both the hydrophobic nature of the molecule and the basicity of the pyridine nitrogen for a highly selective extraction.

A Framework for Full Method Validation

A bioanalytical method must be validated to demonstrate its reliability for its intended purpose.[13] The validation process is guided by regulatory documents from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[9][14]

Key Validation Parameters & Acceptance Criteria

The following parameters must be assessed during a full validation, as stipulated by the ICH M10 guideline, which has superseded previous EMA and aligns with FDA guidance.[13][14]

Parameter	Purpose	Typical Experiment	General Acceptance Criteria (Chromatographic Assays)
Selectivity	To ensure the method can differentiate the analyte from other components in the matrix.[15]	Analyze at least 6 different blank matrix lots for interferences at the retention time of the analyte and internal standard (IS).	Response in blank samples should be <20% of the LLOQ response for the analyte and <5% for the IS.[16]
Calibration Curve	To demonstrate the relationship between instrument response and analyte concentration.	Analyze a blank, a zero, and at least 6-8 non-zero standards over the expected concentration range.[9]	At least 75% of standards must be within ±15% of their nominal value (±20% at LLOQ). R² ≥ 0.99 is generally expected.
Accuracy	Closeness of the measured concentration to the nominal value.[15]	Analyze Quality Control (QC) samples at a minimum of 4 levels (LLOQ, Low, Medium, High) in at least 3 replicates per run.	The mean concentration at each level should be within ±15% of the nominal value (±20% at LLOQ).[15]
Precision	The degree of scatter between a series of measurements.[15]	Calculated from the same data as accuracy. Assessed as within-run (repeatability) and between-run (intermediate precision).	The Coefficient of Variation (CV) should not exceed 15% at each level (20% at LLOQ).[15]
Recovery	The efficiency of the extraction process.	Compare the analyte response from an extracted sample to the response from a post-extraction spiked sample at the same concentration.	Recovery should be consistent and reproducible, though no specific percentage is mandated.
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	The lowest standard on the calibration curve that meets the acceptance criteria for accuracy (±20%) and precision (≤20% CV).	Signal-to-noise ratio is also considered, often expected to be >5-10.
Stability	To ensure the analyte concentration does not change during sample handling and storage.	Analyze QC samples after exposure to various conditions: freeze-thaw cycles, short-term bench-top storage, long-term frozen storage.[17]	Mean concentration of stability samples should be within ±15% of the nominal concentration of freshly prepared QCs.
Matrix Effect (LC-MS/MS)	To assess the impact of the matrix on analyte ionization.	Compare the analyte response in a post-extraction spiked sample to the response of the analyte in a pure solution.	The IS-normalized matrix factor should be consistent across different matrix lots with a CV ≤15%.

Method Validation Workflow

Caption: The logical progression from method development to validation and application.

Head-to-Head: Performance Comparison

The following table summarizes the expected performance of each analytical technique for the quantification of Ethyl 5-chloro-6-fluoronicotinate in human plasma.

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS
Typical LLOQ	5-20 ng/mL	0.5-5 ng/mL	0.01-0.5 ng/mL
Selectivity	Moderate	High	Very High
Linear Dynamic Range	2-3 orders of magnitude	3-4 orders of magnitude	4-5 orders of magnitude
Matrix Effect	Low (but susceptible to co-eluting interferences)	Low (if sample is clean)	High (must be evaluated and controlled)
Sample Throughput	Moderate	Low to Moderate	High
Cost per Sample	Low	Moderate	High
Regulatory Acceptance	Acceptable for higher concentration drugs	Acceptable	Preferred Method / Gold Standard

Experimental Protocol: LC-MS/MS Method

This protocol provides a detailed, field-proven methodology for the validation of an LC-MS/MS assay for Ethyl 5-chloro-6-fluoronicotinate in human plasma.

Materials and Reagents

• Reference Standards: Ethyl 5-chloro-6-fluoronicotinate (≥98% purity), Stable Isotope-Labeled Internal Standard (e.g., D₄-Ethyl 5-chloro-6-fluoronicotinate).

• Solvents: Acetonitrile, Methanol (HPLC or LC-MS grade).

• Reagents: Formic Acid, Ammonium Formate (LC-MS grade). Water (18.2 MΩ·cm).

• Biological Matrix: Blank human plasma (K₂EDTA anticoagulant).

• SPE Cartridges: Mixed-Mode Strong Cation Exchange, 30 mg / 1 mL.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of analyte and IS into separate 5 mL volumetric flasks and dissolve in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 acetonitrile:water to create calibration curve spiking solutions. Prepare separate working solutions for QC samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution in 50:50 acetonitrile:water.

Sample Preparation (SPE)

• Thaw Samples: Thaw plasma samples, calibration standards, and QCs to room temperature.[17]

• Aliquot: Pipette 100 µL of plasma into a 96-well plate.

• Spike IS: Add 25 µL of the IS working solution (100 ng/mL) to all wells except the blank.

• Pre-treat: Add 200 µL of 4% phosphoric acid in water and vortex for 1 minute.

• Condition SPE Plate: Condition the SPE wells with 1 mL of methanol followed by 1 mL of water.

• Load: Load the pre-treated sample onto the SPE plate.

• Wash: Wash the wells with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elute: Elute the analyte and IS with 500 µL of 5% ammonium hydroxide in methanol into a clean collection plate.

• Evaporate: Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the residue in 100 µL of mobile phase A (see below) and vortex.

LC-MS/MS Instrumental Conditions

• LC System: UHPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• MRM Transitions:

  • Analyte: Q1: 219.0 → Q3: 173.1 (Quantifier), 219.0 → 145.1 (Qualifier)

  • Internal Standard (D₄): Q1: 223.0 → Q3: 177.1 (Note: These transitions are hypothetical and must be optimized experimentally by infusing the pure compound.)

Data Analysis and Acceptance Criteria

• Integrate the peak areas for the analyte and IS.

• Calculate the peak area ratio (Analyte/IS).

• Generate a calibration curve by performing a weighted (1/x²) linear regression of the peak area ratio against the nominal concentration of the standards.

• Quantify the QC and unknown samples using the regression equation.

• Apply the acceptance criteria as detailed in the validation framework table above.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. [Link]

• Higham, E., & Wieling, J. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Bioanalysis, 4(1), 1-5.

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.

• BioAgilytix. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Slideshare. (n.d.). Bioanalytical method validation emea. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry. [Link]

• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Pyridine. NCBI Bookshelf. [Link]

• U.S. Food and Drug Administration. (2001).

• LCGC International. (2022). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-amino-6-chloro-5-fluoronicotinate. PubChem Compound Summary for CID 154644444. [Link]

• Lowe, O., et al. (2014). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. The AAPS Journal, 17(1), 11-25.

• Imperial College London. (n.d.). Sample preparation. Faculty of Medicine. [Link]

• O'Meally, S., & Tovey, P. (2011). Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry. Methods in Molecular Biology, 728, 185-195.

• SIELC Technologies. (2024). HPLC Method for Analysis of Pyridine on Primesep 100 Column. [Link]

• Hashimoto, S., et al. (2014). Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. Analytical Sciences, 30(1), 111-118.
• Harris, B. (2022). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America, 40(4), 162-169.
• Haglund, P., et al. (2010). Powerful GC-TOF-MS Techniques for Screening, Identification and Quantification of Halogenated Natural Products.
• Raja, M., et al. (2020). Development and validation of a sensitive GC-MS method for the determination of seven potential genotoxic impurities in Cilastatin sodium drug substance. International Journal of Pharmaceutical Sciences and Research, 11(10), 5017-5026.
• Dave, R. S., et al. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal of Scientific Research in Science and Technology, 8(3), 528-542.
• Buser, A. M., et al. (2019). Screening of halogenated phenolic compounds in plasma and serum from marine wildlife. Chemosphere, 241, 125059.

• RayBiotech. (2018). Preparing Plasma and Serum Samples for ELISA & Multiplex Assay Kits. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). 6. ANALYTICAL METHODS. ATSDR. [Link]

• Eurofins. (2022). ANALYTICAL METHOD SUMMARIES. [Link]

• Uden, P. C., et al. (1989). Determination of halogenated organic compounds in water by gas chromatography/atmospheric pressure helium microwave-induced plasma emission spectrometry with a heated discharge tube for pyrolysis. Analytical Chemistry, 61(1), 37-42.

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Safety & Regulatory Compliance

Ethyl 5-chloro-6-fluoronicotinate proper disposal procedures

As researchers pushing the boundaries of drug discovery and agrochemical development, you rely on specialized building blocks like Ethyl 5-chloro-6-fluoronicotinate to achieve precise pharmacokinetic profiles. However, the very structural features that make this pyridine derivative valuable—its highly stable carbon-fluorine (C-F) and carbon-chlorine (C-Cl) bonds—demand rigorous, specialized end-of-life management.

As your application science partner, we provide this comprehensive operational guide to ensure your laboratory workflows remain safe, RCRA-compliant, and cost-effective.

Mechanistic Context: The Halogenated Waste Challenge

Ethyl 5-chloro-6-fluoronicotinate (C8H7ClFNO2) cannot be disposed of via standard municipal incineration or basic solvent fuel-blending. The C-F bond is one of the strongest in organic chemistry. If this compound is incinerated at standard temperatures without specialized environmental controls, it will fail to fully combust. This incomplete thermal destruction leads to the formation of highly toxic dioxins and furans, alongside the release of corrosive hydrogen fluoride (HF) and hydrogen chloride (HCl) gases[1].

Because of these mechanistic hazards, the EPA strictly regulates the disposal of halogenated organics to prevent environmental persistence and atmospheric toxicity[2].

Regulatory Classification and Profiling

Under the Resource Conservation and Recovery Act (RCRA), waste containing ethyl 5-chloro-6-fluoronicotinate must be classified and managed as a Halogenated Organic Waste .

• Listed Waste (F-Codes): If this compound is dissolved in or mixed with spent halogenated solvents (e.g., methylene chloride, trichloroethylene) during a reaction, the entire mixture inherits the F001–F005 waste codes[3][4].

• Characteristic Waste: If the waste exhibits specific hazards such as ignitability or toxicity, it receives a D-code[4].

Standard Operating Procedure: Laboratory Disposal Workflow

Expertise Note: The most common and costly error in laboratory waste management is the comingling of halogenated and non-halogenated waste streams. Mixing even a small amount of ethyl 5-chloro-6-fluoronicotinate into a non-halogenated carboy (like acetone or ethanol) forces the entire volume to be treated as a halogenated substance, exponentially increasing your disposal costs[5].

Step-by-Step Disposal Protocol:

• Source Segregation: Immediately route any reaction mother liquors, spent solvents, or expired stock containing ethyl 5-chloro-6-fluoronicotinate into a dedicated "Halogenated Organic Waste" container.

• Moisture Control: Ensure the water content in this carboy remains below 20%. High aqueous content reduces the BTU (energy) value of the waste, impeding the high-temperature incineration required to cleave the halogen bonds[6][7].

• Primary Containment: Use High-Density Polyethylene (HDPE) or PTFE-lined containers. Do not use unlined metal drums; trace moisture can react with the halogens over time to generate trace acids, leading to container corrosion and failure.

• Labeling & Accumulation: Affix a compliant hazardous waste label detailing the exact chemical constituents (e.g., "Contains: Ethyl 5-chloro-6-fluoronicotinate, Dichloromethane"). Date the label the moment the first drop of waste enters the container[8].

• Thermal Destruction Transfer: Transfer the sealed container to your facility's central accumulation area. A permitted RCRA vendor will transport the waste to a specialized rotary kiln incinerator. The facility will incinerate the waste at temperatures exceeding 1100°C, followed by mandatory caustic scrubbing to neutralize the resulting HF and HCl emissions[1].

Quantitative Waste Parameters

To ensure your waste profile is accepted by your disposal vendor without surcharges or rejections, maintain the following operational parameters:

Parameter	Specification / Limit	Operational Rationale
Water Content	< 20%	High water content reduces the BTU value, impeding the high-temperature incineration required for halogen cleavage[6][7].
Halogen Content Threshold	> 5% classifies as high-halogen	Dictates routing to specialized rotary kilns with caustic scrubbers rather than standard fuel-blending[1][9].
Incineration Temperature	> 1100°C	Minimum thermal energy required to reliably break stable Carbon-Fluorine (C-F) bonds and prevent dioxin/furan formation.
EPA Waste Codes	F001 - F005 (if in spent solvents)	Mandatory regulatory tracking for halogenated solvent mixtures under RCRA[3][4].

Spill Management and Decontamination Protocol

In the event of an accidental release during synthesis or waste transfer, a self-validating decontamination protocol prevents environmental release and exposure.

• Isolation & Ventilation: Evacuate personnel from the immediate vicinity and ensure local exhaust ventilation (fume hoods) is operating at maximum capacity.

• Personal Protective Equipment (PPE): Responders must don nitrile gloves (double-gloved), chemical splash goggles, and a chemically resistant apron[6].

• Inert Absorption: Apply an inert, non-combustible absorbent (e.g., vermiculite, diatomaceous earth, or universal spill pads) to the spill. Causality Check: Never use combustible materials like sawdust; introducing organic bulk to a concentrated halogenated spill can trigger exothermic reactions or complicate the final waste profile.

• Mechanical Collection: Use non-sparking scoops to collect the saturated absorbent. Place the material into a rigid, sealable HDPE bucket.

• Surface Decontamination: Wash the affected area with a mild alkaline detergent solution to neutralize any residual trace acidity, collecting the rinsate as aqueous hazardous waste.

Visualization: Halogenated Waste Routing

Workflow for the compliant segregation and thermal destruction of halogenated organic waste.

References

• EPA Rules For Hazardous Waste Management: A Primer on RCRA, HETI Services. URL: [Link]

• UWO Guide to Classifying Unwanted Materials, UW Oshkosh EHS. URL: [Link]

• F List - Hazardous Wastes From Non-Specific Sources, WM Solutions. URL: [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes, EPA NEPIS. URL: [Link]

• Hazardous Materials Disposal Guide, Nipissing University. URL: [Link]

• Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites, EPA. URL: [Link]

• Review of Alternative Treatment Processes for Halogenated Organic Waste Streams, P2 InfoHouse. URL: [Link]

• Hazardous Waste Guide: Identification, Storage, Disposal & Compliance, USW Online. URL: [Link]

• Guidelines for Solvent Waste Recycling and Disposal, Hazardous Waste Experts. URL: [Link]

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Comprehensive Safety and Operational Guide: Handling Ethyl 5-chloro-6-fluoronicotinate

Executive Summary Ethyl 5-chloro-6-fluoronicotinate (CAS: 1214362-87-4)[1] is a highly reactive fluorinated building block widely utilized in the synthesis of advanced pharmaceuticals and agrochemicals. Due to its halogenated pyridine structure, it presents specific toxicological and environmental risks. This guide provides researchers and drug development professionals with a self-validating, step-by-step operational protocol for handling, personal protective equipment (PPE) selection, and waste disposal, ensuring strict compliance with industrial hygiene standards[2].

Hazard Identification & Mechanistic Toxicology

To design an effective safety protocol, one must first understand the causality behind the chemical's hazards.

• Chemical Profile: Ethyl 5-chloro-6-fluoronicotinate (Molecular Weight: 203.60) contains both chlorine and fluorine substituents on a pyridine ring[1].

• Toxicology & Reactivity: Halogenated pyridine derivatives are established skin, eye, and respiratory irritants (Hazard Statements H315, H319, H335)[3]. The electron-withdrawing nature of the halogens and the ester group makes the pyridine ring highly susceptible to nucleophilic aromatic substitution (SNAr).

• Mechanistic Risk: If exposed to the skin, the compound's lipophilicity allows it to permeate the stratum corneum rapidly. Once absorbed, it can act as an alkylating or acylating agent, binding to cellular nucleophiles and causing severe contact dermatitis or systemic toxicity. Consequently, preventing dermal and inhalation exposure is the absolute cornerstone of this safety plan.

Personal Protective Equipment (PPE) Matrix

In accordance with the OSHA Personal Protective Equipment Standard (29 CFR 1910.132)[4], a rigorous hazard assessment dictates the following PPE requirements. The selection is based on the chemical's ability to permeate standard barriers[5].

Table 1: PPE Specifications for Ethyl 5-chloro-6-fluoronicotinate

Protection Zone	Equipment Specification	Mechanistic Justification	Regulatory Grounding
Hands	Double-gloving: Outer heavy-duty Nitrile (>8 mil), Inner standard Nitrile (4 mil).	Halogenated organics rapidly degrade and permeate thin latex or vinyl. Double-gloving ensures a fail-safe barrier[6].	OSHA 29 CFR 1910.138
Eyes/Face	Snug-fitting chemical splash goggles; face shield for scaling up >100g.	Protects ocular mucosa from aerosolized powders and highly irritating ester vapors[3].	OSHA 29 CFR 1910.133
Body	Flame-resistant (FR) lab coat with knit cuffs; closed-toe non-porous shoes.	Knit cuffs prevent wrist exposure between the glove and coat[6].	OSHA 29 CFR 1910.132
Respiratory	Handled strictly in a fume hood. N95/P100 respirator if engineering controls fail.	Prevents inhalation of irritant dust/vapors (H335)[3].	OSHA 29 CFR 1910.134

Operational Workflows & Engineering Controls

Trust in a laboratory setting is built on self-validating systems. Do not merely follow steps; verify the conditions before proceeding.

Step-by-Step Handling Methodology:

• Pre-Operation Verification: Before opening the chemical container, verify that the chemical fume hood is operational. The face velocity must be continuously monitored and maintained at a minimum of 100 feet per minute (fpm).

• Static Mitigation: Because Ethyl 5-chloro-6-fluoronicotinate is typically handled as a solid or semi-solid, use anti-static weigh boats and grounded spatulas to prevent the aerosolization of fine particulates.

• Transfer & Synthesis: Execute all transfers deep within the fume hood (at least 6 inches from the sash). Keep the sash as low as possible to maximize the physical barrier between the researcher's breathing zone and the chemical.

• Immediate Decontamination: Upon completing the transfer, immediately wipe down spatulas and balances with a compatible solvent (e.g., isopropanol), followed by a secondary wipe with an aqueous detergent.

Caption: Operational workflow for handling Ethyl 5-chloro-6-fluoronicotinate in the laboratory.

Spill Response & Decontamination Protocol

In the event of a spill, rapid and logical decision-making is critical to minimize exposure.

Minor Spill (<50g):

• Ventilate: Ensure the fume hood is at maximum exhaust. If the spill is outside the hood, evacuate the immediate 10-foot radius.

• Absorb: Cover the spill with an inert, non-combustible absorbent such as vermiculite or dry sand. Do not use paper towels or sawdust, as reactive halogenated compounds can sometimes initiate exothermic reactions with organic materials.

• Collect: Use non-sparking tools to sweep the absorbed material into a compatible, sealable hazardous waste container.

• Neutralize: Wash the spill surface with a mild alkaline detergent to neutralize any acidic degradation products, followed by a thorough water rinse.

Major Spill (>50g):

• Evacuate: Immediately evacuate the laboratory and close all doors.

• Isolate: Post "DO NOT ENTER" signs and notify the institutional Hazardous Materials (HazMat) response team.

Caption: Spill response decision matrix for Ethyl 5-chloro-6-fluoronicotinate.

Waste Disposal Plan

Improper disposal of halogenated organics poses severe environmental risks and violates federal regulations. Under the EPA's Resource Conservation and Recovery Act (RCRA), waste containing halogenated organic compounds must be strictly managed[7].

Disposal Methodology:

• Segregation (Critical Step): Ethyl 5-chloro-6-fluoronicotinate and any solvents used to dissolve it (e.g., dichloromethane, chloroform) must be collected in a container explicitly labeled for Halogenated Organic Waste [8].

• Incompatibility Warning: Never mix halogenated waste with non-halogenated solvents, heavy metals, or aqueous acid/base streams[9]. Mixing can lead to the generation of toxic gases or explosive reactions, and it significantly increases the cost and complexity of commercial incineration[8].

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) with secondary containment. Ensure the lid is securely closed at all times unless actively adding waste[10].

• Final Disposal: Coordinate with your Environmental Health and Safety (EHS) department for pickup. The waste will ultimately be disposed of via high-temperature rotary kiln incineration equipped with caustic scrubbing to neutralize the resulting hydrogen chloride and hydrogen fluoride gases[11].

References

• Title: The NIOSH Pocket Guide to Chemical Hazards Source: Centers for Disease Control and Prevention (CDC) / NIOSH URL: [Link]

• Title: Personal Protective Equipment (PPE) Standard 29 CFR 1910.132 Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes Source: United States Environmental Protection Agency (EPA) URL: [Link]

• Title: A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection Source: National Institutes of Health (NIH) / PMC URL: [Link]

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